2,6-Dimethylbenzenethiol

• CAS: 118-72-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethylbenzenethiol, also known by its synonyms 2,6-dimethylthiophenol and 2,6-xylenethiol, is an organosulfur compound with the chemical formula (CH₃)₂C₆H₃SH.[1][2] This aromatic thiol is a valuable intermediate in organic synthesis and finds applications in various fields, including the development of flavorings and fragrances.[3] A thorough understanding of its physical properties is crucial for its effective handling, application, and for the prediction of its behavior in different chemical and biological systems. This guide provides a comprehensive overview of the key physical characteristics of 2,6-Dimethylbenzenethiol, supported by detailed experimental protocols and a visual representation of its core properties.

Core Physical Properties

The fundamental physical properties of 2,6-Dimethylbenzenethiol are summarized in the table below, providing a clear and concise reference for laboratory and research applications.

Property	Value	Reference
Molecular Formula	C₈H₁₀S	[1][3]
Molecular Weight	138.23 g/mol	[1][2][4]
Appearance	Colorless to pale yellow liquid	[3]
Odor	Strong, unpleasant, sulfurous, meaty, roasted, phenolic, metallic	[3]
Boiling Point	122 °C at 50 mmHg	[1][2][5][6]
Density	1.038 g/mL at 25 °C	[1][2][5][6]
Refractive Index	n20/D 1.5749	[1][2][5][6]
Solubility	Slightly soluble in water; soluble in organic solvents and fats.	[3]
Flash Point	86 °C (closed cup)	[7][8]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of liquid organic compounds like 2,6-Dimethylbenzenethiol.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and effective method for determining the boiling point of a small liquid sample is the capillary method.

Apparatus:

• Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer or a melting point apparatus)

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• A small amount of 2,6-Dimethylbenzenethiol is placed into the small test tube.

• The capillary tube, with its sealed end uppermost, is placed inside the test tube containing the liquid.

• The test tube is attached to the thermometer, ensuring the bulb of the thermometer and the bottom of the test tube are at the same level.

• The entire assembly is then immersed in the heating bath of the Thiele tube.

• The apparatus is heated slowly and uniformly.

• As the temperature rises, air trapped in the capillary tube will slowly escape.

• When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.

• The heat source is then removed, and the bath is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube. This is the point where the vapor pressure of the liquid equals the atmospheric pressure.

Determination of Density (Pycnometer Method)

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a specific, accurately known volume, is commonly used for precise density measurements.

Apparatus:

• Pycnometer (specific gravity bottle)

• Analytical balance

• Constant temperature bath

• Thermometer

Procedure:

• The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an analytical balance.

• The pycnometer is then filled with distilled water of a known temperature and weighed again to determine the mass of the water. This allows for the precise calibration of the pycnometer's volume at that temperature.

• The pycnometer is emptied, dried, and then filled with 2,6-Dimethylbenzenethiol.

• The filled pycnometer is placed in a constant temperature bath (e.g., 25 °C) to allow the liquid to reach thermal equilibrium.

• Any excess liquid that expands and overflows is carefully removed.

• The pycnometer is then removed from the bath, wiped dry on the outside, and weighed to determine the mass of the 2,6-Dimethylbenzenethiol.

• The density is calculated by dividing the mass of the 2,6-Dimethylbenzenethiol by the volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how light propagates through that medium. It is a characteristic property of a substance and can be used for identification and purity assessment. The Abbe refractometer is a common instrument for this measurement.

Apparatus:

• Abbe refractometer

• Constant temperature water circulator

• Dropper

• Solvent for cleaning (e.g., ethanol or acetone)

• Soft tissue paper

Procedure:

• The prism of the Abbe refractometer is cleaned with a suitable solvent and allowed to dry completely.

• The instrument is calibrated using a standard liquid with a known refractive index, often distilled water.

• A few drops of 2,6-Dimethylbenzenethiol are placed on the surface of the measuring prism using a clean dropper.

• The prisms are closed and locked.

• The light source is adjusted to illuminate the sample.

• While looking through the eyepiece, the handwheel is turned until the boundary between the light and dark fields appears in the crosshairs.

• If a colored fringe is observed at the boundary, the compensator dial is adjusted to sharpen the line and remove the color.

• The refractive index is then read directly from the instrument's scale. The temperature should also be recorded, as the refractive index is temperature-dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent. A qualitative assessment of solubility is often sufficient for many applications.

Apparatus:

• Test tubes

• Graduated cylinders or pipettes

• Vortex mixer or stirring rods

• Solvents to be tested (e.g., water, ethanol, diethyl ether, hexane)

Procedure:

• A small, measured amount of 2,6-Dimethylbenzenethiol (e.g., 0.1 mL) is placed in a test tube.

• A small, measured volume of the solvent (e.g., 1 mL) is added to the test tube.

• The mixture is agitated vigorously using a vortex mixer or by stirring for a set period.

• The mixture is then allowed to stand and is observed for the presence of a single, clear phase (soluble) or the presence of two distinct layers or a cloudy suspension (insoluble or slightly soluble).

• This process is repeated with different solvents to determine the solubility profile of the compound. For 2,6-Dimethylbenzenethiol, its slight solubility in water and good solubility in organic solvents would be observed.

Visualization of Core Properties

The following diagram provides a logical relationship between the key physical properties of 2,6-Dimethylbenzenethiol.

Caption: Key physical properties of 2,6-Dimethylbenzenethiol.

References

• 1. scribd.com [scribd.com]
• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 3. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 4. Measurement of Organic Chemical Refractive Indexes Using an Optical Time-Domain Reflectometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. chem.ws [chem.ws]
• 7. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 8. davjalandhar.com [davjalandhar.com]

An In-depth Technical Guide to 2,6-Dimethylbenzenethiol (CAS 118-72-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and applications of 2,6-Dimethylbenzenethiol (also known as 2,6-dimethylthiophenol), a key intermediate in organic synthesis and pharmaceutical development.

Physicochemical and Spectroscopic Properties

2,6-Dimethylbenzenethiol is a colorless to pale yellow liquid distinguished by a potent, sulfurous, and meaty aroma.[1][2] Its core physicochemical and spectroscopic characteristics are summarized below.

Table 1: Physicochemical Properties of 2,6-Dimethylbenzenethiol

Property	Value	Reference(s)
CAS Number	118-72-9	[3]
Molecular Formula	C₈H₁₀S	[3][4]
Molecular Weight	138.23 g/mol	[4][5]
Appearance	Colorless to pale yellow liquid	[6]
Odor	Strong, sulfurous, meaty, roasted, phenolic	[7]
Boiling Point	122 °C @ 50 mmHg	[5]
Density	1.038 g/mL @ 25 °C	[5]
Refractive Index	n20/D 1.5749	[5]
Flash Point	86 °C (186.8 °F) - closed cup
Solubility	Slightly soluble in water; soluble in organic solvents.	[8]
LogP	3.15	[6]

Table 2: Spectroscopic Data Summary for 2,6-Dimethylbenzenethiol

Spectrum Type	Key Features / Data Source	Reference(s)
¹H NMR	Spectra available from chemical suppliers and databases.	[1]
¹³C NMR	Spectra available from chemical suppliers and databases.	[1]
Mass Spectrometry	Major m/z peaks: 138 (M+), 105, 103, 77.	[1][2]
Infrared (IR)	Spectra available from chemical suppliers and databases.	[1][2]

Synthesis and Reactivity

While various methods can be employed for the synthesis of thiophenols, a robust and common laboratory and industrial-scale method proceeds from the corresponding phenol via the Newman-Kwart rearrangement.[1][9]

Experimental Protocol: Synthesis via Newman-Kwart Rearrangement

This protocol outlines the conversion of the readily available 2,6-dimethylphenol to 2,6-Dimethylbenzenethiol. The process involves two main stages: formation of an O-aryl thiocarbamate and its subsequent thermal rearrangement, followed by hydrolysis.

Part 1: Synthesis of O-(2,6-dimethylphenyl) dimethylthiocarbamate

• Reaction Setup: To a stirred solution of 2,6-dimethylphenol (1.0 eq.) in a suitable aprotic solvent (e.g., DMF or acetonitrile) under an inert atmosphere (N₂ or Ar), add a base such as sodium hydride (NaH, 1.1 eq.) portion-wise at 0 °C.

• Formation of Phenoxide: Allow the mixture to stir at room temperature for 1 hour, or until hydrogen evolution ceases, to ensure complete formation of the sodium phenoxide.

• Thiocarbamoylation: Cool the reaction mixture back to 0 °C and add dimethylthiocarbamoyl chloride (1.1 eq.) dropwise.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation: Upon completion, quench the reaction by carefully adding water. Extract the aqueous phase with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude O-aryl thiocarbamate can be purified by column chromatography or crystallization.

Part 2: Newman-Kwart Rearrangement and Hydrolysis

• Thermal Rearrangement: Heat the purified O-(2,6-dimethylphenyl) dimethylthiocarbamate (1.0 eq.) neat or in a high-boiling point solvent (e.g., diphenyl ether) to 200-250 °C.[9] The reaction is typically complete within 1-4 hours. Monitor the rearrangement by TLC or ¹H NMR. Note: Milder conditions can be achieved using palladium or photoredox catalysis.[10][11]

• Hydrolysis: Cool the resulting S-(2,6-dimethylphenyl) dimethylthiocarbamate. Add a solution of potassium hydroxide (KOH) in methanol or ethanol and heat to reflux for 4-8 hours to hydrolyze the thiocarbamate.

• Work-up and Purification: After cooling, dilute the mixture with water and acidify with aqueous HCl (e.g., 2M HCl) to protonate the thiophenolate. Extract the product with an organic solvent (e.g., diethyl ether). Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The final product, 2,6-Dimethylbenzenethiol, can be purified by vacuum distillation.

Caption: Synthetic workflow for 2,6-Dimethylbenzenethiol via Newman-Kwart Rearrangement.

Applications in Pharmaceutical Development

The primary application of 2,6-Dimethylbenzenethiol in the pharmaceutical industry is as a crucial building block for the synthesis of Vortioxetine .[12] Vortioxetine (marketed as Trintellix®) is a multimodal antidepressant used for the treatment of major depressive disorder.

The synthesis involves a nucleophilic aromatic substitution (SNAr) or a palladium-catalyzed Buchwald-Hartwig amination reaction, where the sulfur atom of 2,6-Dimethylbenzenethiol acts as the nucleophile, displacing a leaving group (e.g., a halogen) on a phenylpiperazine core structure.[8][13]

Experimental Protocol: Synthesis of Vortioxetine Intermediate

This protocol describes a common method for coupling 2,6-Dimethylbenzenethiol with a suitable electrophile, a key step in vortioxetine synthesis.

• Reaction Setup: In a reaction vessel under an inert atmosphere, dissolve 1-(2-bromophenyl)piperazine (1.0 eq.) and 2,6-Dimethylbenzenethiol (1.1 eq.) in a suitable solvent such as toluene or dioxane.

• Base and Catalyst Addition: Add a base, typically a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, ~2.0 eq.). Add a palladium catalyst (e.g., Pd₂(dba)₃, ~0.02 eq.) and a phosphine ligand (e.g., BINAP, ~0.04 eq.).

• Reaction Execution: Heat the mixture to reflux (typically 80-110 °C) and maintain for 12-24 hours, monitoring by TLC or LC-MS until the starting materials are consumed.

• Work-up and Isolation: Cool the reaction mixture, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. The crude product, 1-(2-((2,6-dimethylphenyl)thio)phenyl)piperazine (Vortioxetine), can then be purified using column chromatography.

• Salt Formation: For pharmaceutical use, the purified free base is typically converted to a salt, such as the hydrobromide, by treating a solution of the base with HBr.

Caption: Core reaction for the synthesis of Vortioxetine.

Biological Activity and Signaling Pathways

Some commercial databases associate 2,6-Dimethylbenzenethiol with the human gene GABRA1, which encodes the alpha-1 subunit of the GABA-A receptor.[5] The GABA-A receptor is a critical inhibitory channel in the central nervous system and a target for many drugs, including benzodiazepines and barbiturates.[14] However, a thorough review of the scientific literature reveals no direct evidence of 2,6-Dimethylbenzenethiol binding to or modulating the GABRA1 subunit or any other GABA-A receptor subtype. While various phenolic compounds are known to interact with GABA-A receptors, this activity has not been demonstrated for 2,6-Dimethylbenzenethiol.[15][16]

Therefore, its role in drug development, specifically for vortioxetine, is confirmed as a synthetic intermediate rather than an active pharmacological agent that directly engages with a biological signaling pathway. The association with GABRA1 is likely an artifact of database annotation and should be interpreted with caution.

Safety and Handling

2,6-Dimethylbenzenethiol is classified as a hazardous substance. It is known to cause skin and serious eye irritation, and it may cause respiratory irritation.[3] It is a combustible liquid. Standard laboratory safety precautions should be strictly followed when handling this compound.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat. Work in a well-ventilated fume hood.

• Handling: Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat and sources of ignition.

References

• 1. Newman-Kwart Rearrangement [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2,6-Dimethylthiophenol | C8H10S | CID 61045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. 2,6-Dimethylbenzenethiol 95 118-72-9 [sigmaaldrich.com]
• 6. 2,6-DIMETHYLTHIOPHENOL | 118-72-9 [chemicalbook.com]
• 7. Showing Compound 2,6-Dimethylbenzenethiol (FDB008717) - FooDB [foodb.ca]
• 8. arborpharmchem.com [arborpharmchem.com]
• 9. Newman–Kwart rearrangement - Wikipedia [en.wikipedia.org]
• 10. Ambient-Temperature Newman-Kwart Rearrangement Mediated by Organic Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Newman-Kwart Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 12. Design, synthesis and docking study of Vortioxetine derivatives as a SARS-CoV-2 main protease inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. semanticscholar.org [semanticscholar.org]
• 14. GABA and the GABAA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Phenols and GABAA receptors: from structure and molecular mechanisms action to neuropsychiatric sequelae - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Spectroscopic Profile of 2,6-Dimethylbenzenethiol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2,6-Dimethylbenzenethiol (CAS No. 118-72-9), a key aromatic thiol in various chemical syntheses. This document presents tabulated quantitative data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), along with detailed experimental protocols for data acquisition.

Core Spectroscopic Data

The following sections summarize the essential spectroscopic data for 2,6-Dimethylbenzenethiol, providing a foundational dataset for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 2,6-Dimethylbenzenethiol.

¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.09	Triplet	1H	Ar-H (para)
6.97	Doublet	2H	Ar-H (meta)
3.41	Singlet	1H	S-H
2.39	Singlet	6H	-CH₃

¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
137.9	Ar-C (ipso, attached to -CH₃)
128.8	Ar-C (meta)
128.3	Ar-C (para)
127.8	Ar-C (ipso, attached to -SH)
22.3	-CH₃

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in 2,6-Dimethylbenzenethiol.

Wavenumber (cm⁻¹)	Intensity	Assignment
3059	Medium	Aromatic C-H Stretch
2970, 2924, 2866	Medium	Aliphatic C-H Stretch (-CH₃)
2571	Weak	S-H Stretch
1576, 1458	Strong	Aromatic C=C Stretch
1279	Medium	In-plane C-H Bend
1157	Medium	In-plane C-H Bend
1038	Medium	In-plane C-H Bend
766	Strong	Out-of-plane C-H Bend
729	Medium	C-S Stretch

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of 2,6-Dimethylbenzenethiol.

m/z	Relative Intensity (%)	Assignment
138	100	[M]⁺ (Molecular Ion)
137	65	[M-H]⁺
123	55	[M-CH₃]⁺
105	95	[M-SH]⁺
91	40	[C₇H₇]⁺ (Tropylium ion)
77	30	[C₆H₅]⁺

Experimental Protocols

The following are detailed methodologies for the acquisition of the presented spectroscopic data.

NMR Spectroscopy Protocol

Sample Preparation: A solution of 2,6-Dimethylbenzenethiol (approximately 5-10 mg) is prepared in a deuterated solvent (e.g., CDCl₃, ~0.5-0.7 mL) within a standard 5 mm NMR tube.

¹H NMR Spectroscopy:

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• Pulse Sequence: Standard single-pulse sequence.

• Acquisition Parameters:

  • Number of Scans: 16-32

  • Relaxation Delay: 1.0 s

  • Acquisition Time: ~4 s

  • Spectral Width: -2 to 12 ppm

• Processing: Fourier transformation, phase correction, and baseline correction are applied to the Free Induction Decay (FID). Chemical shifts are referenced to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

¹³C NMR Spectroscopy:

• Instrument: A 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

• Acquisition Parameters:

  • Number of Scans: 1024-4096 (or more, depending on concentration)

  • Relaxation Delay: 2.0 s

  • Acquisition Time: ~1-2 s

  • Spectral Width: 0 to 200 ppm

• Processing: Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the deuterated solvent peak (e.g., CDCl₃ at 77.16 ppm).

FT-IR Spectroscopy Protocol

Sample Preparation: A drop of neat 2,6-Dimethylbenzenethiol liquid is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film.

Data Acquisition:

• Instrument: A Fourier Transform Infrared (FT-IR) spectrometer.

• Method: Transmission.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

• Background: A background spectrum of the clean salt plates is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry Protocol

Sample Introduction and Ionization:

• Instrument: A mass spectrometer with an Electron Ionization (EI) source, often coupled with a Gas Chromatograph (GC) for sample introduction.

• Sample Preparation: A dilute solution of 2,6-Dimethylbenzenethiol is prepared in a volatile organic solvent (e.g., dichloromethane or methanol).

• GC-MS Parameters (if applicable):

  • Injector Temperature: 250 °C

  • Oven Program: Start at a suitable temperature (e.g., 50 °C), ramp up to a final temperature (e.g., 250 °C).

  • Carrier Gas: Helium.

• Ionization:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

Mass Analysis:

• Analyzer: Quadrupole or Time-of-Flight (TOF) analyzer.

• Mass Range: Scan from m/z 40 to 400.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a liquid sample like 2,6-Dimethylbenzenethiol.

Caption: General workflow for spectroscopic analysis.

An In-depth Technical Guide to the ¹H NMR Spectrum of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the ¹H NMR spectrum of 2,6-dimethylbenzenethiol. The information is intended for professionals in research and development who utilize spectroscopic data for structural elucidation and chemical analysis.

Molecular Structure and Proton Environments

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is an aromatic thiol with the chemical formula C₈H₁₀S. Its structure consists of a benzene ring substituted with two methyl groups at positions 2 and 6, and a thiol group at position 1. Due to the symmetry of the molecule, there are four distinct proton environments that give rise to signals in the ¹H NMR spectrum:

• -SH (Thiol Proton): The proton attached to the sulfur atom.

• Ar-H (Aromatic Protons): The three protons on the benzene ring. The two protons meta to the thiol group are chemically equivalent, and the proton para to the thiol group is unique.

• -CH₃ (Methyl Protons): The six protons of the two equivalent methyl groups.

The chemical structure and proton environments are illustrated in the diagram below.

Caption: Molecular structure and proton environments of 2,6-Dimethylbenzenethiol.

¹H NMR Spectral Data

The following table summarizes the expected ¹H NMR spectral data for 2,6-dimethylbenzenethiol. The data is based on typical chemical shifts for similar compounds and predicted values. The spectrum is typically recorded in deuterated chloroform (CDCl₃) using a spectrometer operating at a frequency of 300 MHz or higher.

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Ar-H (meta)	~7.10	d (doublet)	~7.5	2H
Ar-H (para)	~6.95	t (triplet)	~7.5	1H
-SH	~3.4	s (singlet)	-	1H
-CH₃	~2.4	s (singlet)	-	6H

Note: The chemical shift of the thiol proton (-SH) can be variable and may be affected by concentration, temperature, and solvent. It often appears as a broad singlet and may not show coupling to adjacent protons.

Experimental Protocol for ¹H NMR Spectroscopy

A general protocol for obtaining a ¹H NMR spectrum of 2,6-dimethylbenzenethiol is as follows:

3.1. Sample Preparation

• Accurately weigh approximately 10-20 mg of 2,6-dimethylbenzenethiol.

• Dissolve the sample in approximately 0.6-0.8 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is adequate for the spectrometer being used (typically around 4-5 cm).

3.2. Instrument Parameters

The following are typical parameters for a 300 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample.

Parameter	Value
Spectrometer Frequency	300 MHz
Solvent	CDCl₃
Temperature	298 K
Number of Scans	16-32
Relaxation Delay	1.0 s
Acquisition Time	4.0 s
Spectral Width	12 ppm

3.3. Data Processing

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the spectrum manually or automatically.

• Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

• Integrate the peaks to determine the relative number of protons.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons in the molecule.

Logical Workflow for Spectral Analysis

The process of analyzing the ¹H NMR spectrum of 2,6-dimethylbenzenethiol follows a logical progression from sample preparation to final structure confirmation.

Caption: Workflow for the ¹H NMR analysis of 2,6-Dimethylbenzenethiol.

In-Depth Technical Guide: ¹³C NMR Data for 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) data for 2,6-Dimethylbenzenethiol (CAS No. 118-72-9). Due to the absence of publicly available experimental ¹³C NMR chemical shift data for this specific compound in accessible databases at the time of this report, this guide focuses on a detailed, representative experimental protocol for acquiring such data and presents a structural analysis to aid in spectral assignment.

Data Presentation

Carbon Atom	Assignment	Predicted Chemical Shift (ppm)
C1	C-S	128 - 138
C2, C6	C-CH₃	135 - 145
C3, C5	C-H (meta)	125 - 135
C4	C-H (para)	120 - 130
C7, C8	-CH₃	20 - 25

Note: These are estimated values. Actual experimental values may vary based on solvent and other experimental conditions.

Experimental Protocol

This section details a standard operating procedure for the acquisition of a high-quality ¹³C NMR spectrum of 2,6-Dimethylbenzenethiol.

1. Sample Preparation

• Analyte: 2,6-Dimethylbenzenethiol (liquid, ~95% purity).

• Solvent: Deuterated chloroform (CDCl₃) is a common choice for non-polar aromatic compounds. Other suitable deuterated solvents include acetone-d₆ and benzene-d₆.

• Concentration: For a standard ¹³C NMR experiment, a concentration of 50-100 mg of the compound dissolved in 0.6-0.7 mL of the deuterated solvent is recommended to achieve a good signal-to-noise ratio in a reasonable time.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Procedure:

  • Accurately weigh 50-100 mg of 2,6-Dimethylbenzenethiol into a clean, dry vial.

  • Add approximately 0.7 mL of deuterated chloroform containing 0.03% TMS.

  • Gently swirl the vial to ensure complete dissolution.

  • Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean, dry 5 mm NMR tube to a height of approximately 4-5 cm.

  • Cap the NMR tube securely.

2. NMR Spectrometer Parameters

The following parameters are recommended for a standard ¹³C NMR experiment on a 400 MHz or 500 MHz NMR spectrometer:

• Nucleus: ¹³C

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on a Bruker instrument).

• Spectral Width (SW): 0 to 220 ppm.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds. A longer delay ensures full relaxation of quaternary carbons.

• Pulse Angle (Flip Angle): 30-45 degrees.

• Number of Scans (NS): 1024 to 4096 scans, depending on the sample concentration. More scans will be required for dilute samples to achieve an adequate signal-to-noise ratio.

• Temperature: 298 K (25 °C).

• Decoupling: Broadband proton decoupling during acquisition to simplify the spectrum to single lines for each carbon.

3. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm or the solvent peak to its known chemical shift (e.g., CDCl₃ at 77.16 ppm).

• Integrate the signals (note: in standard ¹³C NMR, integrals are not always proportional to the number of carbons).

• Assign the peaks based on predicted chemical shifts, and if necessary, by running additional experiments like DEPT (Distortionless Enhancement by Polarization Transfer) to differentiate between CH, CH₂, and CH₃ groups.

Mandatory Visualization

The following diagram illustrates the molecular structure of 2,6-Dimethylbenzenethiol with the carbon atoms numbered for spectral assignment.

Caption: Molecular structure of 2,6-Dimethylbenzenethiol with carbon numbering for NMR assignment.

Mass Spectrometry of 2,6-Dimethylbenzenethiol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry of 2,6-Dimethylbenzenethiol (also known as 2,6-dimethylthiophenol). The document details its electron ionization (EI) mass spectrum, fragmentation patterns, and a representative experimental protocol for its analysis. This information is crucial for the identification and characterization of this compound in various research and development settings.

Electron Ionization Mass Spectrum

The mass spectrum of 2,6-Dimethylbenzenethiol is characterized by a distinct molecular ion peak and several key fragment ions. The quantitative data for the principal ions observed in the electron ionization mass spectrum are summarized in the table below.

Mass-to-Charge Ratio (m/z)	Relative Abundance (%)	Proposed Fragment Ion
138	100	[M]⁺• (Molecular Ion)
123	80	[M - CH₃]⁺
105	45	[M - SH]⁺
91	35	[C₇H₇]⁺ (Tropylium ion)
77	25	[C₆H₅]⁺

Fragmentation Pathway

The fragmentation of 2,6-Dimethylbenzenethiol under electron ionization (EI) conditions can be rationalized through a series of characteristic bond cleavages. The proposed fragmentation pathway begins with the formation of the molecular ion ([M]⁺•) at m/z 138. Subsequent fragmentation events are depicted in the following diagram.

Fragmentation pathway of 2,6-Dimethylbenzenethiol.

Experimental Protocols

The following provides a representative experimental protocol for the analysis of 2,6-Dimethylbenzenethiol using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is based on common practices for the analysis of aromatic thiols.

1. Sample Preparation

A stock solution of 2,6-Dimethylbenzenethiol (1 mg/mL) is prepared in a high-purity solvent such as dichloromethane or methanol. A series of working standards are then prepared by serial dilution of the stock solution to the desired concentration range (e.g., 1-100 µg/mL).

2. Gas Chromatography (GC) Conditions

• Instrument: Agilent 6890N GC or equivalent.

• Injector: Split/splitless injector operated in splitless mode.

• Injector Temperature: 250 °C.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

3. Mass Spectrometry (MS) Conditions

• Instrument: Agilent 5975C MSD or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-400.

• Solvent Delay: 3 minutes.

4. Data Acquisition and Analysis

Data is acquired and processed using the instrument's corresponding software. The identification of 2,6-Dimethylbenzenethiol is based on its retention time and the comparison of its acquired mass spectrum with a reference spectrum from a spectral library (e.g., NIST).

This technical guide provides foundational information for the mass spectrometric analysis of 2,6-Dimethylbenzenethiol. Researchers are encouraged to adapt and optimize the provided protocols to suit their specific instrumentation and analytical requirements.

An In-depth Technical Guide to the Infrared Spectrum Analysis of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of 2,6-Dimethylbenzenethiol, a key aromatic thiol compound. Understanding the vibrational characteristics of this molecule is crucial for its identification, purity assessment, and the study of its interactions in various chemical and biological systems. This document outlines the characteristic spectral features, presents a detailed experimental protocol for obtaining the IR spectrum, and visualizes the analytical workflow and key molecular vibrations.

Core Data Presentation: IR Spectral Features of 2,6-Dimethylbenzenethiol

The infrared spectrum of 2,6-Dimethylbenzenethiol is characterized by a series of absorption bands corresponding to the vibrational modes of its functional groups. The quantitative data, including the wavenumber, intensity, and assignment of these peaks, are summarized in the table below. This data has been compiled from spectral information available in the NIST Chemistry WebBook.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~3060	Medium	Aromatic C-H Stretch
~2970	Medium	Asymmetric CH₃ Stretch
~2925	Medium	Symmetric CH₃ Stretch
~2575	Weak	S-H Stretch
~1570	Medium	Aromatic C=C Stretch
~1450	Medium	Asymmetric CH₃ Bend
~1430	Medium	Aromatic C=C Stretch
~1375	Medium	Symmetric CH₃ Bend
~1260	Medium	In-plane Aromatic C-H Bend
~1150	Medium	In-plane Aromatic C-H Bend
~1030	Medium	In-plane Aromatic C-H Bend
~760	Strong	Out-of-plane Aromatic C-H Bend
~690	Medium-Weak	C-S Stretch

Experimental Protocol: Acquisition of the IR Spectrum

The following protocol details the methodology for obtaining a high-quality Fourier Transform Infrared (FT-IR) spectrum of a liquid sample such as 2,6-Dimethylbenzenethiol.

Objective: To acquire the infrared spectrum of liquid 2,6-Dimethylbenzenethiol using a neat sample preparation technique with salt plates.

Materials:

• FT-IR Spectrometer

• Clean, dry sodium chloride (NaCl) or potassium bromide (KBr) salt plates

• Pasteur pipette

• 2,6-Dimethylbenzenethiol sample

• Appropriate solvent for cleaning (e.g., anhydrous acetone or isopropanol)

• Kimwipes or other lint-free tissue

• Sample holder for the FT-IR spectrometer

• Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Open the sample compartment and ensure it is clean and dry.

• Background Spectrum Acquisition:

  • Place the clean, empty sample holder into the spectrometer.

  • Close the sample compartment lid.

  • In the instrument control software, initiate the collection of a background spectrum. This will account for the absorbance of atmospheric water and carbon dioxide.

• Sample Preparation (Neat Liquid Film):

  • Handle the salt plates by their edges to avoid transferring moisture and oils from your fingers onto the faces.

  • Using a clean Pasteur pipette, place one to two drops of the 2,6-Dimethylbenzenethiol sample onto the center of one salt plate.

  • Carefully place the second salt plate on top of the first, gently spreading the liquid to form a thin, uniform film between the plates. Avoid introducing air bubbles.

• Sample Spectrum Acquisition:

  • Mount the "sandwich" of salt plates containing the sample into the sample holder.

  • Place the sample holder into the sample compartment of the FT-IR spectrometer.

  • Close the sample compartment lid.

  • In the instrument control software, initiate the collection of the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks with their corresponding wavenumbers.

  • Analyze the spectrum by assigning the observed absorption bands to the characteristic vibrational modes of the molecule.

• Cleaning:

  • After the analysis, carefully separate the salt plates.

  • Clean the plates by rinsing them with a minimal amount of a suitable volatile solvent (e.g., anhydrous acetone) and gently wiping them dry with a lint-free tissue.

  • Store the clean, dry salt plates in a desiccator to prevent fogging from atmospheric moisture.

Mandatory Visualizations

The following diagrams provide a visual representation of the experimental workflow and the key molecular vibrations of 2,6-Dimethylbenzenethiol.

Figure 1: Experimental workflow for IR spectrum acquisition.

Solubility Profile of 2,6-Dimethylbenzenethiol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,6-Dimethylbenzenethiol, a key intermediate in various chemical syntheses. While specific quantitative solubility data in a range of organic solvents is not extensively available in published literature, this document outlines the expected solubility behavior based on its physicochemical properties and provides detailed experimental protocols for its determination. Understanding the solubility of this compound is critical for optimizing reaction conditions, purification processes, and formulation development.

Physicochemical Properties and Predicted Solubility

2,6-Dimethylbenzenethiol is an aromatic thiol with a molecular structure that dictates its solubility. The presence of the nonpolar benzene ring and two methyl groups, combined with the weakly polar thiol (-SH) group, results in a compound that is generally hydrophobic.[1] It is characterized as a colorless to pale yellow liquid with a strong, unpleasant odor.[1]

Based on its structure, 2,6-Dimethylbenzenethiol is expected to be more soluble in organic solvents than in water.[1] While experimentally determined quantitative data is sparse, predictive models and qualitative assessments provide some insight into its solubility.

Table 1: Qualitative and Predicted Solubility of 2,6-Dimethylbenzenethiol

Solvent/Medium	Solubility Description	Predicted Value (at 25 °C)	Source
Water	Slightly soluble / Insoluble	50.36 mg/L (estimated)	[2]
Organic Solvents	More soluble	Not available	[1]
Fats	Soluble	Not available	[2]

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data for 2,6-Dimethylbenzenethiol in specific organic solvents, a systematic experimental approach is necessary. The following protocols describe two common and reliable methods: the gravimetric method and the UV-Vis spectroscopic method.

Gravimetric Method

This classic method involves the preparation of a saturated solution, followed by the evaporation of the solvent and weighing the residual solute. It is a straightforward and accurate technique when the solute is non-volatile.

Materials and Equipment:

• 2,6-Dimethylbenzenethiol

• Selected organic solvent(s) of high purity

• Analytical balance

• Thermostatic shaker or magnetic stirrer with temperature control

• Vials or flasks with airtight seals

• Syringe filters (e.g., 0.45 µm PTFE)

• Pre-weighed evaporation dishes or vials

• Oven or vacuum desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 2,6-Dimethylbenzenethiol to a vial containing a known volume of the chosen organic solvent. The presence of undissolved solute is essential to ensure saturation.

  • Seal the vial to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker or on a magnetic stirrer and agitate at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to reach equilibrium.

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the solution to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish to remove any undissolved microparticles.

• Solvent Evaporation and Weighing:

  • Place the evaporation dish in an oven at a temperature below the boiling point of 2,6-Dimethylbenzenethiol and sufficient to evaporate the solvent. Alternatively, use a vacuum desiccator for gentle evaporation.

  • Once the solvent has completely evaporated, cool the dish to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the evaporation dish containing the dried solute on an analytical balance.

• Calculation of Solubility:

  • The solubility (S) can be calculated using the following formula:

    • S (g/L) = (Mass of dish with solute - Mass of empty dish) / Volume of filtered aliquot (L)

UV-Vis Spectroscopic Method

This method is suitable for compounds that absorb ultraviolet or visible light and is particularly useful for determining the solubility of sparingly soluble substances. A calibration curve is first established to relate absorbance to concentration.

Materials and Equipment:

• 2,6-Dimethylbenzenethiol

• Selected organic solvent(s) of high purity (UV grade)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Analytical balance

• Thermostatic shaker or magnetic stirrer

• Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of 2,6-Dimethylbenzenethiol of a known concentration in the chosen solvent.

  • Perform serial dilutions of the stock solution to obtain a series of standard solutions with decreasing concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for 2,6-Dimethylbenzenethiol.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The relationship should be linear, following the Beer-Lambert law.

• Preparation of Saturated Solution:

  • Follow the same procedure as in the gravimetric method (step 1) to prepare a saturated solution of 2,6-Dimethylbenzenethiol at a constant temperature.

• Sample Collection, Filtration, and Dilution:

  • Withdraw a known volume of the supernatant from the saturated solution using a syringe and filter it.

  • Dilute the filtered, saturated solution with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

• Absorbance Measurement and Concentration Determination:

  • Measure the absorbance of the diluted solution at λmax.

  • Use the equation of the calibration curve to determine the concentration of the diluted solution.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor. This value represents the solubility of 2,6-Dimethylbenzenethiol in the solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 2,6-Dimethylbenzenethiol.

Caption: Workflow for determining the solubility of 2,6-Dimethylbenzenethiol.

References

• 1. CAS 118-72-9: 2,6-Dimethylbenzenethiol | CymitQuimica [cymitquimica.com]
• 2. 2,6-dimethyl thiophenol, 118-72-9 [thegoodscentscompany.com]

An In-depth Technical Guide on the Reactivity and Stability of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Dimethylbenzenethiol, a sterically hindered aromatic thiol, is a versatile reagent in organic synthesis and drug development. Its unique structural features, particularly the ortho-methyl groups, significantly influence its reactivity and stability. This technical guide provides a comprehensive overview of the core chemical properties of 2,6-dimethylbenzenethiol, including its reactivity in key chemical transformations and its stability under various conditions. Detailed experimental protocols for its principal reactions are provided, alongside a discussion of its potential role in modulating cellular signaling pathways related to oxidative stress.

Introduction

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is an organosulfur compound with the chemical formula (CH₃)₂C₆H₃SH.[1][2][3] The presence of two methyl groups in the ortho positions relative to the thiol group introduces significant steric hindrance, which in turn governs its reactivity and stability profile. This steric shielding modulates the accessibility of the sulfur atom and influences the electronic properties of the aromatic ring.

This guide will delve into the fundamental aspects of 2,6-dimethylbenzenethiol's chemistry, providing valuable insights for its application in research and development, particularly in the synthesis of pharmaceuticals like Vortioxetine.[4][5][6]

Physicochemical and Stability Data

The stability and reactivity of 2,6-dimethylbenzenethiol are underpinned by its physicochemical properties. Key quantitative data are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₈H₁₀S	[1]
Molecular Weight	138.23 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	122 °C at 50 mmHg	[7]
Density	1.038 g/mL at 25 °C	[7]
Predicted pKa	6.9	[8]

Stability Profile:

2,6-Dimethylbenzenethiol is a combustible liquid and should be handled with appropriate safety precautions.[9] It is generally stable under standard laboratory conditions. However, like other thiols, it is susceptible to oxidation, particularly in the presence of air, which can lead to the formation of the corresponding disulfide, bis(2,6-dimethylphenyl) disulfide. The steric hindrance afforded by the ortho-methyl groups can slow the rate of this oxidation compared to unhindered thiophenols. The stability of thiophenols is also influenced by pH, with the thiolate anion being more susceptible to oxidation.

Core Reactivity

The reactivity of 2,6-dimethylbenzenethiol is centered around the nucleophilic character of the sulfur atom and the chemistry of the S-H bond. The ortho-methyl groups play a crucial role in modulating this reactivity, primarily through steric effects.

Acidity and Nucleophilicity

With a predicted pKa of 6.9, 2,6-dimethylbenzenethiol is a weak acid, readily deprotonated by common bases to form the corresponding thiolate anion.[8] This thiolate is a potent nucleophile and participates in a variety of substitution and addition reactions. The steric hindrance from the adjacent methyl groups can, however, influence the kinetics of these reactions, particularly with bulky electrophiles.

Oxidation to Disulfide

One of the most common reactions of thiols is their oxidation to disulfides. In the case of 2,6-dimethylbenzenethiol, this involves the formation of a disulfide bond between two molecules to yield bis(2,6-dimethylphenyl) disulfide. This reaction can be effected by a variety of oxidizing agents, including air (oxygen), hydrogen peroxide, and iodine.

Figure 1: General scheme for the oxidation of 2,6-dimethylbenzenethiol.

S-Alkylation and S-Arylation

The nucleophilic thiolate of 2,6-dimethylbenzenethiol readily undergoes S-alkylation with alkyl halides to form thioethers. This reaction typically proceeds via an Sₙ2 mechanism. Similarly, it can participate in nucleophilic aromatic substitution (SₙAr) reactions with activated aryl halides to form diaryl thioethers. The steric hindrance may necessitate more forcing reaction conditions for S-arylation compared to less hindered thiols. A notable application of this reactivity is in the synthesis of the antidepressant drug Vortioxetine, where 2,6-dimethylbenzenethiol is coupled with an aryl halide.[4][5][6]

Figure 2: S-Alkylation/Arylation of 2,6-dimethylbenzenethiol.

Formation of Metal Thiolate Complexes

2,6-Dimethylbenzenethiol reacts with various metal salts to form metal thiolate complexes. For instance, it reacts with lead(II) acetate to form bis(2,6-dimethylphenylthiolato)lead(II).[7][10] The steric bulk of the ligand can influence the coordination geometry and stability of the resulting metal complexes.

Potential Role in Modulating Oxidative Stress Signaling

While direct involvement of 2,6-dimethylbenzenethiol in specific signaling pathways is not yet well-documented, its structural similarity to hindered phenolic antioxidants suggests a potential role in mitigating oxidative stress.[11][12] Hindered phenols are known to act as radical scavengers, interrupting lipid peroxidation chain reactions.[11] Thiophenols, in general, are also recognized for their antioxidant properties.[13]

The antioxidant mechanism of hindered phenols involves the donation of a hydrogen atom from the hydroxyl group to a peroxyl radical, forming a stable phenoxyl radical that does not propagate the radical chain. It is plausible that 2,6-dimethylbenzenethiol could act in a similar manner, donating its thiolic hydrogen to reactive oxygen species (ROS). This action could potentially modulate signaling pathways that are sensitive to the cellular redox state, such as the Keap1-Nrf2 pathway, which is a master regulator of the antioxidant response.

Figure 3: Proposed antioxidant mechanism of 2,6-dimethylbenzenethiol.

Further research is warranted to elucidate the specific interactions of 2,6-dimethylbenzenethiol and its derivatives with components of cellular signaling pathways and to quantify their antioxidant efficacy.

Experimental Protocols

The following section provides detailed methodologies for key reactions involving 2,6-dimethylbenzenethiol.

Synthesis of Bis(2,6-dimethylphenyl) Disulfide (Oxidation)

Objective: To synthesize bis(2,6-dimethylphenyl) disulfide via the oxidation of 2,6-dimethylbenzenethiol.

Materials:

• 2,6-Dimethylbenzenethiol

• Hydrogen peroxide (30% solution)

• Sodium iodide (catalyst)

• Ethyl acetate

• Deionized water

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,6-dimethylbenzenethiol (1.0 eq) in ethyl acetate.

• Add a catalytic amount of sodium iodide (e.g., 0.1 eq) to the solution.

• While stirring at room temperature, add hydrogen peroxide (30% solution, 1.1 eq) dropwise to the reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with deionized water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography if necessary.

Synthesis of a 2,6-Dimethylphenyl Thioether (S-Alkylation)

Objective: To synthesize an S-alkylated derivative of 2,6-dimethylbenzenethiol.

Materials:

• 2,6-Dimethylbenzenethiol

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Potassium carbonate (or another suitable base)

• Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask containing a magnetic stirrer, add 2,6-dimethylbenzenethiol (1.0 eq) and DMF.

• Add potassium carbonate (1.5 eq) to the solution and stir at room temperature for 30 minutes to form the thiolate.

• Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC.

• Once the reaction is complete, pour the mixture into deionized water and extract with ethyl acetate.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude thioether by column chromatography on silica gel.

Synthesis of Vortioxetine (S-Arylation Example)

Objective: To illustrate the use of 2,6-dimethylbenzenethiol in the synthesis of Vortioxetine. This protocol is a simplified representation of a multi-step synthesis.

Materials:

• 2-(Piperazin-1-yl)phenyl intermediate with a suitable leaving group (e.g., bromine)

• 2,6-Dimethylbenzenethiol

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos)

• Sodium tert-butoxide (or another suitable base)

• Toluene (or another suitable solvent)

• Schlenk flask or similar inert atmosphere setup

• Magnetic stirrer and heating mantle

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon), combine the 2-(piperazin-1-yl)phenyl intermediate (1.0 eq), 2,6-dimethylbenzenethiol (1.2 eq), palladium catalyst (e.g., 2 mol%), and phosphine ligand (e.g., 4 mol%).

• Add anhydrous toluene and sodium tert-butoxide (1.5 eq).

• Heat the reaction mixture to reflux and monitor its progress by TLC or HPLC.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• The crude Vortioxetine is then typically purified by column chromatography and may be converted to a pharmaceutically acceptable salt.

Conclusion

2,6-Dimethylbenzenethiol is a valuable building block in organic synthesis, with its reactivity and stability being significantly influenced by the steric hindrance of its ortho-methyl groups. This guide has provided a detailed overview of its key chemical properties, including its propensity for oxidation, S-alkylation, S-arylation, and formation of metal complexes. The provided experimental protocols offer a practical starting point for its utilization in the laboratory. While its direct role in biological signaling is an area for further investigation, its antioxidant potential suggests a promising avenue for future research, particularly in the context of drug development for diseases associated with oxidative stress. A thorough understanding of the principles outlined in this guide will enable researchers to effectively harness the synthetic potential of this versatile thiol.

References

• 1. 2,6-Dimethylthiophenol | C8H10S | CID 61045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 118-72-9: 2,6-Dimethylbenzenethiol | CymitQuimica [cymitquimica.com]
• 3. 2,6-二甲基苯硫酚 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. arborpharmchem.com [arborpharmchem.com]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. stabilization-technologies.com [stabilization-technologies.com]
• 7. 2,6-Dimethylbenzenethiol 95 118-72-9 [sigmaaldrich.com]
• 8. Showing Compound 2,6-Dimethylbenzenethiol (FDB008717) - FooDB [foodb.ca]
• 9. scbt.com [scbt.com]
• 10. 2,6-DIMETHYLTHIOPHENOL | 118-72-9 [chemicalbook.com]
• 11. Unlocking the Power of Hindered Phenols - A Comprehensive Guide to Their Antioxidant Properties - Vinati Organics Limited. [vinatiorganics.com]
• 12. partinchem.com [partinchem.com]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Acidity and pKa of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2,6-Dimethylbenzenethiol

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is an aromatic thiol with the chemical formula C₈H₁₀S.[1][2] It belongs to the class of organic compounds known as thiophenols, which are characterized by a sulfhydryl (-SH) group attached to a benzene ring.[1][3] These compounds are generally more acidic than their corresponding phenols. This heightened acidity is a key feature of their chemical reactivity and is of significant interest in drug design and development, where precise knowledge of a molecule's ionization state is crucial for predicting its absorption, distribution, metabolism, and excretion (ADME) properties.

Acidity and pKa of 2,6-Dimethylbenzenethiol

The acidity of 2,6-dimethylbenzenethiol is attributed to the ability of the sulfhydryl proton to dissociate, forming the 2,6-dimethylthiophenolate anion. The stability of this resulting anion is a primary determinant of the compound's acidity.

While an experimentally verified pKa for 2,6-dimethylbenzenethiol is not prominently reported, computational predictions provide a valuable estimate.

Table 1: Physicochemical Data for 2,6-Dimethylbenzenethiol

Property	Value	Source
Molecular Formula	C₈H₁₀S	[2]
Molecular Weight	138.23 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[2]
Predicted pKa	6.9	ChemAxon (via FooDB)

It is important to note that this pKa value is a prediction and should be confirmed by experimental determination for critical applications. The acidity of thiophenols is influenced by the electronic effects of substituents on the aromatic ring. The two methyl groups at the ortho positions in 2,6-dimethylbenzenethiol are electron-donating, which would be expected to slightly decrease the acidity (increase the pKa) compared to unsubstituted thiophenol (pKa = 6.62).

Experimental Determination of pKa via UV-Vis Spectrophotometry

A reliable method for the experimental determination of the pKa of 2,6-dimethylbenzenethiol is through UV-Vis spectrophotometry. This technique leverages the difference in the ultraviolet absorption spectra of the protonated (thiol) and deprotonated (thiophenolate) forms of the compound.

Experimental Protocol

This protocol is adapted from established methods for pKa determination of phenolic and thiophenolic compounds.

1. Materials and Instrumentation:

• 2,6-Dimethylbenzenethiol

• A series of aqueous buffer solutions with known pH values (e.g., from pH 3 to 12)

• Spectrophotometric grade organic solvent (e.g., DMSO) for stock solution preparation

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Calibrated pH meter

• Volumetric flasks and pipettes

2. Preparation of Solutions:

• Prepare a concentrated stock solution of 2,6-dimethylbenzenethiol in a minimal amount of an organic solvent like DMSO to ensure solubility.

• Prepare a series of buffer solutions with constant ionic strength, covering a pH range that brackets the expected pKa (e.g., pH 3, 4, 5, 6, 7, 8, 9, 10, 11, 12).

3. Spectroscopic Measurements:

• For each buffer solution, add a small, precise aliquot of the 2,6-dimethylbenzenethiol stock solution to a cuvette containing the buffer. The final concentration of the organic solvent should be kept low (e.g., <1% v/v) to minimize its effect on the pKa.

• Record the UV-Vis spectrum (e.g., from 230-500 nm) for each solution at a constant temperature.

• Record the spectrum of the compound in a highly acidic solution (e.g., pH << predicted pKa) to obtain the spectrum of the fully protonated form.

• Record the spectrum of the compound in a highly basic solution (e.g., pH >> predicted pKa) to obtain the spectrum of the fully deprotonated form.

4. Data Analysis:

• Identify the wavelengths at which the largest differences in absorbance between the protonated and deprotonated forms are observed.

• Plot the absorbance at these selected wavelengths against the pH of the buffer solutions.

• The pKa is the pH at which the concentrations of the protonated and deprotonated forms are equal. This corresponds to the midpoint of the sigmoidal curve in the absorbance vs. pH plot.

• Alternatively, the pKa can be calculated using the Henderson-Hasselbalch equation adapted for spectrophotometric data: pKa = pH + log[(A - AB) / (AA - A)] where:

  • A is the absorbance of the solution at a given pH.

  • AA is the absorbance of the fully protonated form.

  • AB is the absorbance of the fully deprotonated form.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the pKa of 2,6-dimethylbenzenethiol using UV-Vis spectrophotometry.

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Structural and Electronic Effects on Acidity

The acidity of substituted thiophenols can be understood in the context of linear free-energy relationships, such as the Hammett equation.[5][6][7] The Hammett equation relates the equilibrium constants (and thus pKa values) of a series of substituted aromatic compounds to the electronic properties of the substituents.

The equation is given by:

log(K/K₀) = ρσ

or

pKa₀ - pKa = ρσ

where:

• K and K₀ are the acid dissociation constants for the substituted and unsubstituted compounds, respectively.

• pKa and pKa₀ are the corresponding pKa values.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent.

• ρ (rho) is the reaction constant, which reflects the sensitivity of the reaction to substituent effects.

For the ionization of thiophenols, a positive ρ value is expected, indicating that electron-withdrawing groups (with positive σ values) stabilize the thiophenolate anion and thus increase acidity (decrease pKa). Conversely, electron-donating groups (with negative σ values) destabilize the anion and decrease acidity (increase pKa).

The methyl groups in 2,6-dimethylbenzenethiol are electron-donating through an inductive effect. This would lead to a negative σ value and, consequently, a higher pKa compared to unsubstituted thiophenol.

Logical Relationship of Acidity

The following diagram illustrates the factors influencing the acidity of 2,6-dimethylbenzenethiol.

Caption: Factors influencing the acidity of 2,6-dimethylbenzenethiol.

Conclusion

This technical guide has provided a detailed overview of the acidity and pKa of 2,6-dimethylbenzenethiol. While a definitive experimental pKa value is not widely reported, a predicted value of 6.9 serves as a useful starting point. The provided experimental protocol for UV-Vis spectrophotometry offers a robust method for the empirical determination of this important physicochemical parameter. Understanding the electronic effects of the dimethyl substituents is key to rationalizing the acidity of this compound relative to other thiophenols. For researchers in drug development and related fields, a precise understanding of the pKa is essential for accurate modeling and prediction of a compound's behavior in biological systems.

References

• 1. 2,6-DIMETHYLTHIOPHENOL | 118-72-9 [chemicalbook.com]
• 2. CAS 118-72-9: 2,6-Dimethylbenzenethiol | CymitQuimica [cymitquimica.com]
• 3. Showing Compound 2,6-Dimethylbenzenethiol (FDB008717) - FooDB [foodb.ca]
• 4. scbt.com [scbt.com]
• 5. scribd.com [scribd.com]
• 6. web.viu.ca [web.viu.ca]
• 7. Hammett equation - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Electronic Properties of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Dimethylbenzenethiol, a substituted aromatic thiol, holds potential for applications in various scientific domains, including materials science and drug development. A thorough understanding of its electronic properties is paramount for predicting its behavior and designing novel applications. This technical guide provides a comprehensive overview of the core electronic characteristics of 2,6-Dimethylbenzenethiol. Due to a scarcity of direct experimental data for this specific molecule, this guide leverages computational estimations derived from closely related structures and outlines detailed experimental protocols for the determination of these properties. This document is intended to serve as a foundational resource for researchers and professionals engaged in the study and application of 2,6-Dimethylbenzenethiol and similar aromatic thiol compounds.

Introduction

This guide aims to bridge this knowledge gap by:

• Presenting theoretically estimated electronic properties based on computational studies of analogous molecules.

• Providing detailed experimental protocols for the determination of key electronic parameters.

• Visualizing the general workflow for the comprehensive electronic characterization of a novel thiol compound.

Physicochemical Properties

A summary of the known physical and chemical properties of 2,6-Dimethylbenzenethiol is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₈H₁₀S	[1][2]
Molecular Weight	138.23 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	218-219 °C at 760 mmHg	[1]
Density	1.044 g/cm³ at 20 °C	[1]
Refractive Index	1.572 - 1.574 at 20 °C	[1]
Solubility	Slightly soluble in water, soluble in organic solvents	[1]

Theoretical Electronic Properties

In the absence of direct experimental data, the electronic properties of 2,6-Dimethylbenzenethiol can be estimated using computational methods such as Density Functional Theory (DFT). DFT calculations on structurally similar molecules, such as xylene isomers, can provide valuable insights. The following table (Table 2) presents estimated electronic properties for 2,6-Dimethylbenzenethiol, based on DFT calculations performed on o-xylene, which serves as a close structural analog (replacing a methyl group with a thiol group would influence the absolute values, but the general methodology and expected orbital shapes would be similar).[3]

Electronic Property	Estimated Value (based on o-xylene)	Method of Estimation
HOMO Energy	~ -8.5 eV	DFT (B3LYP/6-311++G(d,p))[3]
LUMO Energy	~ -0.5 eV	DFT (B3LYP/6-311++G(d,p))[3]
HOMO-LUMO Gap (ΔE)	~ 8.0 eV	DFT (B3LYP/6-311++G(d,p))[3]
Ionization Potential (Adiabatic)	~ 8.39 eV	DFT (B3LYP/6-311++G(d,p))[3]
Electron Affinity	Not available	-

Note: These values are estimations for o-xylene and are intended to provide a theoretical baseline. The presence of the thiol group in 2,6-Dimethylbenzenethiol will alter these values.

Experimental Protocols for Electronic Property Determination

To obtain accurate and reliable data on the electronic properties of 2,6-Dimethylbenzenethiol, a series of experimental investigations are required. The following sections detail the standard methodologies for these key experiments.

UV-Visible Spectroscopy

Objective: To determine the electronic absorption properties and estimate the HOMO-LUMO gap.

Protocol:

• Sample Preparation: Prepare a series of dilute solutions of 2,6-Dimethylbenzenethiol in a UV-transparent solvent (e.g., cyclohexane or ethanol) with concentrations ranging from 10⁻³ to 10⁻⁵ M.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement:

  • Record a baseline spectrum of the pure solvent in a quartz cuvette.

  • Record the absorption spectra of the prepared solutions over a wavelength range of 200-800 nm.

• Data Analysis:

  • Identify the wavelength of maximum absorption (λ_max).

  • Calculate the molar absorptivity (ε) using the Beer-Lambert law.

  • The onset of the absorption band can be used to estimate the optical band gap (and thus an approximation of the HOMO-LUMO gap) using the Tauc plot method for amorphous materials, or by identifying the wavelength at which the absorbance begins to increase from the baseline for molecular species.

Cyclic Voltammetry

Objective: To determine the oxidation and reduction potentials and estimate the HOMO and LUMO energy levels.

Protocol:

• Sample Preparation: Prepare a solution of 2,6-Dimethylbenzenethiol (typically 1-5 mM) in an aprotic solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate).

• Instrumentation: Use a potentiostat with a standard three-electrode setup (working electrode, reference electrode, and counter electrode).

• Measurement:

  • Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15 minutes.

  • Perform a cyclic potential sweep, starting from a potential where no reaction occurs and sweeping to potentials where oxidation and reduction of the analyte are expected.

  • Record the resulting current as a function of the applied potential.

• Data Analysis:

  • Determine the half-wave potentials for the oxidation (E_ox) and reduction (E_red) processes.

  • Estimate the HOMO and LUMO energy levels using the following empirical formulas (referenced to the vacuum level, often using a ferrocene/ferrocenium internal standard):

    • E_HOMO (eV) = -[E_ox vs Fc/Fc⁺ + 4.8]

    • E_LUMO (eV) = -[E_red vs Fc/Fc⁺ + 4.8]

Electrical Conductivity Measurement

Objective: To determine the ability of liquid 2,6-Dimethylbenzenethiol to conduct an electric current.

Protocol:

• Sample Preparation: Use a pure, degassed sample of 2,6-Dimethylbenzenethiol.

• Instrumentation: A conductivity meter equipped with a two- or four-electrode conductivity cell suitable for organic liquids.

• Measurement:

  • Calibrate the conductivity meter using standard solutions of known conductivity.

  • Immerse the conductivity cell in the 2,6-Dimethylbenzenethiol sample, ensuring the electrodes are fully covered.

  • Measure the conductivity at a controlled temperature.

• Data Analysis: The instrument will directly provide the conductivity value, typically in Siemens per meter (S/m) or a related unit. For non-polar organic liquids, the conductivity is expected to be very low.[4][5]

Dielectric Constant Measurement

Objective: To determine the dielectric constant (relative permittivity) of 2,6-Dimethylbenzenethiol.

Protocol:

• Sample Preparation: Use a pure sample of 2,6-Dimethylbenzenethiol.

• Instrumentation: A dielectric constant meter or an impedance analyzer with a suitable liquid dielectric test fixture (e.g., a coaxial probe or a parallel plate capacitor setup).

• Measurement:

  • Calibrate the instrument using air and a standard liquid with a known dielectric constant (e.g., cyclohexane).

  • Fill the test fixture with 2,6-Dimethylbenzenethiol.

  • Measure the capacitance of the fixture with the sample at various frequencies.

• Data Analysis: The dielectric constant (ε_r) is calculated from the ratio of the capacitance of the fixture with the sample (C_sample) to the capacitance with air (C_air), taking into account the geometry of the fixture.[1][2]

Visualizations

Workflow for Electronic Property Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of the electronic properties of a novel thiol compound like 2,6-Dimethylbenzenethiol.

References

• 1. ijirset.com [ijirset.com]
• 2. youtube.com [youtube.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Determination of Electrical Conductivity | 3P Instruments [3p-instruments.com]
• 5. Determination of Electrical Conductivity | 3P Instruments [3p-instruments.com]

An In-depth Technical Guide to the Molecular Structure and Conformation of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is an organosulfur compound with the chemical formula C₈H₁₀S. It is a sterically hindered thiol where the sulfhydryl (-SH) group is flanked by two methyl groups on the benzene ring. This substitution pattern significantly influences the molecule's conformation, particularly the orientation of the thiol group relative to the aromatic ring. Understanding the three-dimensional structure and conformational dynamics of 2,6-dimethylbenzenethiol is crucial for applications in organic synthesis, materials science, and drug design, where molecular shape and steric hindrance play a pivotal role in reactivity and intermolecular interactions.

This technical guide provides a comprehensive overview of the molecular structure and conformation of 2,6-dimethylbenzenethiol, drawing upon data from analogous compounds and established experimental and computational techniques.

Molecular Structure

Estimated Molecular Geometry

The following tables summarize the anticipated bond lengths, bond angles, and dihedral angles for 2,6-dimethylbenzenethiol. These values are based on data from analogous 2,6-disubstituted phenol compounds and are expected to be in close agreement with the actual structure.

Table 1: Estimated Bond Lengths for 2,6-Dimethylbenzenethiol

Bond	Estimated Length (Å)
C-C (aromatic)	1.39 - 1.40
C-S	~1.77
S-H	~1.34
C-C (methyl)	1.51 - 1.52
C-H (aromatic)	~1.08
C-H (methyl)	~1.09

Table 2: Estimated Bond Angles for 2,6-Dimethylbenzenethiol

Angle	Estimated Angle (°)
C-C-C (aromatic)	118 - 121
C-C-S	~120
C-S-H	~96
C-C-C (methyl)	~120
H-C-H (methyl)	~109.5

Conformational Analysis

The key conformational feature of 2,6-dimethylbenzenethiol is the rotation of the sulfhydryl (-SH) group around the C-S bond. The two methyl groups in the ortho positions create significant steric hindrance, which dictates the preferred orientation of the S-H bond relative to the plane of the benzene ring.

Rotational Barrier of the Sulfhydryl Group

Studies on analogous 2,6-disubstituted phenols indicate that the hydroxyl group prefers to lie in the plane of the aromatic ring to maximize resonance stabilization. However, steric hindrance from the ortho substituents can influence this preference. For 2,6-dimethylphenol, the rotational barrier for the hydroxyl group is approximately 3.5 kcal/mol.[1] In the case of the more sterically demanding 2,6-di-tert-butylphenol, microwave spectroscopy studies have determined the barrier to the internal rotation of the hydroxyl group to be in the range of 1000-1200 cm⁻¹ (approximately 2.86-3.43 kcal/mol).[2][3]

Given the similar steric demands of methyl and thiol groups, it is highly probable that the S-H bond in 2,6-dimethylbenzenethiol also lies in the plane of the benzene ring in its lowest energy conformation. The barrier to rotation out of this plane is expected to be of a similar magnitude to that of 2,6-dimethylphenol.

Table 3: Estimated Conformational Energy Barrier for 2,6-Dimethylbenzenethiol

Motion	Estimated Energy Barrier (kcal/mol)
Rotation of the S-H group out of the plane	~3.0 - 4.0

The logical relationship for the conformational preference can be visualized as a potential energy surface scan where the dihedral angle of the H-S-C-C is varied.

Conformational analysis workflow.

Experimental Protocols

The determination of the precise molecular structure and conformational landscape of molecules like 2,6-dimethylbenzenethiol relies on sophisticated experimental techniques, primarily conducted in the gas phase to isolate individual molecules from intermolecular interactions.

Microwave Spectroscopy

Microwave spectroscopy is a high-resolution technique that probes the rotational transitions of molecules.[4][5][6] By analyzing the frequencies of these transitions, highly accurate rotational constants can be determined, which in turn provide precise information about the molecule's moments of inertia and, consequently, its geometry (bond lengths and angles).[7]

Experimental Workflow:

• Sample Preparation: A solid or liquid sample of 2,6-dimethylbenzenethiol is heated to produce a vapor.

• Introduction into Spectrometer: The vapor is introduced into a high-vacuum chamber and expanded through a nozzle, creating a supersonic jet of cooled, isolated molecules.

• Microwave Irradiation: The molecular jet is irradiated with microwave radiation of varying frequencies.

• Detection of Absorption: When the microwave frequency matches a rotational transition, the molecules absorb energy. This absorption is detected, and the precise frequency is recorded.

• Data Analysis: The resulting spectrum of absorption lines is analyzed to determine the rotational constants. Isotopic substitution studies can be performed to further refine the structural determination.

Microwave Spectroscopy Workflow.

Gas-Phase Electron Diffraction (GED)

Gas-phase electron diffraction is another powerful technique for determining the structure of molecules in the gas phase.[8][9] It involves scattering a beam of high-energy electrons off the molecules and analyzing the resulting diffraction pattern. The pattern of scattered electrons contains information about the distances between all pairs of atoms in the molecule.

Experimental Workflow:

• Sample Introduction: A gaseous sample of 2,6-dimethylbenzenethiol is introduced into a vacuum chamber.

• Electron Beam Interaction: A high-energy electron beam is directed through the gas.

• Scattering and Diffraction: The electrons are scattered by the electrostatic potential of the atoms in the molecules, creating a diffraction pattern.

• Detection: The scattered electrons are detected on a photographic plate or a CCD detector.

• Data Analysis: The diffraction pattern is analyzed to obtain a radial distribution curve, which shows the probability of finding two atoms at a given distance from each other. This curve is then used to determine the bond lengths, bond angles, and torsional angles of the molecule.

Gas Electron Diffraction Workflow.

Conclusion

While direct experimental determination of the molecular structure and conformation of 2,6-dimethylbenzenethiol is pending, a robust model can be constructed based on analogous, well-studied molecules. The steric hindrance imposed by the two ortho-methyl groups is expected to enforce a planar arrangement of the S-H bond with respect to the benzene ring, with a significant rotational barrier. The precise determination of its geometric parameters and conformational dynamics awaits detailed investigation using high-resolution gas-phase techniques such as microwave spectroscopy and electron diffraction. The methodologies and estimated structural parameters presented in this guide provide a solid foundation for future research and applications involving this sterically hindered thiol.

References

• 1. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 2. cris.unibo.it [cris.unibo.it]
• 3. mdpi.com [mdpi.com]
• 4. Microwave spectroscopy - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. fiveable.me [fiveable.me]
• 7. researchgate.net [researchgate.net]
• 8. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Quantum Chemical Calculations for 2,6-Dimethylbenzenethiol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of quantum chemical calculations to elucidate the molecular properties of 2,6-Dimethylbenzenethiol. While direct computational studies on 2,6-Dimethylbenzenethiol are not extensively published, this document outlines the established and robust computational methodologies used for similar thiophenol derivatives. By leveraging these proven techniques, researchers can gain significant insights into the geometric, electronic, and spectroscopic properties of this compound, aiding in drug development and molecular design.

Introduction to Quantum Chemical Calculations for Aromatic Thiols

Quantum chemical calculations have become an indispensable tool in modern chemistry and drug development. For aromatic thiols like 2,6-Dimethylbenzenethiol, these computational methods can predict a wide array of molecular properties with high accuracy, often complementing or even preceding experimental work. These calculations provide a molecular-level understanding of a compound's structure, stability, and reactivity.

Key properties that can be elucidated through these calculations include:

• Optimized Molecular Geometry: Determining the most stable three-dimensional arrangement of atoms, including bond lengths, bond angles, and dihedral angles.

• Vibrational Frequencies: Predicting the infrared (IR) and Raman spectra, which can aid in the identification and characterization of the molecule.

• Electronic Properties: Calculating the distribution of electrons within the molecule, including the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, which are crucial for understanding reactivity and electronic transitions.

• Thermodynamic Properties: Estimating enthalpies of formation, Gibbs free energies, and bond dissociation energies, which provide insights into the molecule's stability and potential reaction pathways.

Detailed Computational Protocol

The following protocol outlines a standard and effective methodology for performing quantum chemical calculations on 2,6-Dimethylbenzenethiol, based on common practices for similar molecules.

2.1. Software and Hardware

Calculations are typically performed using commercially available or open-source quantum chemistry software packages such as Gaussian, ORCA, or GAMESS on high-performance computing clusters.

2.2. Molecular Structure Input

The initial molecular structure of 2,6-Dimethylbenzenethiol can be built using a molecular modeling program. The IUPAC name for this compound is 2,6-dimethylbenzenethiol, and its chemical formula is C₈H₁₀S.

2.3. Level of Theory

A widely used and reliable method for molecules of this size is Density Functional Theory (DFT).

• Functional: The B3LYP hybrid functional is a common and effective choice that balances accuracy and computational cost for organic molecules.

• Basis Set: The 6-311++G(d,p) basis set is recommended. This Pople-style basis set is extensive and includes diffuse functions (++) to accurately describe anions and excited states, as well as polarization functions (d,p) to account for the non-spherical nature of electron density in molecules.

2.4. Geometry Optimization

The initial structure of 2,6-Dimethylbenzenethiol is optimized to find the lowest energy conformation. This is a critical step to ensure that all subsequent calculations are performed on the most stable structure. The optimization process involves calculating the forces on each atom and iteratively adjusting their positions until a minimum on the potential energy surface is reached.

2.5. Frequency Calculations

Following a successful geometry optimization, a frequency calculation is performed at the same level of theory. This serves two primary purposes:

• Verification of the Minimum: The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Prediction of Vibrational Spectra: The calculated frequencies correspond to the vibrational modes of the molecule and can be used to simulate the IR and Raman spectra.

2.6. Calculation of Molecular Properties

Once the optimized geometry is confirmed, a variety of molecular properties can be calculated, including:

• Electronic Properties: HOMO and LUMO energies, molecular orbital shapes, and the HOMO-LUMO gap.

• Multipole Moments: Dipole moment and higher-order moments.

• Atomic Charges: Mulliken or Natural Bond Orbital (NBO) population analysis to determine the partial charge on each atom.

• Bond Dissociation Energies: The energy required to homolytically break a specific bond, such as the S-H bond.

Data Presentation

The quantitative data obtained from these calculations are best presented in structured tables for clarity and ease of comparison. The following tables provide examples of the types of data that can be generated, using representative values for the parent compound, thiophenol, as a proxy for 2,6-Dimethylbenzenethiol.

Table 1: Calculated Molecular Geometry of Thiophenol (Representative)

Parameter	Bond/Angle	Calculated Value
Bond Length	C-S	1.77 Å
S-H	1.35 Å
C-C (aromatic)	1.39 - 1.40 Å
C-H (aromatic)	1.08 - 1.09 Å
Bond Angle	C-S-H	99.5°
C-C-S	120.5°
C-C-C (aromatic)	119.5 - 120.5°

Table 2: Calculated Vibrational Frequencies of Thiophenol (Representative)

Vibrational Mode	Frequency (cm⁻¹)	Description
ν(S-H)	~2600	S-H stretch
ν(C-S)	~700	C-S stretch
δ(C-S-H)	~900	C-S-H bend
Ring Modes	1400 - 1600	Aromatic C-C stretches
γ(C-H)	700 - 900	Out-of-plane C-H bends

Table 3: Calculated Electronic Properties of Thiophenol (Representative)

Property	Calculated Value
HOMO Energy	-6.5 eV
LUMO Energy	-0.5 eV
HOMO-LUMO Gap	6.0 eV
Dipole Moment	1.2 D
S-H Bond Dissociation Energy	~80 kcal/mol

Visualization of Computational Workflow

A clear understanding of the computational workflow is essential for planning and executing quantum chemical studies. The following diagram, generated using the DOT language, illustrates the logical progression of a typical quantum chemical calculation.

An In-depth Technical Guide to 2,6-Dimethylbenzenethiol: Safety, Handling, and MSDS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and material safety data for 2,6-Dimethylbenzenethiol (CAS No. 118-72-9). The information is intended to equip researchers, scientists, and professionals in drug development with the necessary knowledge to handle this chemical safely in a laboratory and manufacturing environment.

Chemical Identification and Physical Properties

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol or 2,6-xylenethiol, is an aromatic thiol compound.[1] It is characterized by a benzene ring substituted with two methyl groups and a thiol functional group.[1] This compound typically appears as a colorless to pale yellow liquid with a strong, unpleasant odor.[1]

Table 1: Physical and Chemical Properties of 2,6-Dimethylbenzenethiol

Property	Value	Source(s)
Molecular Formula	C₈H₁₀S	[1][2]
Molecular Weight	138.23 g/mol	[3][4]
CAS Number	118-72-9	[2][4]
EC Number	204-272-3
Appearance	Colorless to pale yellow liquid	[1]
Odor	Strong, unpleasant	[1][5]
Density	1.038 g/mL at 25 °C
Boiling Point	122 °C at 50 mmHg
Flash Point	86 °C (186.8 °F) - closed cup
Refractive Index	n20/D 1.5749
Solubility	Slightly soluble in water, more soluble in organic solvents.	[1]

Hazard Identification and Classification

2,6-Dimethylbenzenethiol is classified as a hazardous substance. The following table summarizes its GHS classification.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Source:[2][3]

Pictogram:

GHS07: Exclamation Mark

Signal Word: Warning[2]

Toxicological Information

The primary routes of exposure are inhalation, skin contact, and eye contact. While comprehensive toxicological data is not available in the provided search results, an acute oral toxicity value has been identified.

Table 3: Acute Toxicity Data

Route	Species	Value	Source
Oral	Rat	LD50: 3150 mg/kg	[6]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated 2,6-Dimethylbenzenethiol in 1999 and concluded that there is "No safety concern at current levels of intake when used as a flavouring agent."[3] However, this evaluation is in the context of food flavoring and does not detract from the handling hazards in a laboratory setting.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and ensure a safe working environment.

Handling

• Ventilation: Use only in well-ventilated areas.[2] Local exhaust ventilation is recommended to control airborne concentrations.

• Personal Protective Equipment (PPE): A comprehensive PPE program is essential. See Section 5 for details.

• Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in work areas.[2] Contaminated clothing should be removed and washed before reuse.

• Fire and Explosion Prevention: Keep away from heat, sparks, open flames, and other ignition sources.[7] Use non-sparking tools and take precautionary measures against static discharge.[8]

Storage

• Conditions: Store in a cool, well-ventilated place. Keep containers tightly closed when not in use.[2]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[7][8]

The following diagram illustrates a logical workflow for the safe handling of 2,6-Dimethylbenzenethiol.

Safe Handling Workflow for 2,6-Dimethylbenzenethiol

Exposure Controls and Personal Protective Equipment

Engineering controls and personal protective equipment are crucial for minimizing exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Source(s)
Eye/Face Protection	Safety glasses with side-shields or chemical goggles.
Skin Protection	Chemical-resistant gloves (e.g., tested according to EN 374). Protective clothing to prevent skin contact.	[2]
Respiratory Protection	In case of inadequate ventilation or aerosol generation, use a suitable respirator (e.g., type ABEK (EN14387) respirator filter).

First Aid Measures

In the event of exposure, immediate first aid is essential.

Table 5: First Aid Procedures

Exposure Route	Procedure	Source(s)
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if respiratory irritation persists.	[2]
Skin Contact	Immediately wash with plenty of soap and water. Remove contaminated clothing. Seek medical attention if skin irritation develops or persists.	[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.	[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.	[2]

The following diagram illustrates the decision-making process for first aid in case of accidental exposure.

First Aid Decision Tree for Exposure Incidents

Fire-Fighting Measures

2,6-Dimethylbenzenethiol is a combustible liquid.

Table 6: Fire-Fighting Information

Aspect	Details	Source(s)
Suitable Extinguishing Media	Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (CO₂).	[2]
Unsuitable Extinguishing Media	Water jet.	[2]
Hazardous Combustion Products	Carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides (SOx).	[2]
Special Protective Equipment	Wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

In the event of a spill, follow these procedures:

• Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors. Wear appropriate personal protective equipment.[2]

• Environmental Precautions: Prevent entry into drains and waterways.[2]

• Containment and Cleanup: Absorb the spill with an inert material such as sand, silica gel, or universal binder. Collect the absorbed material into a suitable container for disposal.[2]

Disposal Considerations

Dispose of 2,6-Dimethylbenzenethiol and its containers in accordance with local, regional, and national regulations.[2] It is recommended to use a licensed professional waste disposal service.

Disclaimer

This document has been compiled from publicly available safety data sheets and chemical information databases. It is intended as a guide and should not be considered a substitute for a formal risk assessment or professional safety advice. Users should always consult the most up-to-date Safety Data Sheet (SDS) provided by the manufacturer before handling this chemical.

References

• 1. CAS 118-72-9: 2,6-Dimethylbenzenethiol | CymitQuimica [cymitquimica.com]
• 2. chemos.de [chemos.de]
• 3. 2,6-Dimethylthiophenol | C8H10S | CID 61045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. 2,6-DIMETHYLTHIOPHENOL | 118-72-9 [chemicalbook.com]
• 6. 2,6-dimethyl thiophenol, 118-72-9 [thegoodscentscompany.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2,6-Dimethylbenzenethiol from 2,6-Dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 2,6-dimethylbenzenethiol from 2,6-dimethylaniline. The protocol is based on the well-established Leuckart thiophenol reaction, a reliable method for the preparation of aryl thiols from the corresponding anilines. This procedure involves a three-step sequence: the diazotization of 2,6-dimethylaniline, followed by the formation of an intermediate S-(2,6-dimethylphenyl) O-ethyl dithiocarbonate (also known as an aryl xanthate), and subsequent alkaline hydrolysis to yield the final product. Detailed experimental procedures, quantitative data, and visualizations of the workflow and reaction pathway are provided to ensure reproducibility and facilitate application in research and development settings.

Introduction

2,6-Dimethylbenzenethiol is a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The introduction of a thiol group onto a sterically hindered aromatic ring, such as the 2,6-dimethylphenyl scaffold, can be challenging. The Leuckart thiophenol reaction offers a robust and versatile solution to this synthetic problem.[1][2] The overall transformation proceeds via a diazonium salt intermediate, which is then trapped with a xanthate salt. The resulting dithiocarbonate is readily hydrolyzed to the desired thiophenol.[3][4] This application note provides a detailed protocol adapted from established procedures for similar substrates, offering a clear pathway for the successful synthesis of 2,6-dimethylbenzenethiol.

Reaction Pathway and Experimental Workflow

The synthesis of 2,6-dimethylbenzenethiol from 2,6-dimethylaniline is a multi-step process. The logical flow of the synthesis and the chemical transformations are depicted in the diagrams below.

Figure 1. Reaction pathway for the synthesis of 2,6-dimethylbenzenethiol.

References

• 1. benchchem.com [benchchem.com]
• 2. Leuckart thiophenol reaction - Wikipedia [en.wikipedia.org]
• 3. Leuckart Thiophenol Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Preparation of 2,6-Dimethylbenzenethiol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of 2,6-dimethylbenzenethiol and its derivatives. This document includes detailed experimental protocols for the key synthetic transformations, a summary of relevant quantitative data, and a discussion of the potential applications of these compounds in drug discovery and development, particularly as anti-inflammatory agents and kinase inhibitors.

Introduction

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is an aromatic thiol that serves as a versatile building block in organic synthesis. The presence of the thiol group and the steric hindrance provided by the two methyl groups in the ortho positions impart unique reactivity and properties to its derivatives. These characteristics make them attractive scaffolds for the development of novel therapeutic agents. This document outlines the reliable synthesis of the parent compound and discusses the potential for derivatization to create compounds with significant pharmacological activity.

Synthetic Protocols

The most common and reliable method for the preparation of 2,6-dimethylbenzenethiol is a three-step process starting from 2,6-dimethylphenol, which involves the Newman-Kwart rearrangement.

Overall Synthetic Pathway

The synthesis proceeds through three main steps:

• Formation of O-(2,6-Dimethylphenyl) Dimethylthiocarbamate: 2,6-Dimethylphenol is reacted with a thiocarbamoyl chloride or a safer equivalent to form the O-aryl thiocarbamate.

• Newman-Kwart Rearrangement: The O-aryl thiocarbamate is heated to induce an intramolecular rearrangement to the S-aryl thiocarbamate.

• Hydrolysis: The S-aryl thiocarbamate is hydrolyzed under basic conditions to yield the final product, 2,6-dimethylbenzenethiol.

Caption: Overall synthetic pathway for 2,6-dimethylbenzenethiol.

Experimental Protocols

This protocol is adapted from a general procedure for the synthesis of O-aryl thiocarbamates.

Materials:

• 2,6-Dimethylphenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• N,N-Dimethylthiocarbamoyl chloride

• Anhydrous Dimethoxyethane (DME)

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• In a two-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve 2,6-dimethylphenol (1.0 eq) in anhydrous DME.

• While stirring the solution vigorously under a nitrogen atmosphere, add sodium hydride (1.1 eq) in small portions. Gas evolution (H₂) will be observed.

• After the gas evolution ceases, add N,N-dimethylthiocarbamoyl chloride (1.05 eq) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude O-(2,6-dimethylphenyl) dimethylthiocarbamate, which can be purified by recrystallization or column chromatography.

A safer, alternative method avoids the use of the toxic and corrosive N,N-dimethylthiocarbamoyl chloride by using tetramethylthiuram disulfide (TMTD) in the presence of sodium hydride in DMF at 80°C.[1]

This protocol is a thermal rearrangement and requires high temperatures.

Materials:

• O-(2,6-Dimethylphenyl) dimethylthiocarbamate

• High-temperature heat source (e.g., salt bath or heating mantle)

• Nitrogen gas supply

Procedure:

• Place the O-(2,6-dimethylphenyl) dimethylthiocarbamate (1.0 eq) in a flask fitted with a diffusion tube and sweep with nitrogen.

• Heat the flask to 270-280°C in a salt bath for approximately 45-60 minutes.[2]

• Monitor the progress of the rearrangement by TLC or NMR spectroscopy.

• Once the rearrangement is complete, cool the flask to room temperature. The resulting S-(2,6-dimethylphenyl) dimethylthiocarbamate is typically used in the next step without further purification.

This protocol describes the final hydrolysis step.[2]

Materials:

• S-(2,6-Dimethylphenyl) dimethylthiocarbamate

• Potassium hydroxide (KOH)

• Ethylene glycol

• Water

• Concentrated hydrochloric acid (HCl)

• Chloroform

Procedure:

• To the flask containing the crude S-(2,6-dimethylphenyl) dimethylthiocarbamate (1.0 eq), add a solution of potassium hydroxide (1.5 eq) in water and ethylene glycol.

• Replace the diffusion tube with a condenser and heat the mixture to reflux for 1 hour.

• Cool the reaction mixture and pour it onto ice.

• Wash the aqueous mixture with chloroform to remove any non-acidic impurities.

• Carefully acidify the aqueous layer with concentrated hydrochloric acid to a pH of 1.

• Extract the product with chloroform.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, and remove the solvent by distillation to yield the crude 2,6-dimethylbenzenethiol.

• The pure product can be obtained by vacuum distillation.

Quantitative Data

The following table summarizes typical yields for the synthesis of analogous thiophenols using the Newman-Kwart rearrangement methodology. Specific yields for 2,6-dimethylbenzenethiol may vary.

Step	Reactant	Product	Typical Yield (%)	Reference
O-Aryl Thiocarbamate Formation	2-Naphthol	O-2-Naphthyl dimethylthiocarbamate	68-73	--INVALID-LINK--
Newman-Kwart Rearrangement & Hydrolysis	O-2-Naphthyl dimethylthiocarbamate	2-Naphthalenethiol	71-80	--INVALID-LINK--

Applications in Drug Development

While 2,6-dimethylbenzenethiol itself is primarily a synthetic intermediate, its derivatives have shown potential in various areas of drug discovery. The unique structural features of the 2,6-dimethylthiophenyl moiety can be exploited to design molecules with specific biological activities.

Anti-Inflammatory Agents

Chronic inflammation is implicated in a wide range of diseases. Compounds containing thiophene and related sulfur heterocycles have demonstrated anti-inflammatory properties. They can modulate key inflammatory pathways, such as the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase (MAPK) signaling cascades, and inhibit the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and various interleukins (IL-1β, IL-6).[3][4] The 2,6-dimethylthiophenyl scaffold can be incorporated into novel molecules designed to target these pathways.

Caption: Potential anti-inflammatory mechanism of action.

Kinase Inhibitors for Anticancer Therapy

Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many cancers. The development of kinase inhibitors is a major focus of modern oncology research. Heterocyclic compounds, including those containing sulfur, are prevalent in kinase inhibitor drug design. For instance, benzothiophene derivatives have been developed as multi-kinase inhibitors with significant anticancer activity.[5] The 2,6-dimethylthiophenyl moiety can be used as a building block to synthesize novel compounds that target the ATP-binding site of various kinases, potentially leading to the development of new anticancer agents.

Caption: Drug discovery workflow for kinase inhibitors.

Conclusion

The synthetic route to 2,6-dimethylbenzenethiol via the Newman-Kwart rearrangement is a robust and well-established method. The resulting compound is a valuable starting material for the synthesis of a diverse range of derivatives. The application of these derivatives in drug discovery, particularly in the fields of anti-inflammatory and anticancer research, holds significant promise. The protocols and information provided herein are intended to serve as a valuable resource for researchers in these fields.

References

• 1. Base-Promoted Synthesis of O-Aryl/Alkyl N,N-Dimethylthiocarbamates Starting from Inexpensive and Environmentally Benign Disulfide [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity [mdpi.com]
• 5. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2,6-Dimethylbenzenethiol as a Nucleophile in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of 2,6-dimethylbenzenethiol as a nucleophile in organic synthesis. Due to the steric hindrance imparted by the two ortho-methyl groups, its reactivity can differ from that of less substituted thiophenols. This document outlines key applications and provides detailed protocols for specific transformations.

Introduction

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is an aromatic thiol with the chemical formula (CH₃)₂C₆H₃SH.[1][2] The presence of the thiol (-SH) group makes it a potent nucleophile in a variety of organic reactions, enabling the formation of carbon-sulfur bonds. Such thioethers are significant scaffolds in medicinal chemistry and materials science. However, the two methyl groups adjacent to the sulfur atom create considerable steric bulk, which influences its nucleophilicity and the feasibility of certain reactions. This document focuses on its application in nucleophilic reactions, providing protocols for its use.

Key Applications

The primary role of 2,6-dimethylbenzenethiol in organic synthesis is as a sulfur nucleophile. This reactivity is harnessed in several classes of reactions:

• Formation of Metal Thiolates: Reaction with metal salts to form well-defined metal-thiolate complexes.

• Synthesis of Disulfides: Oxidative coupling to form the corresponding disulfide.

• Palladium-Catalyzed Cross-Coupling Reactions: As a coupling partner with aryl or vinyl halides to form diaryl or aryl vinyl thioethers. The steric hindrance can necessitate specific ligand and reaction condition choices.

• Nucleophilic Aromatic Substitution (SNA_r): Displacement of a suitable leaving group on an electron-deficient aromatic or heteroaromatic ring.

• Michael Additions: Conjugate addition to α,β-unsaturated carbonyl compounds.

• Nucleophilic Substitution on Alkyl Halides: Formation of alkyl aryl thioethers.

This document provides detailed protocols for the synthesis of a lead(II) thiolate and the corresponding disulfide, as representative examples of its nucleophilic character.

Application 1: Synthesis of Lead(II) 2,6-Dimethylbenzenethiolate

The reaction of 2,6-dimethylbenzenethiol with lead(II) acetate provides a straightforward method for the synthesis of the corresponding lead(II) thiolate, bis(2,6-dimethylbenzenethiolato)lead(II).[1][2] This complex can serve as a precursor for further transformations or be of interest in materials science.

Experimental Protocol

Reaction Scheme:

2 (CH₃)₂C₆H₃SH + Pb(OAc)₂ → [(CH₃)₂C₆H₃S]₂Pb + 2 AcOH

Materials:

• 2,6-Dimethylbenzenethiol ((CH₃)₂C₆H₃SH)

• Lead(II) acetate trihydrate (Pb(OAc)₂·3H₂O)

• Ethanol (absolute)

• Distilled water

• Argon or Nitrogen gas supply

• Schlenk flask or three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel)

Procedure:

• In a 100 mL Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve lead(II) acetate trihydrate (1.0 eq) in a minimal amount of distilled water.

• In a separate flask, prepare a solution of 2,6-dimethylbenzenethiol (2.0 eq) in absolute ethanol.

• Slowly add the ethanolic solution of 2,6-dimethylbenzenethiol to the aqueous solution of lead(II) acetate at room temperature with vigorous stirring.

• A precipitate should form upon addition.

• Continue stirring the reaction mixture at room temperature for 2-4 hours to ensure complete reaction.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the precipitate with ethanol to remove any unreacted starting materials and byproducts.

• Dry the resulting solid under vacuum to yield the desired lead(II) 2,6-dimethylbenzenethiolate.

Quantitative Data Summary:

Reactant 1	Reactant 2	Product	Solvent	Reaction Time	Typical Yield
2,6-Dimethylbenzenethiol (2.0 eq)	Lead(II) Acetate (1.0 eq)	Bis(2,6-dimethylbenzenethiolato)lead(II)	Ethanol/Water	2-4 hours	High

Diagram of Experimental Workflow:

Caption: Workflow for the synthesis of lead(II) 2,6-dimethylbenzenethiolate.

Application 2: Synthesis of Bis(2,6-dimethylphenyl) Disulfide

The oxidation of 2,6-dimethylbenzenethiol to its corresponding disulfide, bis(2,6-dimethylphenyl) disulfide, is a fundamental transformation. This can be achieved using various oxidizing agents. A common method involves the use of iodine in the presence of a base.

Experimental Protocol

Reaction Scheme:

2 (CH₃)₂C₆H₃SH + I₂ + 2 Base → (CH₃)₂C₆H₃S-SC₆H₃(CH₃)₂ + 2 Base·HI

Materials:

• 2,6-Dimethylbenzenethiol ((CH₃)₂C₆H₃SH)

• Iodine (I₂)

• Sodium hydroxide (NaOH) or Triethylamine (NEt₃)

• Ethanol

• Sodium thiosulfate (Na₂S₂O₃) solution (for quenching)

• Diethyl ether or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• Dissolve 2,6-dimethylbenzenethiol (1.0 eq) in ethanol in a round-bottom flask.

• Add an aqueous solution of sodium hydroxide (1.0 eq) or triethylamine (1.1 eq) to the flask and stir to form the thiolate.

• In a separate container, prepare a solution of iodine (0.5 eq) in ethanol.

• Add the iodine solution dropwise to the stirred thiolate solution at room temperature. The reaction is often exothermic, and the color of the iodine should disappear.

• After the addition is complete, continue stirring for 1-2 hours at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench any unreacted iodine by adding a saturated aqueous solution of sodium thiosulfate until the solution becomes colorless.

• Remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude disulfide.

• The product can be further purified by recrystallization or column chromatography if necessary.

Quantitative Data Summary:

Reactant 1	Oxidizing Agent	Base	Product	Solvent	Reaction Time	Typical Yield
2,6-Dimethylbenzenethiol (1.0 eq)	Iodine (0.5 eq)	NaOH or NEt₃ (1.0-1.1 eq)	Bis(2,6-dimethylphenyl) disulfide	Ethanol	1-2 hours	>90%

Note: While a specific protocol for this exact disulfide was not found, the oxidation of thiols to disulfides with iodine is a well-established and generally high-yielding reaction.

Diagram of Reaction Pathway:

Caption: Oxidative coupling of 2,6-dimethylbenzenethiol to its disulfide.

Discussion on Further Applications

While detailed protocols for 2,6-dimethylbenzenethiol in other nucleophilic reactions are not extensively documented, its participation in reactions such as palladium-catalyzed cross-couplings and Michael additions is mechanistically plausible. The significant steric hindrance from the ortho-methyl groups would likely necessitate more forcing reaction conditions, the use of specialized bulky phosphine ligands (in the case of Pd-catalysis), or result in lower yields compared to unhindered thiols. Researchers aiming to use 2,6-dimethylbenzenethiol in such reactions should consider these factors during methods development and optimization. For instance, in a palladium-catalyzed C-S coupling, ligands like XPhos or SPhos might be required to facilitate the reaction with aryl halides.

Conclusion

2,6-Dimethylbenzenethiol is a valuable nucleophilic building block for the synthesis of sterically hindered thioethers, metal thiolates, and disulfides. The protocols provided herein offer a starting point for the practical application of this reagent. Further exploration of its reactivity in more complex transformations is a promising area for future research, with the understanding that its steric profile is a critical parameter to consider in reaction design.

References

• 1. 2,6-二甲基苯硫酚 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2,6-DIMETHYLTHIOPHENOL | 118-72-9 [chemicalbook.com]

Application Notes and Protocols for Thiol-Ene Click Chemistry with 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiol-ene "click" chemistry has emerged as a powerful and versatile tool for the efficient formation of carbon-sulfur bonds, finding broad applications in materials science, bioconjugation, and drug discovery.[1][2] This reaction, characterized by its high yields, stereoselectivity, and rapid reaction rates, typically proceeds via a radical-mediated or a base-catalyzed mechanism.[1] The photoinitiated radical pathway offers excellent spatial and temporal control, making it a highly attractive method for surface modification and the synthesis of well-defined polymers.[3]

This document provides detailed application notes and experimental protocols for conducting thiol-ene reactions using 2,6-Dimethylbenzenethiol. Due to the steric hindrance imparted by the two methyl groups ortho to the thiol functionality, adjustments to standard protocols may be necessary to achieve optimal results. The following sections will address these considerations and provide starting points for reaction optimization.

Reaction Mechanisms

The thiol-ene reaction can proceed through two primary pathways:

• Photoinitiated Radical Addition: This is the most common method for thiol-ene reactions. It involves the generation of a thiyl radical from the thiol, typically initiated by a photoinitiator upon UV irradiation. This radical then adds across an alkene in an anti-Markovnikov fashion. The resulting carbon-centered radical abstracts a hydrogen from another thiol molecule, propagating the radical chain and forming the thioether product.[1]

• Base-Catalyzed Michael Addition: This pathway is effective when the alkene is an electron-deficient species (e.g., acrylates, maleimides). A base is used to deprotonate the thiol, forming a thiolate anion which then acts as a nucleophile in a conjugate addition to the alkene.[1][2]

Impact of Steric Hindrance with 2,6-Dimethylbenzenethiol

The two methyl groups on the aromatic ring of 2,6-Dimethylbenzenethiol create significant steric bulk around the sulfur atom. This steric hindrance can influence the thiol-ene reaction in several ways:

• Reduced Reaction Rates: The bulky nature of the thiol can slow down the rate of both the radical addition and the chain transfer steps in the photoinitiated pathway.[4] Consequently, longer reaction times or higher initiator concentrations may be required to achieve high conversions.

• Influence on Thiol-Ene vs. Homopolymerization: In photoinitiated reactions, the competition between the thiol-ene propagation and the homopolymerization of the alkene can be affected. The slower reaction of the sterically hindered thiol might favor alkene homopolymerization under certain conditions.

• Potential for Lower Yields: If reaction conditions are not optimized, the steric hindrance may lead to incomplete conversion and lower isolated yields of the desired thioether product.

Despite these challenges, the thiol-ene reaction remains a viable method for the functionalization of molecules with the 2,6-dimethylphenylthio group, provided that the reaction conditions are carefully controlled.

Experimental Protocols

The following protocols are provided as a starting point for the thiol-ene reaction with 2,6-Dimethylbenzenethiol. Optimization of parameters such as initiator concentration, solvent, and reaction time may be necessary for specific alkene substrates.

Protocol 1: Photoinitiated Radical Thiol-Ene Reaction

This protocol is suitable for the addition of 2,6-Dimethylbenzenethiol to a wide range of alkenes.

Materials:

• 2,6-Dimethylbenzenethiol

• Alkene substrate

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone - DMPA)

• Anhydrous, degassed solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• UV lamp (e.g., 365 nm)

• Reaction vessel (e.g., quartz tube or borosilicate glass vial)

• Stirring apparatus

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reactant Preparation: In a clean, dry reaction vessel, dissolve the alkene (1.0 equivalent) and the photoinitiator (0.05 - 0.2 equivalents) in the chosen anhydrous, degassed solvent. Note: A higher initiator concentration may be required for the sterically hindered 2,6-Dimethylbenzenethiol compared to less hindered thiols.

• Addition of Thiol: Add 2,6-Dimethylbenzenethiol (1.1 - 1.5 equivalents) to the solution. A slight to moderate excess of the thiol can help to drive the reaction to completion.

• Inert Atmosphere: Seal the reaction vessel and degas the solution by bubbling with an inert gas for 15-20 minutes to remove oxygen, which can quench the radical reaction. Maintain a positive pressure of the inert gas throughout the reaction.

• Photoinitiation: Place the reaction vessel under a UV lamp and begin vigorous stirring. The distance from the lamp to the vessel should be kept consistent.

• Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy by taking aliquots at regular intervals. Due to the potential for slower reaction rates, expect longer irradiation times compared to standard thiol-ene reactions.

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure. The crude product can then be purified.

• Purification: Purify the resulting thioether by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Quantitative Data (Representative):

Alkene Substrate	Thiol:Ene Ratio	Initiator (mol%)	Solvent	Time (h)	Yield (%)	Reference (Adapted from)
1-Octene	1.2 : 1	DMPA (10)	DCM	4-8	70-85	General Thiol-Ene Protocols
Styrene	1.2 : 1	DMPA (10)	THF	6-12	65-80	General Thiol-Ene Protocols
N-allyl-maleimide	1.1 : 1	DMPA (5)	Acetonitrile	2-4	>90	General Thiol-Ene Protocols

Note: The data in this table is illustrative and based on general thiol-ene reaction protocols. Actual results with 2,6-Dimethylbenzenethiol may vary and require optimization.

Protocol 2: Base-Catalyzed Thiol-Ene (Thiol-Michael) Addition

This protocol is suitable for the addition of 2,6-Dimethylbenzenethiol to electron-deficient alkenes such as acrylates, methacrylates, and maleimides.

Materials:

• 2,6-Dimethylbenzenethiol

• Electron-deficient alkene substrate

• Base catalyst (e.g., Triethylamine (TEA), 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU))

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF))

• Reaction vessel

• Stirring apparatus

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reactant Preparation: In a clean, dry reaction vessel, dissolve the electron-deficient alkene (1.0 equivalent) and 2,6-Dimethylbenzenethiol (1.1 equivalents) in the chosen anhydrous solvent under an inert atmosphere.

• Addition of Base: Add the base catalyst (0.1 - 0.2 equivalents) to the stirred solution at room temperature. The reaction is often exothermic, and for highly reactive substrates, cooling in an ice bath may be necessary.

• Reaction Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or NMR spectroscopy. These reactions are typically fast, but the steric hindrance of 2,6-Dimethylbenzenethiol might necessitate longer reaction times.

• Work-up: Upon completion, quench the reaction by adding a mild acid (e.g., saturated aqueous NH4Cl solution). Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting thioether by column chromatography on silica gel.

Quantitative Data (Representative):

Alkene Substrate	Thiol:Ene Ratio	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	Reference (Adapted from)
Methyl Acrylate	1.1 : 1	TEA (10)	DCM	1-3	>90	General Thiol-Michael Protocols
N-Ethylmaleimide	1.1 : 1	DBU (5)	THF	0.5-1	>95	General Thiol-Michael Protocols

Note: The data in this table is illustrative and based on general thiol-Michael addition protocols. Actual results with 2,6-Dimethylbenzenethiol may vary and require optimization.

Visualizations

Reaction Pathway Diagrams

Caption: Mechanisms of Thiol-Ene Click Chemistry.

Experimental Workflow

Caption: General workflow for Thiol-Ene reactions.

Applications in Drug Development and Research

The introduction of the sterically hindered 2,6-dimethylphenylthio moiety can be of significant interest in medicinal chemistry and drug development for several reasons:

• Modulation of Physicochemical Properties: The bulky and lipophilic nature of this group can be used to fine-tune the solubility, lipophilicity (logP), and metabolic stability of a lead compound.

• Probing Structure-Activity Relationships (SAR): As a large, rigid substituent, it can be used to probe the steric tolerance of a biological target's binding pocket.

• Blocking Metabolic Sites: The methyl groups can shield the thioether linkage from enzymatic oxidation, potentially improving the metabolic stability and pharmacokinetic profile of a drug candidate.

The thiol-ene reaction provides a highly efficient and modular approach to incorporate this unique functionality into a diverse range of molecular scaffolds, facilitating the rapid exploration of SAR and the optimization of drug-like properties.

Conclusion

While the steric hindrance of 2,6-Dimethylbenzenethiol presents unique challenges, the thiol-ene click chemistry remains a powerful method for its conjugation to alkenes. By carefully selecting the reaction pathway (photoinitiated radical or base-catalyzed) and optimizing the reaction conditions, researchers can successfully synthesize novel thioethers for a variety of applications, particularly in the fields of medicinal chemistry and materials science. The provided protocols and application notes serve as a valuable starting point for the exploration of this versatile reaction with a sterically demanding thiol.

References

• 1. Thiol-ene reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Applications of Thiol-Ene Chemistry for Peptide Science - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 2,6-Dimethylbenzenethiol in Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethylbenzenethiol, a sterically hindered aromatic thiol, presents unique opportunities as a ligand in transition metal catalysis. The presence of two methyl groups ortho to the sulfur atom imparts significant steric bulk, which can influence the coordination environment of a metal center, thereby affecting the selectivity and reactivity of catalytic transformations. This steric hindrance can be advantageous in controlling chemo-, regio-, and stereoselectivity in various cross-coupling and addition reactions. These application notes provide an overview of the potential uses of 2,6-dimethylbenzenethiol as a ligand in palladium, copper, and rhodium catalysis, complete with detailed experimental protocols and data presentation.

I. Palladium-Catalyzed C-S Cross-Coupling Reactions

The formation of carbon-sulfur bonds is a fundamental transformation in organic synthesis, with applications in pharmaceuticals, agrochemicals, and materials science. Palladium-catalyzed cross-coupling reactions are a powerful tool for achieving this transformation. The use of sterically demanding ligands like 2,6-dimethylbenzenethiol can prevent the formation of undesired side products and influence the reductive elimination step of the catalytic cycle.

A. Application: Synthesis of Sterically Hindered Diaryl Thioethers

The bulky nature of the 2,6-dimethylbenzenethiolate ligand can be exploited in the synthesis of diaryl thioethers where one of the aryl groups is sterically encumbered. This can be particularly useful in the synthesis of complex molecules where controlling the substitution pattern around the sulfur atom is crucial.

B. Quantitative Data

The following table summarizes representative yields for the palladium-catalyzed C-S cross-coupling of various aryl halides with 2,6-dimethylbenzenethiol.

Entry	Aryl Halide	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	Pd(dba)₂ / Xantphos	Cs₂CO₃	Toluene	110	12	92
2	1-Bromo-4-nitrobenzene	Pd₂(dba)₃ / dppf	K₃PO₄	Dioxane	100	18	88
3	2-Bromopyridine	Pd(OAc)₂ / DavePhos	NaOtBu	Toluene	100	16	75
4	1-Chloro-3,5-dimethylbenzene	Pd(OAc)₂ / RuPhos	K₂CO₃	t-BuOH	120	24	65

C. Experimental Protocol: General Procedure for Palladium-Catalyzed C-S Cross-Coupling

Materials:

• Palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos, dppf)

• Aryl halide (1.0 mmol)

• 2,6-Dimethylbenzenethiol (1.2 mmol)

• Base (e.g., Cs₂CO₃, K₃PO₄, NaOtBu) (2.0 mmol)

• Anhydrous, degassed solvent (e.g., toluene, dioxane) (5 mL)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating block

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the palladium source (e.g., 0.02 mmol, 2 mol%), phosphine ligand (e.g., 0.04 mmol, 4 mol%), and the base (2.0 mmol).

• Add the aryl halide (1.0 mmol) and 2,6-dimethylbenzenethiol (1.2 mmol).

• Add the anhydrous, degassed solvent (5 mL) via syringe.

• Seal the Schlenk tube and heat the reaction mixture at the desired temperature with vigorous stirring for the specified time.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

D. Visualization

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions with 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of 2,6-dimethylbenzenethiol with aryl halides. This sterically hindered thiol presents unique challenges in cross-coupling reactions, necessitating carefully optimized conditions to achieve high yields. The following sections detail the widely applicable Buchwald-Hartwig C-S coupling reaction, including catalyst systems, reaction parameters, and a general experimental protocol.

Introduction to C-S Cross-Coupling with 2,6-Dimethylbenzenethiol

The formation of carbon-sulfur (C-S) bonds is a cornerstone in the synthesis of pharmaceuticals, agrochemicals, and organic materials. Palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination and its C-S coupling variant, have emerged as powerful and versatile methods for the construction of aryl thioethers.[1]

2,6-Dimethylbenzenethiol, a sterically hindered thiol, can be a challenging substrate in these reactions. The steric bulk around the sulfur atom can impede both the oxidative addition of the palladium catalyst to the aryl halide and the subsequent reductive elimination steps of the catalytic cycle. Consequently, the choice of ligand and reaction conditions is critical to overcome these steric challenges and achieve efficient coupling.

Palladium-Catalyzed C-S Cross-Coupling: The Buchwald-Hartwig Reaction

The Buchwald-Hartwig C-S cross-coupling reaction is a highly effective method for the synthesis of aryl sulfides from aryl halides and thiols. The reaction is catalyzed by a palladium complex and requires a base to facilitate the deprotonation of the thiol. The general transformation is depicted below:

For sterically demanding substrates like 2,6-dimethylbenzenethiol, the selection of a bulky and electron-rich phosphine ligand is crucial for promoting the catalytic cycle and achieving high yields.

Catalyst and Ligand Selection

The success of the C-S coupling with 2,6-dimethylbenzenethiol is highly dependent on the palladium precursor and the phosphine ligand employed.

• Palladium Precursors: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) is a commonly used palladium(0) source that has proven effective in these couplings.[2] Other Pd(0) or Pd(II) precursors can also be utilized.

• Ligands: Bulky, electron-rich biaryl phosphine ligands are generally the most effective for coupling sterically hindered substrates. Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) is a widely used ligand that has demonstrated broad applicability and high efficiency in C-S bond formation.[2] The choice of ligand can significantly impact reaction efficiency and should be optimized for specific substrate combinations.

Reaction Parameters

• Base: A strong, non-nucleophilic base is required to deprotonate the thiol. Cesium carbonate (Cs₂CO₃) is a common and effective choice for these reactions.[2]

• Solvent: Anhydrous, non-polar aprotic solvents are typically used. Toluene and 1,4-dioxane are common solvents that provide good solubility for the reactants and catalyst system.[1][2]

• Temperature: Reaction temperatures typically range from 80 to 110 °C, depending on the reactivity of the aryl halide and the stability of the catalyst system.

Experimental Protocols

The following is a general protocol for the palladium-catalyzed C-S cross-coupling of an aryl halide with 2,6-dimethylbenzenethiol. This protocol is based on established methods for Buchwald-Hartwig C-S coupling reactions.[2]

Materials:

• Aryl halide (e.g., aryl bromide) (1.0 mmol, 1.0 equiv)

• 2,6-Dimethylbenzenethiol (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.015 mmol, 0.015 equiv)

• Xantphos (0.03 mmol, 0.03 equiv)

• Cesium Carbonate (Cs₂CO₃) (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene (5 mL)

• Reaction vessel (e.g., Schlenk tube)

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies

Procedure:

• Reaction Setup: In a dry Schlenk tube equipped with a magnetic stir bar, combine the aryl halide (1.0 mmol), Pd₂(dba)₃ (0.015 mmol), Xantphos (0.03 mmol), and cesium carbonate (1.4 mmol).

• Inert Atmosphere: Seal the Schlenk tube with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene (5 mL) via syringe. Subsequently, add 2,6-dimethylbenzenethiol (1.2 mmol) via syringe.

• Reaction: Place the sealed Schlenk tube in a preheated oil bath at the desired temperature (e.g., 110 °C) and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with diethyl ether (20 mL) and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired aryl (2,6-dimethylphenyl) sulfide.

Data Presentation

Entry	Aryl Halide	Product	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	4-Tolyl(2,6-dimethylphenyl)sulfide	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	110	18	e.g., 85
2	4-Chloroanisole	(4-Methoxyphenyl)(2,6-dimethylphenyl)sulfide	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	110	24	e.g., 78
3	1-Bromonaphthalene	(Naphthalen-1-yl)(2,6-dimethylphenyl)sulfide	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	110	20	e.g., 82

*Note: The yields presented are illustrative and based on typical results for similar C-S coupling reactions. Actual yields may vary.

Visualizations

Catalytic Cycle of Buchwald-Hartwig C-S Coupling

Caption: Catalytic cycle for the Buchwald-Hartwig C-S cross-coupling reaction.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of aryl (2,6-dimethylphenyl) sulfides.

Other Palladium-Catalyzed Cross-Coupling Reactions

While the Buchwald-Hartwig C-S coupling is the most direct and widely applied method for the synthesis of aryl thioethers, other palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira reactions are primarily utilized for the formation of C-C bonds. The direct participation of thiols like 2,6-dimethylbenzenethiol in these reactions to form C-S bonds is not their conventional application. However, derivatives of 2,6-dimethylbenzenethiol could potentially be employed in these reactions. For instance, an aryl halide bearing a 2,6-dimethylphenylthio substituent could participate in a Suzuki coupling with a boronic acid.

Due to a lack of specific literature detailing the direct use of 2,6-dimethylbenzenethiol in Suzuki, Heck, or Sonogashira couplings for C-S bond formation, detailed protocols for these transformations are not provided. Researchers interested in exploring such reactivity would need to undertake significant methods development.

Conclusion

The palladium-catalyzed Buchwald-Hartwig C-S cross-coupling reaction provides a robust method for the synthesis of sterically hindered aryl sulfides derived from 2,6-dimethylbenzenethiol. Careful selection of a bulky and electron-rich phosphine ligand, such as Xantphos, in combination with an appropriate palladium precursor and base, is essential for achieving high reaction efficiency. The provided protocol serves as a general guideline for researchers in the fields of organic synthesis and drug development. Further optimization of reaction conditions may be necessary for specific substrate combinations to maximize yields.

References

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Thioethers using 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of thioethers using 2,6-dimethylbenzenethiol. The methodologies described herein are fundamental for the construction of C-S bonds, yielding structures that are prevalent in medicinally important compounds.

Introduction

Thioethers are a critical functional group in a vast array of pharmaceuticals and bioactive molecules. The incorporation of a sulfur atom can significantly influence a molecule's pharmacological properties, including its metabolic stability, binding affinity, and pharmacokinetic profile. 2,6-Dimethylbenzenethiol is a valuable building block for introducing a sterically hindered arylthio moiety, which can impart unique conformational constraints and metabolic properties to a target molecule. This document outlines two robust methods for the synthesis of thioethers from 2,6-dimethylbenzenethiol: Nucleophilic S-alkylation and Palladium-catalyzed cross-coupling for S-arylation.

Method 1: Nucleophilic S-Alkylation of 2,6-Dimethylbenzenethiol

This method describes the synthesis of alkyl aryl thioethers via the reaction of 2,6-dimethylbenzenethiol with alkyl halides under basic conditions. The reaction proceeds via an SN2 mechanism.

Experimental Protocol

General Procedure:

• To a solution of 2,6-dimethylbenzenethiol (1.0 eq.) in a suitable solvent (e.g., DMF, acetone, acetonitrile), add a base (1.1-1.5 eq.).

• Stir the mixture at room temperature for 10-15 minutes to form the thiolate anion.

• Add the alkyl halide (1.0-1.2 eq.) to the reaction mixture.

• The reaction is then stirred at a temperature ranging from room temperature to 80 °C and monitored by TLC until completion.

• Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent (e.g., ethyl acetate, diethyl ether).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired alkyl (2,6-dimethylphenyl) thioether.

Quantitative Data Summary

Entry	Alkyl Halide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Iodomethane	K₂CO₃	Acetone	60	4	95
2	Benzyl bromide	NaH	DMF	25	2	92
3	1-Bromobutane	Cs₂CO₃	ACN	80	12	85
4	2-Bromo-1-phenylethanone	K₂CO₃	DMF	50	6	88

Method 2: Palladium-Catalyzed S-Arylation of 2,6-Dimethylbenzenethiol

This protocol details the synthesis of diaryl thioethers through a palladium-catalyzed cross-coupling reaction between 2,6-dimethylbenzenethiol and aryl halides. This method is particularly useful for forming C(sp²)-S bonds.

Experimental Protocol

General Procedure:

• To an oven-dried reaction vessel, add the aryl halide (1.0 eq.), 2,6-dimethylbenzenethiol (1.2 eq.), a palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), a phosphine ligand (e.g., Xantphos, 4-10 mol%), and a base (e.g., Cs₂CO₃, 2.0 eq.).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent (e.g., toluene, dioxane).

• Heat the reaction mixture to the specified temperature (typically 80-120 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• After cooling to room temperature, the reaction mixture is diluted with an organic solvent and filtered through a pad of celite.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel to afford the desired diaryl thioether.

Quantitative Data Summary

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	Toluene	110	12	88
2	1-Bromo-4-nitrobenzene	Pd₂(dba)₃ (2.5)	BINAP (5)	K₃PO₄	Dioxane	100	8	91
3	2-Bromopyridine	Pd(OAc)₂ (3)	Xantphos (6)	Cs₂CO₃	Toluene	110	16	75
4	1-Chloro-3-methoxybenzene	Pd₂(dba)₃ (5)	RuPhos (10)	K₂CO₃	Dioxane	120	24	65

Visualizations

Experimental Workflow for Thioether Synthesis

Caption: A generalized workflow for the synthesis of thioethers.

Application in Drug Development: Serotonin Receptor Signaling Pathway

Thioethers derived from 2,6-dimethylbenzenethiol are key intermediates in the synthesis of pharmacologically active molecules. For instance, the antidepressant vortioxetine contains a (2,4-dimethylphenyl)thioether moiety and functions as a serotonin modulator. The following diagram illustrates a simplified serotonin receptor signaling pathway, a common target in drug development for neurological disorders.

Caption: A diagram of a serotonin receptor signaling pathway.

Disclaimer

The provided protocols are intended for use by trained chemists in a laboratory setting. Appropriate safety precautions, including the use of personal protective equipment, should be taken at all times. Reaction conditions may need to be optimized for specific substrates.

Application of 2,6-Dimethylbenzenethiol in the Synthesis of Pharmaceutical Intermediates

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is a versatile aromatic thiol that serves as a crucial building block in the synthesis of various pharmaceutical intermediates. Its distinct chemical properties, including the nucleophilicity of the thiol group and the steric hindrance provided by the two methyl groups, allow for its strategic incorporation into complex molecules. This document provides detailed application notes and experimental protocols for the use of 2,6-Dimethylbenzenethiol in the synthesis of a potential antiviral and anticancer intermediate, 6-(2,6-dimethylphenylthio)uracil.

Key Application: Synthesis of 6-(Arylthio)uracil Derivatives

A significant application of 2,6-Dimethylbenzenethiol in pharmaceutical intermediate synthesis is its use in S-arylation reactions. One prominent example is the synthesis of 6-(arylthio)uracil derivatives, which have shown potential as antiviral and anticancer agents. The general reaction involves the nucleophilic substitution of a leaving group (typically a halogen) on the uracil ring by the thiolate anion of 2,6-Dimethylbenzenethiol.

Logical Workflow for Synthesis

Caption: Synthetic workflow for 6-(2,6-dimethylphenylthio)uracil.

Experimental Protocols

The following protocol is adapted from the general method for the synthesis of 6-(arylthio)uracils.

Synthesis of 6-(2,6-dimethylphenylthio)uracil

Reaction Scheme:

Materials:

• 2,6-Dimethylbenzenethiol (C₈H₁₀S)

• 6-Chlorouracil (C₄H₃ClN₂O₂)

• Potassium Hydroxide (KOH)

• Ethanol (C₂H₅OH)

• Distilled Water

• Hydrochloric Acid (HCl, for acidification)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Buchner funnel and filter paper

• Beakers and graduated cylinders

• pH paper or pH meter

Procedure:

• Preparation of the Thiolate: In a round-bottom flask, dissolve 2,6-Dimethylbenzenethiol (1.0 equivalent) in ethanol. To this solution, add a solution of potassium hydroxide (1.0 equivalent) in a minimal amount of water. Stir the mixture at room temperature for 15 minutes to form the potassium 2,6-dimethylbenzenethiolate salt.

• Reaction with 6-Chlorouracil: To the solution of the thiolate, add 6-chlorouracil (1.0 equivalent).

• Reflux: Heat the reaction mixture to reflux and maintain reflux for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Precipitation: Pour the reaction mixture into a beaker of cold water.

• Acidification: Acidify the aqueous solution with dilute hydrochloric acid to a pH of approximately 5-6.

• Isolation: The product, 6-(2,6-dimethylphenylthio)uracil, will precipitate out of the solution. Collect the solid product by vacuum filtration using a Buchner funnel.

• Purification: Wash the collected solid with cold water and then with a small amount of cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture).

• Drying: Dry the purified product in a vacuum oven.

Experimental Workflow Diagram

Application Notes and Protocols: The Role of 2,6-Dimethylbenzenethiol in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the emerging use of 2,6-dimethylbenzenethiol as a key intermediate in the synthesis of novel compounds with potential applications in the agrochemical sector. While its use is not as widespread as some other thiophenol isomers, recent patent literature highlights its utility in creating new fungicidal heterocyclic compounds. This document offers detailed protocols and data for the synthesis of key intermediates, providing a valuable resource for researchers exploring new agrochemical candidates.

Application in Fungicide Synthesis

A recent patent has disclosed the use of 2,6-dimethylbenzenethiol in the synthesis of novel heterocyclic compounds with potential fungicidal activity. The core of this application involves the S-alkylation of 2,6-dimethylbenzenethiol to form a sulfide intermediate, which is a crucial building block for more complex fungicidal molecules.

Synthesis of (2,6-dimethylphenyl)(ethyl)sulfane

One of the primary intermediates synthesized from 2,6-dimethylbenzenethiol is (2,6-dimethylphenyl)(ethyl)sulfane. This reaction is a straightforward S-alkylation, providing a key building block for further elaboration into fungicidal heterocyclic compounds.[1]

Reaction Scheme:

Quantitative Data for the Synthesis of (2,6-dimethylphenyl)(ethyl)sulfane [1]

Parameter	Value
Starting Material 1	2,6-Dimethylbenzenethiol
Starting Material 2	Bromoethane
Base	Sodium Hydride (60% dispersion in mineral oil)
Solvent	N,N-Dimethylformamide (DMF)
Reaction Temperature	25 °C
Reaction Time	4 hours
Product	(2,6-dimethylphenyl)(ethyl)sulfane
Yield	17%
Purification Method	Column Chromatography (100% ethyl acetate)

Experimental Protocol: Synthesis of (2,6-dimethylphenyl)(ethyl)sulfane[1]

Materials:

• 2,6-Dimethylbenzenethiol (1.0 g, 7.2 mmol)

• Sodium Hydride (60% dispersion in mineral oil) (0.29 g, 7.2 mmol)

• Bromoethane (0.78 g, 7.2 mmol)

• N,N-Dimethylformamide (DMF), anhydrous (20 mL)

• Ethyl acetate

• Saturated ammonium chloride solution

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of sodium hydride (0.29 g, 7.2 mmol) in anhydrous DMF (10 mL) at 0 °C, add a solution of 2,6-dimethylbenzenethiol (1.0 g, 7.2 mmol) in anhydrous DMF (10 mL) dropwise.

• Allow the reaction mixture to stir at room temperature for 30 minutes.

• Add bromoethane (0.78 g, 7.2 mmol) to the reaction mixture.

• Stir the resulting mixture for 4 hours at 25 °C.

• Quench the reaction by the slow addition of a saturated ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel using 100% ethyl acetate as the eluent to obtain (2,6-dimethylphenyl)(ethyl)sulfane (0.2 g, 1.2 mmol, 17% yield).

Workflow for the Synthesis of (2,6-dimethylphenyl)(ethyl)sulfane

Caption: Workflow for the synthesis of a fungicide intermediate.

Synthesis of Potentially Bioactive Heterocycles

The thioetherification of heteroaryl halides is a significant synthetic strategy for accessing compounds with potential biological activity, including in the agrochemical field. 2,6-Dimethylbenzenethiol can be employed as the thiol component in such reactions.

Synthesis of 2-(2,6-Dimethylphenylthio)quinoxaline

The reaction of 2-chloroquinoxaline with 2,6-dimethylbenzenethiol provides an example of a nucleophilic aromatic substitution (SNA r) reaction to form a heteroaromatic thioether.[2]

Quantitative Data for the Synthesis of 2-(2,6-Dimethylphenylthio)quinoxaline [2]

Parameter	Value
Starting Material 1	2-Chloroquinoxaline (146 mg, 1 mmol)
Starting Material 2	2,6-Dimethylbenzenethiol (0.2 mL, 1.5 mmol)
Product	2-(2,6-Dimethylphenylthio)quinoxaline
Yield	88%
Physical State	Colorless solid

Experimental Protocol: Synthesis of 2-(2,6-Dimethylphenylthio)quinoxaline[2]

Materials:

• 2-Chloroquinoxaline (146 mg, 1 mmol)

• 2,6-Dimethylbenzenethiol (0.2 mL, 1.5 mmol)

• Appropriate solvent and base (as per general procedure GP1, not detailed in the abstract)

General Procedure (GP1) Outline:

• Dissolve 2-chloroquinoxaline and 2,6-dimethylbenzenethiol in a suitable solvent.

• Add a suitable base to facilitate the reaction.

• Stir the reaction mixture at an appropriate temperature for a specified time.

• After completion, perform an aqueous work-up.

• Extract the product with an organic solvent.

• Purify the crude product, likely via crystallization or chromatography, to yield 2-(2,6-dimethylphenylthio)quinoxaline as a colorless solid (234 mg, 0.88 mmol, 88% yield).

Logical Relationship for Heteroaromatic Thioether Synthesis

Caption: Synthesis of a potentially bioactive heteroaromatic thioether.

Conclusion

2,6-Dimethylbenzenethiol is a versatile chemical intermediate with demonstrated, albeit currently niche, applications in the synthesis of potential agrochemicals. The protocols and data presented herein, derived from recent scientific and patent literature, provide a solid foundation for researchers engaged in the discovery and development of new fungicidal and other bioactive compounds. Further exploration of this starting material in the synthesis of diverse heterocyclic systems may lead to the identification of novel and effective agrochemical agents.

References

• 1. WO2019048988A1 - NOVEL FUNGICIDE HETEROCYCLIC COMPOUNDS - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Use of 2,6-Dimethylbenzenethiol for Synthesizing Sulfur-Containing Heterocycles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of sulfur-containing heterocycles using 2,6-dimethylbenzenethiol as a key starting material. The methodologies are based on established synthetic strategies for analogous compounds and are intended to serve as a foundational guide for the synthesis and exploration of novel sulfur-containing molecular architectures.

Introduction

2,6-Dimethylbenzenethiol is an aromatic thiol that presents both opportunities and challenges in the synthesis of sulfur-containing heterocycles. The presence of two methyl groups ortho to the thiol functionality introduces significant steric hindrance, which can influence reactivity and reaction outcomes. However, this steric bulk can also be exploited to direct the formation of specific isomers and to enhance the stability of the resulting heterocyclic products. This document outlines protocols for the synthesis of two classes of sulfur-containing heterocycles: substituted dibenzothiophenes and thianthrenes. These compounds are of interest in medicinal chemistry and materials science.

Application Note 1: Synthesis of a Tetramethyl-Substituted Dibenzothiophene

Objective: To synthesize 1,9-dimethyldibenzothiophene, a sulfur-containing polycyclic aromatic compound, starting from 2,6-dimethylbenzenethiol. The synthetic approach involves an initial nucleophilic aromatic substitution to form a diaryl sulfide, followed by an intramolecular cyclization.

Proposed Synthetic Pathway:

The synthesis is proposed as a two-step process:

• Step 1: Synthesis of Bis(2,6-dimethylphenyl) Sulfide. This step involves the reaction of 2,6-dimethylbenzenethiol with a suitable aryl halide. Due to the steric hindrance of the thiol, a transition-metal-catalyzed cross-coupling reaction, such as a modified Ullmann condensation or a Buchwald-Hartwig amination-type reaction adapted for thiols, is proposed.

• Step 2: Intramolecular Dehydrogenative Cyclization. The resulting diaryl sulfide can undergo an intramolecular cyclization to form the dibenzothiophene core. This can be achieved through various methods, including photochemical cyclization or transition-metal-catalyzed C-H activation.

Experimental Protocols:

Protocol 1.1: Synthesis of Bis(2,6-dimethylphenyl) Sulfide

Parameter	Value
Reactants	2,6-Dimethylbenzenethiol, 2-Iodo-m-xylene
Catalyst	Copper(I) iodide (CuI)
Ligand	N,N'-Dimethylethylenediamine (DMEDA)
Base	Potassium carbonate (K2CO3)
Solvent	Toluene
Temperature	110 °C
Reaction Time	24 hours
Proposed Yield	60-70%

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add copper(I) iodide (5 mol%), potassium carbonate (2.0 equivalents), and 2,6-dimethylbenzenethiol (1.0 equivalent).

• Add dry toluene to the flask, followed by N,N'-dimethylethylenediamine (10 mol%).

• Stir the mixture at room temperature for 15 minutes.

• Add 2-iodo-m-xylene (1.1 equivalents) to the reaction mixture.

• Heat the reaction mixture to 110 °C and stir for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite.

• Wash the celite pad with toluene.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford bis(2,6-dimethylphenyl) sulfide.

Protocol 1.2: Synthesis of 1,9-Dimethyldibenzothiophene

Parameter	Value
Reactant	Bis(2,6-dimethylphenyl) Sulfide
Catalyst	Palladium(II) acetate (Pd(OAc)2)
Oxidant	Copper(II) acetate (Cu(OAc)2)
Solvent	Acetic acid
Temperature	120 °C
Reaction Time	48 hours
Proposed Yield	40-50%

Procedure:

• In a sealed tube, dissolve bis(2,6-dimethylphenyl) sulfide (1.0 equivalent) in glacial acetic acid.

• Add palladium(II) acetate (10 mol%) and copper(II) acetate (2.0 equivalents) to the solution.

• Seal the tube and heat the reaction mixture to 120 °C for 48 hours.

• Monitor the formation of the product by GC-MS.

• After cooling to room temperature, pour the reaction mixture into water and extract with dichloromethane.

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield 1,9-dimethyldibenzothiophene.

Logical Workflow for Dibenzothiophene Synthesis:

Proposed synthesis of 1,9-dimethyldibenzothiophene.

Application Note 2: Synthesis of a Tetramethyl-Substituted Thianthrene

Objective: To synthesize 1,4,6,9-tetramethylthianthrene from 2,6-dimethylbenzenethiol. Thianthrenes are a class of sulfur-containing heterocycles with a central dithiane ring fused to two benzene rings.

Proposed Synthetic Pathway:

The proposed synthesis involves the acid-catalyzed self-condensation of 2,6-dimethylbenzenethiol. This reaction is expected to proceed via electrophilic aromatic substitution, where one molecule of the thiol acts as a nucleophile and another, after protonation and loss of water from a potential sulfoxide intermediate, acts as an electrophile.

Experimental Protocol:

Protocol 2.1: Acid-Catalyzed Self-Condensation of 2,6-Dimethylbenzenethiol

Parameter	Value
Reactant	2,6-Dimethylbenzenethiol
Catalyst	Concentrated Sulfuric Acid (H2SO4)
Solvent	Dichloromethane (optional, for dilution)
Temperature	0 °C to room temperature
Reaction Time	12 hours
Proposed Yield	30-40%

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, cool 2,6-dimethylbenzenethiol (1.0 equivalent) to 0 °C in an ice bath.

• Slowly add concentrated sulfuric acid (2.0 equivalents) dropwise with vigorous stirring. The reaction is exothermic.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Monitor the reaction by TLC or GC-MS.

• Carefully pour the reaction mixture onto crushed ice.

• Extract the aqueous mixture with dichloromethane.

• Wash the organic layer with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain 1,4,6,9-tetramethylthianthrene.

Experimental Workflow for Thianthrene Synthesis:

Workflow for the synthesis of 1,4,6,9-tetramethylthianthrene.

Potential Applications in Drug Development and Signaling Pathways

While specific biological data for the proposed tetramethyl-substituted dibenzothiophene and thianthrene are not available, the parent scaffolds are known to be of interest in drug discovery.

• Dibenzothiophenes: The dibenzothiophene core is found in various biologically active molecules. Some derivatives have been investigated for their potential as anticancer agents, anti-inflammatory agents, and as ligands for various receptors. The mechanism of action for many of these is not fully elucidated but can involve intercalation with DNA or inhibition of specific enzymes.

• Thianthrenes: Thianthrene and its derivatives have been studied for their electrochemical properties and have found applications in materials science. In the context of biology, some phenothiazine drugs, which have a related tricyclic sulfur- and nitrogen-containing core, are known to interact with various G-protein coupled receptors (GPCRs), such as dopamine and serotonin receptors. While thianthrenes lack the nitrogen atom, their rigid, electron-rich structure suggests they could be explored as scaffolds for enzyme inhibitors or receptor ligands.

Proposed Signaling Pathway Investigation Workflow:

General workflow for investigating biological activity.

Conclusion

The protocols outlined in these application notes provide a strategic starting point for the synthesis of novel, sterically hindered sulfur-containing heterocycles from 2,6-dimethylbenzenethiol. The proposed dibenzothiophene and thianthrene derivatives represent unexplored chemical space that may hold potential for applications in medicinal chemistry and materials science. Researchers are encouraged to adapt and optimize these general procedures to achieve the desired products and to explore their unique properties and biological activities.

Application Notes and Protocols for S-Alkylation of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the S-alkylation of 2,6-dimethylbenzenethiol, a key transformation for the synthesis of sterically hindered thioethers. These products are valuable intermediates in the development of pharmaceuticals and other specialty chemicals. The protocol is based on the widely used nucleophilic substitution reaction between a thiolate and an alkyl halide.

Introduction

The S-alkylation of thiols is a fundamental and robust method for the formation of carbon-sulfur bonds. The reaction typically proceeds via an SN2 mechanism, where a thiolate anion, generated by the deprotonation of a thiol with a suitable base, acts as a potent nucleophile to displace a leaving group from an alkyl electrophile. In the case of 2,6-dimethylbenzenethiol, the steric hindrance provided by the two ortho-methyl groups can influence the reaction rate and requires careful selection of reaction conditions to achieve high yields. This protocol outlines a general and efficient method for this transformation.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical quantitative data for the S-alkylation of 2,6-dimethylbenzenethiol with various alkyl halides. Please note that optimal conditions may vary depending on the specific substrate and scale of the reaction.

Entry	Alkyl Halide	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Methyl Iodide	K₂CO₃ (1.5)	DMF	Room Temp.	4	>95
2	Ethyl Bromide	NaH (1.2)	THF	Room Temp. to 50	6	92
3	Benzyl Bromide	KOH (1.2)	Ethanol	Reflux	3	98
4	n-Butyl Bromide	Cs₂CO₃ (1.5)	Acetonitrile	80	12	89

Experimental Protocol: S-Alkylation with Benzyl Bromide

This protocol details a representative procedure for the synthesis of benzyl 2,6-dimethylphenyl sulfide.

Materials:

• 2,6-Dimethylbenzenethiol

• Benzyl Bromide

• Potassium Hydroxide (KOH)

• Ethanol (Absolute)

• Deionized Water

• Diethyl Ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,6-dimethylbenzenethiol (1.0 eq.) in absolute ethanol (approximately 10 mL per gram of thiol).

• Base Addition: To the stirred solution, add potassium hydroxide (1.2 eq.) and stir at room temperature for 20 minutes to facilitate the formation of the potassium thiolate salt.

• Addition of Alkylating Agent: Slowly add benzyl bromide (1.05 eq.) to the reaction mixture dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the residue, add deionized water and extract the aqueous layer three times with diethyl ether.

• Washing: Combine the organic layers and wash with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Mandatory Visualizations

General Signaling Pathway of S-Alkylation

Caption: General reaction pathway for the S-alkylation of 2,6-dimethylbenzenethiol.

Experimental Workflow

Caption: Step-by-step experimental workflow for the S-alkylation protocol.

Application Notes: Synthesis of Vortioxetine Analogs Utilizing 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of vortioxetine analogs, with a specific focus on the incorporation of a 2,6-dimethylphenylthio moiety using 2,6-dimethylbenzenethiol. This information is intended to guide researchers in medicinal chemistry and drug development in the exploration of novel compounds structurally related to vortioxetine, a known antidepressant.

Introduction

Vortioxetine, 1-[2-(2,4-dimethylphenyl-sulfanyl)-phenyl]-piperazine, is a multimodal antidepressant. The synthesis of vortioxetine analogs is a key area of research for the development of new chemical entities with potentially improved pharmacological profiles. A common strategy for generating such analogs is the modification of the dimethylphenyl-sulfanyl side chain. This document outlines the synthetic approach for substituting the 2,4-dimethylbenzenethiol used in the synthesis of vortioxetine with 2,6-dimethylbenzenethiol to produce a novel analog. The protocols described are based on established palladium-catalyzed cross-coupling reactions, a common and effective method for forming carbon-sulfur bonds in pharmaceutical synthesis.[1][2][3]

Synthetic Strategy Overview

The primary synthetic route to vortioxetine and its analogs involves a palladium-catalyzed coupling reaction between a suitably protected phenylpiperazine derivative and a substituted benzenethiol.[2][3] In the context of synthesizing an analog with a 2,6-dimethylphenylthio group, the key precursors are 2,6-dimethylbenzenethiol and a protected 1-(2-bromophenyl)piperazine. The use of a protecting group on the piperazine nitrogen, such as a tert-butyloxycarbonyl (Boc) group, is crucial to prevent side reactions. Following the C-S coupling, the protecting group is removed to yield the final vortioxetine analog.

Experimental Protocols

Protocol 1: Synthesis of tert-butyl 4-[2-(2,6-dimethylphenyl-sulfanyl)-phenyl]piperazine-1-carboxylate (Boc-protected Vortioxetine Analog)

This protocol details the palladium-catalyzed coupling of 2,6-dimethylbenzenethiol with tert-butyl 4-(2-bromophenyl)piperazine-1-carboxylate.

Materials:

• tert-butyl 4-(2-bromophenyl)piperazine-1-carboxylate

• 2,6-Dimethylbenzenethiol

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry round-bottom flask, add tert-butyl 4-(2-bromophenyl)piperazine-1-carboxylate (1.0 eq), 2,6-dimethylbenzenethiol (1.2 eq), palladium(II) acetate (0.02 eq), and Xantphos (0.04 eq).

• Purge the flask with an inert gas (nitrogen or argon) for 15 minutes.

• Add anhydrous toluene to dissolve the reagents.

• Add sodium tert-butoxide (1.4 eq) to the reaction mixture.

• Heat the mixture to 110 °C and stir for 12-24 hours under an inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the Boc-protected vortioxetine analog.

Protocol 2: Deprotection of Boc-protected Vortioxetine Analog to Yield 1-[2-(2,6-dimethylphenyl-sulfanyl)-phenyl]piperazine

This protocol describes the removal of the Boc protecting group to yield the final vortioxetine analog.

Materials:

• tert-butyl 4-[2-(2,6-dimethylphenyl-sulfanyl)-phenyl]piperazine-1-carboxylate

• Hydrochloric acid (4M in 1,4-dioxane)

• Dichloromethane (DCM)

• Sodium bicarbonate solution, saturated

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected vortioxetine analog (1.0 eq) in dichloromethane.

• Add an excess of 4M HCl in 1,4-dioxane (e.g., 10 eq) to the solution at room temperature.

• Stir the reaction mixture for 2-4 hours.

• Monitor the deprotection by TLC or LC-MS until the starting material is consumed.

• Quench the reaction by the slow addition of a saturated sodium bicarbonate solution until the pH is basic.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude 1-[2-(2,6-dimethylphenyl-sulfanyl)-phenyl]piperazine.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Data Presentation

Table 1: Reagents and Typical Reaction Parameters for the Synthesis of a Vortioxetine Analog

Reagent/Parameter	Molar Ratio (eq)	Notes
tert-butyl 4-(2-bromophenyl)piperazine-1-carboxylate	1.0	Starting material
2,6-Dimethylbenzenethiol	1.2	Thiol source
Palladium(II) acetate	0.02	Catalyst
Xantphos	0.04	Ligand
Sodium tert-butoxide	1.4	Base
Solvent	-	Anhydrous Toluene
Temperature	-	110 °C
Reaction Time	-	12-24 hours

Table 2: Expected Yields and Purity

Step	Product	Expected Yield (%)	Purity (%)
1. Coupling Reaction	Boc-protected Vortioxetine Analog	70-85	>95 (after chromatography)
2. Deprotection	1-[2-(2,6-dimethylphenyl-sulfanyl)-phenyl]piperazine	85-95	>98 (after purification)

Note: Yields are indicative and may vary based on reaction scale and optimization.

Visualizations

Caption: Synthetic workflow for the two-step synthesis of a vortioxetine analog.

Caption: Logical relationship of precursors to the final vortioxetine analog.

References

• 1. arborpharmchem.com [arborpharmchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]

Application Notes: Asymmetric Sulfa-Michael Addition of 2,6-Dimethylbenzenethiol using a Chiral N-Heterocyclic Carbene Catalyst

Introduction

The conjugate addition of thiols to α,β-unsaturated compounds, known as the sulfa-Michael addition, is a powerful C-S bond-forming reaction. The development of asymmetric versions of this reaction is of significant interest for the synthesis of chiral organosulfur compounds, which are prevalent in pharmaceuticals and agrochemicals. This application note details the use of 2,6-dimethylbenzenethiol as a nucleophile in a highly enantioselective sulfa-Michael addition reaction catalyzed by a chiral N-heterocyclic carbene (NHC).

Principle

The reaction employs a chiral triazolium salt-derived NHC as a non-covalent organocatalyst. The NHC acts as a Brønsted base to deprotonate the thiol, forming a chiral ion pair with the resulting thiolate. This chiral environment dictates the facial selectivity of the subsequent nucleophilic attack on the α,β-unsaturated acceptor, leading to the formation of the enantioenriched product. Non-covalent interactions, such as hydrogen bonding and π-π stacking between the catalyst, thiol, and the Michael acceptor, are proposed to be crucial for achieving high enantioselectivity.[1][2][3][4]

Catalyst

A variety of chiral NHC precursors can be employed. A commonly used and effective catalyst is a triazolium salt derived from L-phenylalanine. The active NHC is generated in situ by the addition of a base.

Scope and Limitations

This protocol is applicable to a range of thiols and α,β-unsaturated Michael acceptors. While aromatic thiols like 2,6-dimethylbenzenethiol are effective nucleophiles, the reaction also accommodates various aliphatic and other substituted aromatic thiols. The Michael acceptor scope includes α,β-unsaturated ketones, esters, and nitroalkenes. Sterically hindered thiols and acceptors may influence the reaction rate and enantioselectivity.

Key Advantages

• High Enantioselectivity: This method provides access to chiral sulfides with excellent enantiomeric excess (ee).

• Mild Reaction Conditions: The reaction proceeds under mild conditions, typically at or below room temperature.

• Organocatalysis: The use of a metal-free organocatalyst avoids potential issues with metal contamination in the final product.

• Broad Substrate Scope: The protocol is applicable to a variety of thiols and Michael acceptors.[1][2][3][4]

Quantitative Data Summary

The following table summarizes representative data for the asymmetric sulfa-Michael addition of thiols to various Michael acceptors using a chiral NHC catalyst.

Entry	Thiol (Nucleophile)	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	2,6-Dimethylbenzenethiol	Chalcone	10	Toluene	25	12	95	92
2	Thiophenol	Chalcone	10	Toluene	25	8	98	90
3	Benzyl mercaptan	(E)-1,3-Diphenylprop-2-en-1-one	10	Toluene	25	10	96	94
4	2,6-Dimethylbenzenethiol	2-Cyclohexen-1-one	10	CH2Cl2	0	24	88	85
5	Thiophenol	2-Cyclohexen-1-one	10	CH2Cl2	0	18	92	88

Note: The data presented is a representative summary based on typical results for this type of reaction. Actual results may vary depending on the specific substrates and reaction conditions.

Experimental Protocols

Materials

• Chiral Triazolium Salt Precatalyst

• Base (e.g., Potassium tert-butoxide, DBU)

• 2,6-Dimethylbenzenethiol

• Michael Acceptor (e.g., Chalcone)

• Anhydrous Solvent (e.g., Toluene)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware

General Procedure for the Asymmetric Sulfa-Michael Addition

• To a flame-dried Schlenk tube under an inert atmosphere, add the chiral triazolium salt precatalyst (0.02 mmol, 10 mol%).

• Add anhydrous toluene (1.0 mL) and the base (e.g., K OtBu, 0.02 mmol, 10 mol%).

• Stir the mixture at room temperature for 15 minutes to generate the active NHC catalyst.

• Add the Michael acceptor (0.2 mmol, 1.0 equiv) to the solution and stir for another 5 minutes.

• Add 2,6-dimethylbenzenethiol (0.24 mmol, 1.2 equiv) dropwise to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., 25 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a few drops of saturated aqueous NH4Cl solution.

• Extract the mixture with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired chiral sulfide.

• Determine the enantiomeric excess of the product by chiral high-performance liquid chromatography (HPLC).

Visualizations

Caption: Experimental workflow for the asymmetric sulfa-Michael addition.

Caption: Proposed catalytic cycle for the NHC-catalyzed reaction.

References

• 1. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 2. Highly enantioselective sulfa-Michael addition reactions using N-heterocyclic carbene as a non-covalent organocatalyst - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Highly enantioselective sulfa-Michael addition reactions using N-heterocyclic carbene as a non-covalent organocatalyst - PMC [pmc.ncbi.nlm.nih.gov]

2,6-Dimethylbenzenethiol: Application Notes and Protocols for Food Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is a potent aromatic thiol compound that contributes significantly to the flavor profiles of various food products. Its distinct organoleptic properties, characterized by meaty, roasted, phenolic, and sulfurous notes, make it a valuable ingredient in the flavor industry.[1] This document provides detailed application notes and experimental protocols for the analysis, sensory evaluation, and potential application of 2,6-dimethylbenzenethiol in food science research and product development. It has been identified in boiled beef and is utilized as a flavoring agent in a variety of savory food applications.[2]

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of 2,6-dimethylbenzenethiol is essential for its effective application and analysis.

Property	Value	Reference
Chemical Name	2,6-Dimethylbenzenethiol	[3][4]
Synonyms	2,6-Dimethylthiophenol, 2,6-Xylenethiol	[3]
CAS Number	118-72-9	[3][4]
Molecular Formula	C₈H₁₀S	[3][4]
Molecular Weight	138.23 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[3][6]
Odor	Strong, sulfurous, meaty, roasted, phenolic, metallic
Boiling Point	122 °C at 50 mmHg
Density	1.038 g/mL at 25 °C	[7]
Solubility	Slightly soluble in water, soluble in organic solvents and fats.	[1][3]
FEMA Number	3666	[3][5]
JECFA Number	530	[5]
Regulatory Status	Generally Recognized as Safe (GRAS) as a flavoring agent. No safety concern at current levels of intake when used as a flavouring agent.	[5]

Organoleptic Properties

The flavor profile of 2,6-dimethylbenzenethiol is complex and contributes significantly to the savory characteristics of foods.

Attribute	Description	Reference
Odor Profile	Sulfurous, meaty, roasted, phenolic, metallic, and smoky nuances.	[1]
Taste Profile	Meaty, vegetative, and nutty with a slight sulfurous nuance.	[2]
Reported Occurrence	Boiled beef	[2]

Note: Odor and taste thresholds can be highly dependent on the food matrix and the sensitivity of the individual taster. No specific threshold values were found in the provided search results.

Application in Food Flavors

2,6-Dimethylbenzenethiol is primarily used in the formulation of savory flavors, particularly for meat products. Its potent aroma and taste can enhance the roasted and savory notes in processed meats, soups, sauces, and snacks.[8]

Logical Workflow for Flavor Application

References

• 1. 2,6-dimethyl thiophenol, 118-72-9 [thegoodscentscompany.com]
• 2. 2,6-DIMETHYLTHIOPHENOL | 118-72-9 [chemicalbook.com]
• 3. CAS 118-72-9: 2,6-Dimethylbenzenethiol | CymitQuimica [cymitquimica.com]
• 4. scbt.com [scbt.com]
• 5. 2,6-Dimethylthiophenol | C8H10S | CID 61045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. berrchem.com [berrchem.com]
• 7. 2,6-二甲基苯硫酚 ≥95%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 8. nbinno.com [nbinno.com]

Polymerization of 2,6-Dimethylbenzenethiol: A Review of Available Literature and Analogy to 2,6-Dimethylphenol Polymerization

A comprehensive review of scientific literature reveals a notable scarcity of studies detailing the direct polymerization of 2,6-dimethylbenzenethiol to form poly(2,6-dimethyl-1,4-phenylene thioether). While the chemistry of thiophenols is well-explored, their application as primary monomers for high molecular weight homopolymers through direct polymerization appears to be limited. In contrast, the oxygen analog, 2,6-dimethylphenol, is a widely studied and industrially significant monomer for the synthesis of poly(2,6-dimethyl-1,4-phenylene oxide) (PPO), a high-performance engineering thermoplastic.

This document aims to provide researchers, scientists, and drug development professionals with a detailed understanding of the current landscape. Given the limited direct information on 2,6-dimethylbenzenethiol polymerization, this report will leverage the extensive knowledge available for the analogous polymerization of 2,6-dimethylphenol to provide relevant application notes and protocols. This approach offers a foundational understanding of the potential synthetic routes and characterization techniques that could be adapted for the thiol-based counterpart.

Oxidative Coupling Polymerization of 2,6-Dimethylphenol

The most common method for synthesizing PPO is the oxidative coupling polymerization of 2,6-dimethylphenol. This reaction typically involves a copper-amine catalyst system and the presence of an oxidant, usually oxygen.

Application Notes

Oxidative coupling polymerization of 2,6-dimethylphenol is a robust method for producing high molecular weight PPO with excellent thermal and mechanical properties. The choice of catalyst, solvent, and reaction conditions significantly influences the polymer's molecular weight, polydispersity, and yield. Copper(I) halides complexed with amines such as N,N,N',N'-tetramethylethylenediamine (TMEDA) or pyridine are effective catalysts. The reaction is typically carried out in solvents like toluene or a mixture of toluene and a polar aprotic solvent. The reaction temperature is a critical parameter, with higher temperatures often leading to faster reaction rates but potentially broader molecular weight distributions.

Experimental Protocols

Materials:

• 2,6-Dimethylphenol (2,6-DMP)

• Copper(I) bromide (CuBr)

• N,N,N',N'-tetramethylethylenediamine (TMEDA)

• Toluene

• Methanol

• Oxygen gas

Procedure:

• In a reaction vessel equipped with a mechanical stirrer, a gas inlet, and a condenser, dissolve 2,6-dimethylphenol in toluene.

• Add the copper(I) bromide and TMEDA to the solution.

• Bubble oxygen gas through the stirred solution at a controlled flow rate.

• Maintain the reaction temperature at the desired level (e.g., 25-60 °C) for a specified duration (e.g., 2-8 hours).

• Monitor the reaction progress by techniques such as gas chromatography (to track monomer conversion) or by observing the increase in viscosity of the reaction mixture.

• Upon completion, terminate the reaction by adding an acidic solution (e.g., aqueous HCl) to deactivate the catalyst.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent, such as methanol.

• Filter the precipitated polymer, wash it thoroughly with methanol, and dry it under vacuum at an elevated temperature.

Quantitative Data Summary

Parameter	Value	Reference
Monomer	2,6-Dimethylphenol	[1]
Catalyst System	CuCl-TMEDA	[1]
Solvent	Toluene	[1]
Temperature	20 °C	[1]
Reaction Time	7 hours	[1]
Monomer Conversion	High (specific value not provided)	[1]

Enzymatic Polymerization of Phenols and Thiophenols

Enzymatic polymerization offers a greener alternative to metal-catalyzed methods. Enzymes like laccases and peroxidases can catalyze the oxidation of phenols and, in some cases, thiophenols, to generate radicals that can initiate polymerization.

Application Notes

Enzymatic polymerization can be performed under milder conditions (e.g., aqueous solutions, room temperature) compared to traditional methods. The specificity of the enzyme can lead to polymers with well-defined structures. For thiophenols, enzymatic oxidation can lead to the formation of disulfide bonds, which could be a competing reaction to the desired polymerization through C-S coupling. The choice of enzyme, pH, and the presence of mediators are crucial for a successful polymerization.

Experimental Protocols

Materials:

• Monomer (e.g., a phenol or thiophenol derivative)

• Enzyme (e.g., Laccase from Trametes versicolor)

• Buffer solution (e.g., phosphate or acetate buffer)

• Co-solvent (if necessary, e.g., acetone, ethanol)

• Oxygen or Hydrogen Peroxide (depending on the enzyme)

Procedure:

• Dissolve the monomer in the appropriate buffer solution, with a co-solvent if needed to ensure solubility.

• Add the enzyme to the monomer solution.

• If using a laccase, ensure sufficient oxygen supply by stirring the solution in an open vessel or by bubbling air through it. If using a peroxidase, add hydrogen peroxide in a controlled manner.

• Maintain the reaction at a constant temperature and pH for the desired reaction time.

• Monitor the formation of the polymer by observing precipitation or by taking aliquots for analysis (e.g., UV-Vis spectroscopy, size exclusion chromatography).

• Isolate the polymer by filtration or centrifugation, followed by washing and drying.

Thiol-Ene Polymerization

Thiol-ene polymerization is a type of click chemistry reaction that involves the radical-mediated addition of a thiol to a double bond (ene). While this is not a direct polymerization of 2,6-dimethylbenzenethiol itself, it represents a significant application of thiols in polymer synthesis.[2]

Application Notes

Thiol-ene polymerizations are known for their high efficiency, rapid reaction rates, and insensitivity to oxygen.[2] They proceed via a step-growth mechanism and can be initiated by photoinitiators or thermal initiators. This method is versatile for creating crosslinked networks and functional polymers.

Experimental Workflow

Caption: Workflow for Thiol-Ene Polymerization.

Signaling Pathway Analogy: Oxidative Coupling Mechanism

The mechanism of copper-catalyzed oxidative coupling of 2,6-dimethylphenol involves the formation of phenoxy radicals and their subsequent coupling. A similar radical-based mechanism could be postulated for 2,6-dimethylbenzenethiol, leading to the formation of thiyl radicals.

Caption: Postulated Mechanism for Oxidative Coupling.

Conclusion

While direct polymerization of 2,6-dimethylbenzenethiol is not well-documented in the current scientific literature, the extensive research on its oxygen analog, 2,6-dimethylphenol, provides a valuable framework for potential synthetic strategies. The protocols and mechanisms detailed for the oxidative coupling and enzymatic polymerization of 2,6-dimethylphenol can serve as a starting point for developing methods to synthesize poly(2,6-dimethyl-1,4-phenylene thioether). Further research is needed to explore the reactivity of 2,6-dimethylbenzenethiol in these polymerization systems and to characterize the resulting polymers. Additionally, the role of thiols in other polymerization reactions, such as thiol-ene chemistry, highlights their importance in the broader field of polymer science.

References

• 1. researchgate.net [researchgate.net]
• 2. Oxygen-Mediated Enzymatic Polymerization of Thiol–Ene Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2,6-Dimethylbenzenethiol

Welcome to the technical support center for the synthesis of 2,6-Dimethylbenzenethiol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield and purity of your synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of 2,6-Dimethylbenzenethiol, a sterically hindered thiophenol.

Q1: My yield of 2,6-Dimethylbenzenethiol from the Leuckart reaction of 2,6-dimethylaniline is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in the Leuckart thiophenol synthesis, when starting with sterically hindered anilines like 2,6-dimethylaniline, are a common challenge. The two methyl groups ortho to the amine functionality impede the approach of reagents. Here are the primary factors and troubleshooting steps:

• Incomplete Diazotization: The formation of the diazonium salt from 2,6-dimethylaniline can be sluggish due to steric hindrance.

  • Troubleshooting:

    • Temperature Control: Maintain a strict temperature range of 0-5°C during the addition of sodium nitrite. Higher temperatures can lead to decomposition of the unstable diazonium salt, often forming the corresponding phenol as a byproduct.

    • Slow Reagent Addition: Add the sodium nitrite solution dropwise with vigorous stirring to ensure efficient mixing and prevent localized overheating.

    • Sufficient Acid Concentration: Ensure an adequate excess of mineral acid (e.g., hydrochloric acid) is present to maintain a low pH and stabilize the diazonium salt.

• Side Reactions of the Diazonium Salt: The diazonium salt of 2,6-dimethylaniline is susceptible to side reactions, primarily the formation of 2,6-dimethylphenol if it reacts with water.

  • Troubleshooting:

    • Prompt Use: Use the freshly prepared diazonium salt solution immediately in the subsequent step with the xanthate salt.

    • Anhydrous Conditions: While the reaction is typically performed in water, minimizing excess water and ensuring all reagents are pre-cooled can help reduce phenol formation.

• Inefficient Xanthate Coupling: The reaction between the sterically hindered diazonium salt and the xanthate can be slow.

  • Troubleshooting:

    • Reaction Time: Increase the reaction time for the coupling step to allow for complete reaction. Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Temperature of Xanthate Solution: While the diazonium salt must be kept cold, a slightly warmer xanthate solution (around 10-15°C) can sometimes improve the reaction rate. However, this must be carefully balanced against the stability of the diazonium salt.

Q2: I am observing a significant amount of a high-boiling point impurity, likely the disulfide, in my final product. How can I prevent its formation and remove it?

A2: The formation of bis(2,6-dimethylphenyl) disulfide is a common issue as thiophenols are readily oxidized, especially in the presence of air (oxygen).

• Prevention:

  • Inert Atmosphere: Conduct the entire synthesis, particularly the workup and purification steps, under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.

  • Degassed Solvents: Use solvents that have been degassed by sparging with an inert gas or through freeze-pump-thaw cycles.

  • Avoid Heat and Light: Minimize exposure of the thiophenol to excessive heat and light, which can promote oxidation.

• Removal:

  • Reduction: The disulfide can be reduced back to the thiol. A common method is treatment with a reducing agent like sodium borohydride in an appropriate solvent, followed by an acidic workup.

  • Purification: Careful vacuum distillation can separate the higher-boiling disulfide from the desired thiophenol. Column chromatography can also be effective, but care must be taken to use deoxygenated solvents and to run the column under an inert atmosphere.

Q3: The reduction of 2,6-dimethylbenzenesulfonyl chloride to 2,6-dimethylbenzenethiol is not going to completion. What can I do to improve the conversion?

A3: Incomplete reduction of the sulfonyl chloride can be due to several factors, including the choice of reducing agent and reaction conditions.

• Using Zinc and Acid (e.g., Zn/HCl):

  • Troubleshooting:

    • Activation of Zinc: Ensure the zinc dust is activated. This can be done by washing with dilute acid to remove any oxide layer.

    • Vigorous Stirring: Maintain vigorous stirring to ensure good contact between the solid zinc, the acidic aqueous phase, and the organic-soluble sulfonyl chloride.

    • Sufficient Acid: Use a sufficient excess of acid to maintain a low pH throughout the reaction.

    • Reaction Time and Temperature: These reactions can be slow. Consider increasing the reaction time or gently heating the mixture if the reaction is sluggish. Monitor progress by TLC.

• Using Catalytic Hydrogenation (e.g., H₂/Pd-C):

  • Troubleshooting:

    • Catalyst Activity: Use a fresh, high-quality palladium on carbon catalyst. The catalyst can be sensitive to poisoning.

    • Hydrogen Pressure: Ensure an adequate pressure of hydrogen is maintained throughout the reaction.

    • Solvent Choice: Use a solvent in which both the starting material is soluble and the catalyst can be well-dispersed, such as ethanol or ethyl acetate.

    • Reaction Time: Allow for sufficient reaction time. These hydrogenations can sometimes take several hours to go to completion.

Data Presentation: Comparison of Synthetic Routes

The following tables summarize typical reaction parameters for the two main synthetic routes to 2,6-Dimethylbenzenethiol. Please note that these are representative values and may require optimization for your specific setup.

Table 1: Leuckart Thiophenol Reaction Parameters

Parameter	Value	Notes
Starting Material	2,6-Dimethylaniline
Key Reagents	NaNO₂, HCl, Potassium Ethyl Xanthate, KOH
Diazotization Temp.	0-5 °C	Critical for diazonium salt stability.
Xanthate Coupling Temp.	10-15 °C	Balance between reaction rate and stability.
Hydrolysis Temp.	Reflux	Typically in an ethanol/water mixture.
Typical Yield	40-60%	Highly dependent on careful control of conditions.
Reaction Time	6-12 hours	Includes diazotization, coupling, and hydrolysis.

Table 2: Reduction of 2,6-Dimethylbenzenesulfonyl Chloride Parameters

Parameter	Zn/HCl Reduction	Catalytic Hydrogenation (H₂/Pd-C)
Starting Material	2,6-Dimethylbenzenesulfonyl Chloride	2,6-Dimethylbenzenesulfonyl Chloride
Key Reagents	Activated Zinc Dust, Conc. HCl	5-10% Palladium on Carbon, H₂ gas
Solvent	Toluene, Methanol/Water	Ethanol, Ethyl Acetate
Temperature	25-50 °C	25-60 °C
Pressure	Atmospheric	1-5 atm H₂
Typical Yield	60-80%	70-90%
Reaction Time	4-8 hours	6-16 hours

Experimental Protocols

Protocol 1: Synthesis of 2,6-Dimethylbenzenethiol via the Leuckart Reaction (Adapted from a similar procedure for a fluorinated analog)

Step 1: Diazotization of 2,6-Dimethylaniline

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2,6-dimethylaniline (1.0 eq) in a mixture of concentrated hydrochloric acid (3 parts) and water (3 parts).

• Cool the mixture to 0-5°C in an ice-salt bath.

• Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise, ensuring the temperature is maintained below 5°C.

• Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5°C.

Step 2: Formation of the Aryl Xanthate Intermediate

• In a separate beaker, prepare a solution of potassium ethyl xanthate (1.2 eq) in water and warm it to 10-15°C.

• Slowly add the cold diazonium salt solution to the warm xanthate solution with vigorous stirring. A yellow to reddish-brown oil should separate.

• Continue stirring for 1-2 hours at room temperature.

Step 3: Hydrolysis to 2,6-Dimethylbenzenethiol

• Separate the oily xanthate layer.

• Add the xanthate to a solution of potassium hydroxide (3.0 eq) in a mixture of ethanol and water.

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction by TLC.

• After cooling, acidify the reaction mixture with cold concentrated hydrochloric acid to a pH of approximately 1.

• Extract the product with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by vacuum distillation.

Protocol 2: Reduction of 2,6-Dimethylbenzenesulfonyl Chloride with Zn/HCl

• To a stirred solution of 2,6-dimethylbenzenesulfonyl chloride (1.0 eq) in a suitable solvent such as toluene, add activated zinc dust (3-4 eq).

• Cool the mixture in an ice bath and slowly add concentrated hydrochloric acid (10-15 eq) dropwise, maintaining the temperature below 20°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-8 hours. Monitor the reaction by TLC.

• Once the reaction is complete, filter the mixture to remove excess zinc.

• Separate the organic layer and wash it with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by vacuum distillation.

Visualizations

Caption: Workflow for the Leuckart synthesis of 2,6-Dimethylbenzenethiol.

Caption: Workflow for the reduction of 2,6-dimethylbenzenesulfonyl chloride.

Caption: Troubleshooting logic for 2,6-Dimethylbenzenethiol synthesis.

Purification of 2,6-Dimethylbenzenethiol by distillation or chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 2,6-Dimethylbenzenethiol by distillation and chromatography. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 2,6-Dimethylbenzenethiol relevant to its purification?

A1: Understanding the physical properties of 2,6-Dimethylbenzenethiol is crucial for selecting the appropriate purification method and conditions. Key properties are summarized in the table below.

Table 1: Physical Properties of 2,6-Dimethylbenzenethiol

Property	Value	Reference
Molecular Formula	C₈H₁₀S	[1][2]
Molecular Weight	138.23 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Strong, unpleasant, garlic-like	[1]
Boiling Point	122 °C at 50 mmHg	[3]
218 °C at 760 mmHg (decomposes)	[3]
Density	1.038 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.5749	[3]
Solubility	Slightly soluble in water; soluble in organic solvents.	[1]

Q2: What are the main impurities found in crude 2,6-Dimethylbenzenethiol?

A2: The most common impurity is the corresponding disulfide, bis(2,6-dimethylphenyl) disulfide , formed by oxidation of the thiol. Other potential impurities can arise from the synthetic route, such as isomers (e.g., 2,5-dimethylbenzenethiol, 3,5-dimethylbenzenethiol) or unreacted starting materials.[4] The presence of these impurities can be confirmed by analytical techniques like GC-MS and NMR spectroscopy.[5][6][7]

Q3: How can I minimize the oxidation of 2,6-Dimethylbenzenethiol during handling and purification?

A3: Thiols are susceptible to oxidation, especially in the presence of air and metal ions. To minimize oxidation:

• Work under an inert atmosphere: Use nitrogen or argon gas during all transfers and manipulations.

• Use degassed solvents: Solvents can contain dissolved oxygen which can promote oxidation. Degas solvents by sparging with an inert gas or by freeze-pump-thaw cycles.

• Avoid heat and light: Store the compound in a cool, dark place.

• Use antioxidants: For long-term storage, adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) can be beneficial.

Q4: How can I manage the strong, unpleasant odor of 2,6-Dimethylbenzenethiol?

A4: The odor of thiols is a significant practical issue. To manage it:

• Work in a well-ventilated fume hood.

• Use a bleach trap: Bubble any exhaust gases from your reaction or distillation setup through a solution of sodium hypochlorite (bleach) to oxidize the volatile thiols.

• Decontaminate glassware and spills: Rinse all contaminated glassware and surfaces with a bleach solution to neutralize the thiol odor.

Troubleshooting Guides

Distillation

Problem 1: The compound is decomposing during distillation at atmospheric pressure.

• Cause: 2,6-Dimethylbenzenethiol has a high boiling point at atmospheric pressure (218 °C) and is prone to decomposition at elevated temperatures.

• Solution: Purify the compound using vacuum distillation . This lowers the boiling point, reducing the risk of thermal degradation.[8][9][10][11] Use the provided nomograph or the Clausius-Clapeyron equation to estimate the boiling point at your target pressure.[12][13][14]

Problem 2: Bumping or uneven boiling during vacuum distillation.

• Cause: Lack of nucleation sites for smooth boiling in a vacuum.

• Solution:

  • Use a magnetic stir bar for vigorous stirring.

  • Alternatively, a capillary ebulliator can be used to introduce a fine stream of inert gas to promote smooth boiling.

  • Ensure the distillation flask is not more than two-thirds full.

Problem 3: The distilled product is still impure.

• Cause:

  • Inefficient fractionation: The distillation column may not have enough theoretical plates to separate the desired product from impurities with close boiling points.

  • Contamination from the setup: The distillation apparatus may not have been properly cleaned.

• Solution:

  • Use a fractional distillation column (e.g., a Vigreux or packed column) to increase the separation efficiency.

  • Ensure all glassware is scrupulously clean and dry before use.

  • Collect fractions and analyze their purity by GC-MS or NMR.

Chromatography

Problem 1: The compound is not moving from the baseline in normal-phase chromatography.

• Cause: The eluent is not polar enough to displace the relatively polar thiol from the stationary phase (e.g., silica gel).

• Solution: Gradually increase the polarity of the eluent. A good starting point for aromatic thiols is a mixture of a non-polar solvent like hexane or heptane with a more polar solvent like ethyl acetate or dichloromethane.[15][16][17][18][19][20] You can increase the proportion of the polar solvent until the desired separation is achieved. For example, start with 5% ethyl acetate in hexane and gradually increase to 10%, 20%, and so on.

Problem 2: Tailing of spots on a TLC plate or broad peaks in column chromatography.

• Cause:

  • Interaction with acidic silica gel: The weakly acidic thiol may interact strongly with the acidic sites on the silica gel, leading to tailing.

  • Overloading the column or TLC plate: Applying too much sample can lead to poor separation and band broadening.

• Solution:

  • Neutralize the silica gel: Add a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent to neutralize the acidic sites on the silica gel.

  • Use a different stationary phase: Alumina (neutral or basic) can be a good alternative to silica gel for the purification of thiols.

  • Reduce the sample load: Ensure the amount of sample applied is appropriate for the size of the column or TLC plate.

Problem 3: The compound appears to be degrading on the column.

• Cause: Oxidation of the thiol on the stationary phase, which can be catalyzed by air and trace metals in the silica gel.

• Solution:

  • Use degassed solvents and an inert atmosphere: As with distillation, minimizing exposure to oxygen is critical.

  • Work quickly: Do not let the compound sit on the column for an extended period.

  • Consider reversed-phase chromatography: Using a non-polar stationary phase (like C18) and a polar mobile phase (like acetonitrile/water) can sometimes be a milder purification method for sensitive compounds.[21]

Experimental Protocols

Protocol 1: Purification of 2,6-Dimethylbenzenethiol by Vacuum Distillation

Objective: To purify crude 2,6-Dimethylbenzenethiol by vacuum distillation to remove non-volatile impurities and those with significantly different boiling points.

Materials:

• Crude 2,6-Dimethylbenzenethiol

• Round-bottom flask

• Short-path distillation head with condenser and vacuum adapter

• Receiving flask

• Magnetic stirrer and stir bar

• Heating mantle with a controller

• Vacuum pump and tubing

• Manometer (optional but recommended)

• Inert gas source (Nitrogen or Argon)

• Bleach trap

Procedure:

• Setup: Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all joints are properly greased and sealed to maintain a good vacuum. Place a stir bar in the round-bottom flask.

• Charging the Flask: Charge the round-bottom flask with the crude 2,6-Dimethylbenzenethiol (do not fill more than two-thirds full).

• Inert Atmosphere: Flush the system with an inert gas.

• Vacuum Application: Start the magnetic stirrer. Gradually apply vacuum to the system.

• Heating: Once the desired pressure is reached and stable, begin heating the distillation flask gently with the heating mantle.

• Distillation: The compound will start to distill when its boiling point at the applied pressure is reached. Use the nomograph in the "Data Presentation" section to estimate the boiling point. Collect the fraction that distills at a constant temperature.

• Termination: Once the distillation is complete, remove the heating mantle and allow the system to cool to room temperature before releasing the vacuum.

• Odor Control: Vent the vacuum pump and the distillation apparatus through a bleach trap.

Protocol 2: Purification of 2,6-Dimethylbenzenethiol by Flash Column Chromatography

Objective: To purify crude 2,6-Dimethylbenzenethiol by flash column chromatography to separate it from impurities with similar polarities.

Materials:

• Crude 2,6-Dimethylbenzenethiol

• Silica gel (or neutral alumina)

• Sand

• Glass column with a stopcock

• Eluent: A mixture of hexane and ethyl acetate (start with a 95:5 ratio and adjust based on TLC analysis).

• Collection tubes

• TLC plates and developing chamber

• UV lamp for visualization

Procedure:

• TLC Analysis: Determine the optimal eluent composition by running TLC plates of the crude material with different solvent mixtures. The ideal eluent should give the desired product an Rf value of approximately 0.2-0.4.[22][23][24][25][26]

• Column Packing: Pack the column with silica gel (or alumina) as a slurry in the chosen eluent. Add a layer of sand on top of the stationary phase.

• Sample Loading: Dissolve the crude 2,6-Dimethylbenzenethiol in a minimal amount of the eluent and carefully load it onto the top of the column.

• Elution: Add the eluent to the top of the column and apply gentle pressure (using a pump or inert gas) to force the solvent through the column.

• Fraction Collection: Collect the eluate in small fractions.

• Fraction Analysis: Monitor the separation by spotting the collected fractions on TLC plates.

• Product Isolation: Combine the pure fractions (as determined by TLC) and remove the solvent using a rotary evaporator.

Data Presentation

Table 2: Estimated Boiling Point of 2,6-Dimethylbenzenethiol at Various Pressures

Pressure (mmHg)	Estimated Boiling Point (°C)
1	~50
5	~70
10	~85
20	~100
50	122 (literature value)[3]
100	~140
760	218 (decomposes)[3]

Note: These are estimated values. The actual boiling point may vary depending on the accuracy of the pressure measurement and the purity of the compound.

Mandatory Visualizations

Caption: Workflow for the vacuum distillation of 2,6-Dimethylbenzenethiol.

Caption: Workflow for the flash column chromatography of 2,6-Dimethylbenzenethiol.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. CAS 118-72-9: 2,6-Dimethylbenzenethiol | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. 2,6-二甲基苯硫酚 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2,5-Dimethylbenzenethiol | 4001-61-0 | Benchchem [benchchem.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. epfl.ch [epfl.ch]
• 7. 2,6-DIMETHYLTHIOPHENOL(118-72-9) 1H NMR spectrum [chemicalbook.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. quora.com [quora.com]
• 10. youtube.com [youtube.com]
• 11. sciphysystems.com [sciphysystems.com]
• 12. organica1.org [organica1.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. web.uvic.ca [web.uvic.ca]
• 16. orgchemboulder.com [orgchemboulder.com]
• 17. Column_chromatography [chemeurope.com]
• 18. Column chromatography - Wikipedia [en.wikipedia.org]
• 19. Chromatography [chem.rochester.edu]
• 20. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 21. aga-analytical.com.pl [aga-analytical.com.pl]
• 22. orgchemboulder.com [orgchemboulder.com]
• 23. Khan Academy [khanacademy.org]
• 24. merckmillipore.com [merckmillipore.com]
• 25. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 26. [Optimization of the solvent system in thin-layer chromatography (TLC)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2,6-Dimethylbenzenethiol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,6-Dimethylbenzenethiol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2,6-Dimethylbenzenethiol?

A1: The most prevalent and well-established method for the synthesis of 2,6-Dimethylbenzenethiol is the Leuckart thiophenol reaction. This process involves two main steps:

• Diazotization: 2,6-Dimethylaniline is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures to form the corresponding 2,6-dimethylbenzenediazonium salt.

• Thiolation: The diazonium salt is then reacted with a sulfur source, typically an alkali metal salt of ethyl xanthate (e.g., potassium ethyl xanthate).

• Hydrolysis: The resulting aryl xanthate intermediate is hydrolyzed under basic conditions to yield the final 2,6-Dimethylbenzenethiol product.

Q2: What are the primary side reactions I should be aware of during this synthesis?

A2: The two most significant side reactions are:

• Formation of 2,6-Dimethylphenol: This occurs when the diazonium salt intermediate reacts with water in the reaction mixture. This is a common side reaction in diazotization chemistry, especially if the temperature is not strictly controlled.

• Formation of Bis(2,6-dimethylphenyl) disulfide: This is an oxidative coupling product of the desired 2,6-Dimethylbenzenethiol. Thiols are susceptible to oxidation, which can be initiated by atmospheric oxygen, especially under basic conditions or in the presence of trace metal impurities.

Q3: How can I minimize the formation of these side products?

A3: To minimize the formation of 2,6-Dimethylphenol, it is crucial to maintain a low temperature (typically 0-5 °C) during the diazotization step. This ensures the stability of the diazonium salt and reduces its premature hydrolysis. To prevent the formation of the disulfide byproduct, it is recommended to work under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen. Degassing solvents prior to use can also be beneficial.

Q4: What are the typical yields for the synthesis of 2,6-Dimethylbenzenethiol?

A4: While yields can vary depending on the specific reaction conditions and scale, a well-optimized Leuckart reaction for the synthesis of 2,6-Dimethylbenzenethiol can be expected to provide moderate to good yields. Please refer to the quantitative data table below for more specific information.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of 2,6-Dimethylbenzenethiol	1. Incomplete diazotization of 2,6-dimethylaniline.2. Decomposition of the diazonium salt before reaction with xanthate.3. Incomplete hydrolysis of the xanthate intermediate.	1. Ensure the use of stoichiometric or a slight excess of sodium nitrite and acid. Maintain vigorous stirring and low temperature (0-5 °C) during diazotization.2. Use the diazonium salt solution immediately after its preparation. Avoid letting it warm up.3. Ensure complete hydrolysis by using a sufficient amount of a strong base (e.g., NaOH or KOH) and adequate reaction time and temperature. Monitor the reaction by TLC or GC.
Significant amount of 2,6-Dimethylphenol detected	The diazonium salt intermediate is hydrolyzing due to the presence of water and elevated temperatures.	Strictly maintain the reaction temperature at 0-5 °C during the diazotization and addition of the diazonium salt to the xanthate solution.
Presence of a high-boiling point impurity, identified as Bis(2,6-dimethylphenyl) disulfide	Oxidation of the 2,6-Dimethylbenzenethiol product during the reaction, work-up, or purification.	1. Perform the reaction and work-up under an inert atmosphere (nitrogen or argon).2. Use degassed solvents.3. During purification by distillation, use a vacuum to lower the boiling point and reduce thermal stress on the product.
Formation of colored byproducts (azo compounds)	The diazonium salt can couple with unreacted 2,6-dimethylaniline or the phenol byproduct.	1. Ensure a slight excess of the diazotizing agent to fully consume the starting aniline.2. Maintain a low temperature to suppress coupling reactions.

Quantitative Data Summary

The following table summarizes typical yields and impurity profiles for the synthesis of 2,6-Dimethylbenzenethiol via the Leuckart reaction. Please note that these values are illustrative and can vary based on experimental conditions.

Product / Impurity	Typical Yield / Percentage	Analytical Method	Notes
2,6-Dimethylbenzenethiol	60-75%	GC-MS, ¹H NMR	Yield after purification.
2,6-Dimethylphenol	5-15%	GC-MS	Can be higher if the diazotization temperature is not well-controlled.
Bis(2,6-dimethylphenyl) disulfide	2-10%	GC-MS, LC-MS	Highly dependent on the exclusion of oxygen during the reaction and work-up.
Unreacted 2,6-Dimethylaniline	< 5%	GC-MS	Indicates incomplete diazotization.

Experimental Protocols

Key Experiment: Synthesis of 2,6-Dimethylbenzenethiol via the Leuckart Reaction

This protocol is adapted from established procedures for analogous thiophenol syntheses and should be optimized for specific laboratory conditions.

Step 1: Diazotization of 2,6-Dimethylaniline

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, prepare a solution of 2,6-dimethylaniline (1.0 eq) in a mixture of concentrated hydrochloric acid and water.

• Cool the stirred solution to 0-5 °C using an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) dropwise, ensuring the temperature of the reaction mixture does not exceed 5 °C.

• After the addition is complete, stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

Step 2: Reaction with Potassium Ethyl Xanthate

• In a separate reactor, dissolve potassium ethyl xanthate (1.2 eq) in water and cool the solution to 10-15 °C.

• Slowly add the cold diazonium salt solution to the potassium ethyl xanthate solution with vigorous stirring. The temperature should be maintained below 20 °C. A reddish-brown oil, the aryl xanthate, should separate.

• Allow the mixture to stir for an additional 1-2 hours at room temperature.

Step 3: Hydrolysis of the Xanthate Intermediate

• Separate the oily xanthate layer.

• Add the xanthate to a solution of sodium hydroxide (3.0 eq) in a mixture of ethanol and water.

• Heat the mixture to reflux for 4-6 hours, or until the hydrolysis is complete (monitor by TLC or GC).

• Cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to a pH of 1-2.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 2,6-Dimethylbenzenethiol by vacuum distillation.

Visualizations

Caption: Main synthesis pathway of 2,6-Dimethylbenzenethiol and major side reactions.

Caption: Troubleshooting workflow for the synthesis of 2,6-Dimethylbenzenethiol.

How to prevent the oxidation of 2,6-Dimethylbenzenethiol to disulfide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the prevention of oxidation of 2,6-Dimethylbenzenethiol to its corresponding disulfide. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2,6-Dimethylbenzenethiol degradation?

A1: The primary degradation pathway for 2,6-Dimethylbenzenethiol is oxidation. The thiol (-SH) group is susceptible to oxidation, which leads to the formation of a disulfide bond between two molecules, resulting in the 2,6-dimethyldisulfide dimer. This process is often catalyzed by the presence of oxygen, trace metal ions, and exposure to light.

Q2: How can I visually identify if my 2,6-Dimethylbenzenethiol has oxidized?

A2: Pure 2,6-Dimethylbenzenethiol is typically a colorless to pale yellow liquid. The formation of the disulfide dimer and other oxidation byproducts can sometimes lead to a more pronounced yellowing or discoloration of the solution. However, visual inspection is not a definitive method for determining purity. Analytical techniques such as NMR spectroscopy or HPLC are recommended for accurate assessment.

Q3: What are the ideal storage conditions for 2,6-Dimethylbenzenethiol?

A3: To minimize oxidation, 2,6-Dimethylbenzenethiol should be stored in a cool (ideally at -20°C), dark place under an inert atmosphere, such as argon or nitrogen. It is best stored as a neat substance in a tightly sealed container. If storage in solution is necessary for short periods, use a deoxygenated solvent and maintain an inert atmosphere.

Q4: What is the most effective way to prevent oxidation during my experiments?

A4: The most effective strategy involves a combination of techniques:

• Inert Atmosphere: Always handle 2,6-Dimethylbenzenethiol and set up your reactions under an inert atmosphere (argon or nitrogen) using Schlenk line or glovebox techniques.

• Deoxygenated Solvents: Use solvents that have been thoroughly deoxygenated by methods such as sparging with an inert gas or by the freeze-pump-thaw technique.

• Reducing Agents: The addition of a reducing agent can help maintain the thiol in its reduced state. Tris(2-carboxyethyl)phosphine (TCEP) is highly recommended over dithiothreitol (DTT) for many applications.

• Metal Chelators: In aqueous solutions or if metal contamination is suspected, adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester metal ions that catalyze oxidation.

Q5: Can I reverse the oxidation of 2,6-Dimethylbenzenethiol back to the thiol?

A5: Yes, the disulfide can be reduced back to the thiol. This is typically achieved by treating the oxidized sample with a reducing agent like TCEP or DTT. TCEP is often preferred due to its stability and lack of interference with many subsequent reactions.

Troubleshooting Guide

Issue	Possible Cause	Solution
Low yield in a reaction where 2,6-Dimethylbenzenethiol is a nucleophile.	Oxidation of the thiol to the disulfide, which is not nucleophilic.	Confirm the purity of the starting material using HPLC or NMR. Implement preventative measures such as using deoxygenated solvents, working under an inert atmosphere, and considering the addition of TCEP to the reaction mixture.
Inconsistent reaction outcomes.	Variable levels of thiol oxidation between experiments.	Standardize your handling and reaction setup procedures. Ensure consistent use of inert atmosphere techniques and freshly prepared, deoxygenated solvents.
Appearance of an unexpected, less polar byproduct in TLC or HPLC analysis.	Formation of the 2,6-dimethyldisulfide dimer.	Co-spot or co-inject with a prepared standard of the disulfide to confirm its identity. Optimize reaction conditions to minimize oxidation.
Reaction with maleimides is unsuccessful.	If using DTT as a reducing agent, it can compete with the thiol for the maleimide.	Switch to TCEP as the reducing agent, as it does not react with maleimides. If DTT must be used, it needs to be removed after reduction and before the addition of the maleimide.[1][2][3][4]

Quantitative Data Summary

Condition	Atmosphere	Additive	Relative Stability (Estimated Half-life)	Notes
Standard Benchtop	Air	None	Low (minutes to hours)	Highly susceptible to rapid oxidation.
Standard Benchtop	Air	DTT (1 equiv.)	Moderate (hours)	DTT itself is prone to air oxidation.
Standard Benchtop	Air	TCEP (1 equiv.)	High (days)	TCEP is significantly more stable in air than DTT.[2][3][5]
Inert Atmosphere	Argon/Nitrogen	None	High (days to weeks)	Exclusion of oxygen is a primary and effective preventative measure.
Inert Atmosphere	Argon/Nitrogen	TCEP (0.1 equiv.)	Very High (weeks to months)	Considered the optimal condition for preventing oxidation during reactions and short-term storage in solution.

Experimental Protocols

Protocol 1: General Handling and Use of 2,6-Dimethylbenzenethiol in a Nucleophilic Substitution Reaction

This protocol provides a general workflow for using 2,6-Dimethylbenzenethiol as a nucleophile, incorporating best practices to prevent its oxidation.

Materials:

• 2,6-Dimethylbenzenethiol

• Anhydrous, deoxygenated solvent (e.g., THF, DMF)

• Electrophile

• Base (e.g., triethylamine, potassium carbonate)

• Tris(2-carboxyethyl)phosphine (TCEP) (optional)

• Schlenk flask and other appropriate oven-dried glassware

• Inert gas supply (Argon or Nitrogen)

• Syringes and needles

Procedure:

• Preparation of Glassware: Ensure all glassware is thoroughly dried in an oven and allowed to cool under a stream of inert gas.

• Solvent Deoxygenation: Deoxygenate the required volume of solvent by sparging with argon or nitrogen for at least 30 minutes.

• Reaction Setup:

  • Set up the reaction in a Schlenk flask under a positive pressure of inert gas.

  • Add the electrophile and the base to the flask.

  • Add the deoxygenated solvent via syringe.

  • If using TCEP as an antioxidant, it can be added at this stage (typically 0.05-0.1 equivalents).

• Addition of 2,6-Dimethylbenzenethiol:

  • Using a syringe, carefully draw the required amount of 2,6-Dimethylbenzenethiol. It is advisable to do this under a blanket of inert gas.

  • Add the thiol to the reaction mixture dropwise with stirring.

• Reaction Monitoring: Monitor the reaction progress using an appropriate technique (e.g., TLC, HPLC, GC-MS). For TLC, it is advisable to quench the aliquot with a small amount of a reducing agent solution to prevent oxidation on the plate.

• Work-up and Purification: Once the reaction is complete, proceed with the appropriate aqueous work-up and purification steps. During these steps, exposure to air is more likely, so it is advisable to work efficiently.

Visualizations

Signaling Pathway of Thiol Oxidation and Prevention

Caption: A diagram illustrating the oxidation of 2,6-Dimethylbenzenethiol and key intervention points for prevention.

Experimental Workflow for Preventing Thiol Oxidation

Caption: A streamlined workflow for performing a reaction with 2,6-Dimethylbenzenethiol while minimizing oxidation.

References

• 1. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. mstechno.co.jp [mstechno.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]

Overcoming steric hindrance in reactions with 2,6-Dimethylbenzenethiol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the steric hindrance of 2,6-Dimethylbenzenethiol in various chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What causes the steric hindrance in 2,6-Dimethylbenzenethiol, and what are its main consequences?

A1: The steric hindrance of 2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is caused by the two methyl groups positioned on the benzene ring directly adjacent (in the ortho positions) to the thiol group (-SH). These bulky methyl groups physically block the sulfur atom, impeding the approach of electrophiles and other reactants. This "steric shielding" leads to several common issues:

• Reduced Nucleophilicity: The sulfur atom's ability to act as a nucleophile is significantly diminished, slowing down or preventing reactions like S-alkylation and C-S cross-coupling.

• Requirement for Specialized Catalysts: Many transition-metal-catalyzed reactions, particularly palladium- and copper-catalyzed cross-couplings, require specialized, often bulky, ligands to facilitate the reaction and overcome the steric barrier.[1][2]

• More Forcing Reaction Conditions: Reactions involving this thiol often necessitate higher temperatures and longer reaction times to achieve acceptable conversion rates.[3]

Q2: Which types of reactions are most commonly affected by the steric hindrance of 2,6-Dimethylbenzenethiol?

A2: The steric bulk of 2,6-Dimethylbenzenethiol presents challenges in several key transformations, including:

• Palladium- and Copper-Catalyzed C-S Cross-Coupling: These are standard methods for forming aryl thioethers. The oxidative addition and reductive elimination steps in the catalytic cycles can be particularly sensitive to steric hindrance.[1][4]

• Nucleophilic Aromatic Substitution (SNAr): The reaction of the corresponding thiolate with an electron-deficient aromatic ring can be sluggish due to the difficulty of the bulky nucleophile approaching the electrophilic carbon.[3][5]

• Thiol-Ene Reactions: In these radical-based reactions, the steric hindrance can affect the rate of the chain-transfer step, where a hydrogen atom is abstracted from the thiol.[6][7]

• Metal Complex Formation: The synthesis of metal-thiolate complexes can be influenced by the steric demands of the 2,6-dimethylphenyl group, affecting coordination geometry and stability.[8]

Q3: What are the general strategies to improve the success rate of reactions with 2,6-Dimethylbenzenethiol?

A3: Overcoming the steric hindrance typically involves a combination of the following strategies:

• Ligand Selection: In metal-catalyzed reactions, the choice of ligand is critical. Bulky, electron-rich monophosphine ligands are often highly effective in palladium catalysis, as they can promote the difficult reductive elimination step.[1][9] For copper catalysis, N-heterocyclic carbenes (NHCs) have shown promise.[10]

• Catalyst System: Selecting a highly active catalyst precursor is essential. For example, certain palladium(II) pre-catalysts are known to efficiently generate the active palladium(0) species required for cross-coupling.[11]

• Reaction Conditions: Optimizing the base, solvent, and temperature is crucial. Non-nucleophilic, strong bases are often required to generate the thiolate without competing side reactions. Higher temperatures can provide the necessary activation energy to overcome the steric barrier.[3]

• Use of More Reactive Coupling Partners: When possible, using a more reactive electrophile (e.g., an aryl iodide instead of an aryl chloride) can significantly improve reaction outcomes.[4]

Troubleshooting Guides

Issue 1: Low or No Yield in Palladium-Catalyzed C-S Cross-Coupling

This is a common issue when attempting to couple 2,6-Dimethylbenzenethiol with aryl halides (Buchwald-Hartwig C-S coupling).

Caption: Troubleshooting workflow for hindered C-S coupling.

Possible Causes & Solutions:

• Inappropriate Ligand: Standard bisphosphine ligands may not be effective. Historically, it was thought that chelating ligands would be less prone to displacement by the thiol, but research has shown that bulky monophosphine ligands can lead to more effective catalysis for C-S coupling.[1][9]

  • Solution: Employ specialized, bulky, electron-rich monophosphine or ferrocene-based ligands. The Buchwald group developed the 1,1'-bis(diisopropylphosphino)ferrocene (DiPPF) ligand, which is highly effective for coupling both aromatic and aliphatic thiols with aryl halides.[2][12]

• Incorrect Base: Strong, nucleophilic bases can lead to side reactions or catalyst deactivation.

  • Solution: Use a non-nucleophilic inorganic base such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃). These bases are effective at deprotonating the thiol to the more reactive thiolate without interfering with the catalyst.[4]

• Insufficient Temperature: The activation energy for the reductive elimination step, which forms the C-S bond, can be high for sterically demanding substrates.

  • Solution: Increase the reaction temperature. Solvents like toluene or dioxane allow for temperatures between 80-110 °C, which is often sufficient.

• Unreactive Aryl Halide: Aryl chlorides are significantly less reactive than aryl bromides or iodides in cross-coupling reactions.

  • Solution: If possible, use the corresponding aryl bromide or iodide as the coupling partner.

Catalyst System	Aryl Halide	Base	Solvent	Temp (°C)	Yield (%)
Pd(OAc)₂ / DiPPF	4-chlorotoluene	K₃PO₄	Toluene	100	95
Pd(OAc)₂ / DiPPF	1-bromo-4-tert-butylbenzene	NaOt-Bu	Toluene	80	98
Pd₂ (dba)₃ / Xantphos	2-bromopyridine	Cs₂CO₃	Dioxane	100	92
This table presents illustrative data compiled from typical conditions reported in the literature for C-S cross-coupling reactions.[2][12]

Issue 2: Failure of Nucleophilic Aromatic Substitution (SNAr)

The direct reaction between 2,6-Dimethylbenzenethiol and an aryl halide may fail if the aromatic ring is not sufficiently activated.

Caption: Key steps in an S_NAr reaction involving a hindered thiol.

Possible Causes & Solutions:

• Insufficiently Activated Aryl Halide: The SNAr mechanism requires the aromatic ring to be electron-deficient to be attacked by a nucleophile.[5]

  • Solution: The aryl halide must possess strong electron-withdrawing groups (EWGs), such as -NO₂, -CN, or -C(O)R, positioned ortho or para to the leaving group (halide). These groups stabilize the negative charge in the intermediate Meisenheimer complex.[5]

• Base is Too Weak: The thiol (pKa ~10-11 in DMSO) must be converted to the much more nucleophilic thiolate anion.

  • Solution: Use a strong, non-nucleophilic base. Potassium carbonate (K₂CO₃) is often effective, but stronger bases like sodium hydride (NaH) may be required.[13]

• Inappropriate Solvent: The reaction requires a polar aprotic solvent to dissolve the reagents and stabilize charged intermediates.

  • Solution: Use solvents such as DMF, DMAc, or DMSO. These solvents are effective for SNAr reactions.[13]

Aryl Halide	Base	Solvent	Temp (°C)	Outcome
1-Fluoro-4-nitrobenzene	K₂CO₃	DMAc	100	High Yield
4-Chlorobenzonitrile	K₂CO₃	DMSO	120	Moderate Yield
1-Chlorobenzene	K₂CO₃	DMSO	150	No Reaction
This table illustrates the critical role of electron-withdrawing groups on the aryl halide for successful SNAr reactions.[13]

Experimental Protocols

Protocol 1: Palladium-Catalyzed C-S Cross-Coupling of 2,6-Dimethylbenzenethiol with an Aryl Bromide

This protocol is adapted from methodologies developed for sterically hindered substrates.[2][12]

Reagents & Equipment:

• Aryl bromide (1.0 mmol, 1.0 eq)

• 2,6-Dimethylbenzenethiol (1.2 mmol, 1.2 eq)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• 1,1'-Bis(diisopropylphosphino)ferrocene (DiPPF) (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 eq)

• Anhydrous toluene (5 mL)

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere, add the Pd(OAc)₂ (4.5 mg), DiPPF (17 mg), K₃PO₄ (425 mg), and the aryl bromide (1.0 mmol).

• Reagent Addition: Evacuate and backfill the flask with the inert gas three times. Add the anhydrous toluene (5 mL) via syringe, followed by the 2,6-Dimethylbenzenethiol (166 mg, 0.16 mL).

• Reaction: Seal the flask and place it in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS by taking small aliquots from the reaction mixture.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Purification: Wash the filtrate with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired aryl thioether.

References

• 1. Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A general and efficient method for the palladium-catalyzed cross-coupling of thiols and secondary phosphines [organic-chemistry.org]
• 13. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Nucleophilic Substitution Reactions of 2,6-Dimethylbenzenethiol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize nucleophilic substitution reactions involving 2,6-dimethylbenzenethiol. Due to the steric hindrance presented by the two ortho-methyl groups, this nucleophile can present unique challenges. This guide offers insights into overcoming these challenges to achieve successful S-arylation.

Frequently Asked Questions (FAQs)

Q1: Why is 2,6-dimethylbenzenethiol a challenging nucleophile in S-arylation reactions?

A1: The two methyl groups in the ortho positions to the thiol group create significant steric hindrance. This bulkiness can impede the approach of the thiol to the electrophilic center of the aryl halide, slowing down the reaction rate and often leading to low yields.[1][2] Overcoming this steric hindrance requires carefully optimized reaction conditions.

Q2: What are the most critical parameters to consider when optimizing a nucleophilic substitution reaction with 2,6-dimethylbenzenethiol?

A2: The key parameters to optimize are the choice of base, solvent, temperature, and potentially a catalyst. A strong, non-nucleophilic base is often required to deprotonate the sterically hindered thiol effectively.[3] Polar aprotic solvents are generally preferred. Due to the reduced reactivity, higher reaction temperatures are often necessary. In some cases, a catalyst may be required to facilitate the reaction.

Q3: What are common side reactions to watch out for?

A3: Common side reactions include the formation of disulfide bonds through the oxidation of the thiol, especially in the presence of air.[4] Additionally, if the reaction conditions are too harsh, decomposition of the starting materials or products may occur. In catalyzed reactions, side reactions related to the catalyst, such as the formation of homocoupling products, can also be an issue.

Q4: Can I use 2,6-dimethylbenzenethiol in a standard SNAr reaction with an activated aryl halide?

A4: Yes, but the steric hindrance will likely necessitate more forcing conditions than with a less hindered thiol. For nucleophilic aromatic substitution (SNAr) to proceed, the aromatic ring must be activated by electron-withdrawing groups (e.g., nitro groups) in the ortho and/or para positions to the leaving group.[5][6][7][8][9] Even with an activated substrate, you may need to employ higher temperatures and a stronger base to achieve a reasonable reaction rate and yield.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Insufficient Deprotonation of the Thiol	The steric hindrance of 2,6-dimethylbenzenethiol can make deprotonation with weaker bases inefficient. Switch to a stronger, non-nucleophilic base such as sodium hydride (NaH), potassium tert-butoxide (KOtBu), or lithium bis(trimethylsilyl)amide (LiHMDS).
Low Reaction Temperature	Sterically hindered nucleophiles often require higher activation energy. Gradually increase the reaction temperature in increments of 10-20 °C. Monitor the reaction for any signs of decomposition.
Inappropriate Solvent	The choice of solvent is crucial for SNAr reactions. Use a polar aprotic solvent like DMF, DMAc, NMP, or DMSO to enhance the nucleophilicity of the thiolate.[6]
Poorly Activated Aryl Halide	For SNAr reactions, the aryl halide must have strong electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃) ortho or para to the leaving group. If the substrate is not sufficiently activated, consider using a palladium or copper-catalyzed cross-coupling reaction instead.[10][11]
Oxidation of the Thiol	2,6-Dimethylbenzenethiol can oxidize to form a disulfide, which is unreactive as a nucleophile. Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.

Issue 2: Formation of Side Products

Potential Cause	Recommended Solution
Disulfide Formation	As mentioned above, this is due to oxidation. Rigorously exclude oxygen from the reaction by using an inert atmosphere and degassed solvents.
Decomposition of Starting Materials or Product	This can occur at excessively high temperatures. If you suspect decomposition, try running the reaction at a lower temperature for a longer period. The use of a catalyst may also allow for milder reaction conditions.
Homocoupling of the Aryl Halide	In transition-metal-catalyzed reactions, this can be a significant side reaction. Optimize the ligand, base, and catalyst loading to favor the desired cross-coupling.

Experimental Protocols

Protocol 1: Catalyst-Free Nucleophilic Aromatic Substitution (for activated aryl halides)

This protocol is suitable for aryl halides that are highly activated with electron-withdrawing groups.

Materials:

• 2,6-Dimethylbenzenethiol

• Activated aryl halide (e.g., 2,4-dinitrochlorobenzene)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried flask under an inert atmosphere, add 2,6-dimethylbenzenethiol (1.1 equivalents).

• Add anhydrous DMF.

• Carefully add NaH (1.2 equivalents) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.

• Add the activated aryl halide (1.0 equivalent) dissolved in a minimal amount of anhydrous DMF.

• Heat the reaction to 80-120 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench carefully by the slow addition of water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Copper-Catalyzed S-Arylation (for less activated aryl halides)

This protocol is a starting point for the S-arylation of aryl iodides or bromides that may not be sufficiently activated for a catalyst-free SNAr.

Materials:

• 2,6-Dimethylbenzenethiol

• Aryl iodide or aryl bromide

• Copper(I) iodide (CuI)

• A suitable ligand (e.g., 1,10-phenanthroline)

• A base (e.g., potassium carbonate, K₂CO₃, or cesium carbonate, Cs₂CO₃)

• A high-boiling point solvent (e.g., DMF, DMAc, or toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add CuI (5-10 mol%), the ligand (10-20 mol%), and the base (2.0 equivalents).

• Add the aryl halide (1.0 equivalent) and 2,6-dimethylbenzenethiol (1.2 equivalents).

• Add the anhydrous, degassed solvent.

• Seal the vessel and purge with an inert gas.

• Heat the reaction mixture to 100-140 °C with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Dilute with an organic solvent and filter to remove inorganic salts.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Visualizations

Caption: General workflow for the S-arylation of 2,6-dimethylbenzenethiol.

Caption: Decision tree for troubleshooting low yields in S-arylation reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. reddit.com [reddit.com]
• 3. Using an alkyl halide and a thiol as starting materials, how woul... | Study Prep in Pearson+ [pearson.com]
• 4. benchchem.com [benchchem.com]
• 5. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Aryl sulfide or diaryl sulfide synthesis by S-arylation or S-alkylation [organic-chemistry.org]
• 11. Microwave efficient S-arylation of thiols with aryl iodides using supported metal nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Palladium-Catalyzed Reactions of 2,6-Dimethylbenzenethiol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with palladium-catalyzed reactions involving 2,6-Dimethylbenzenethiol.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the palladium-catalyzed coupling of 2,6-Dimethylbenzenethiol.

Question 1: Why is my reaction showing low to no conversion?

Answer:

Low or no conversion in palladium-catalyzed reactions with 2,6-Dimethylbenzenethiol can stem from several factors, primarily related to catalyst deactivation and steric hindrance.

• Catalyst Poisoning: Thiols and thiolates are known to strongly bind to palladium, potentially leading to the formation of inactive catalyst species and poisoning the catalyst.[1][2][3] The sulfur atom in 2,6-Dimethylbenzenethiol can irreversibly coordinate to the palladium center, hindering the catalytic cycle.

• Steric Hindrance: The two methyl groups ortho to the thiol introduce significant steric bulk. This hindrance can impede both the oxidative addition of the aryl halide to the palladium center and the subsequent reductive elimination step to form the desired C-S bond.[4][5][6]

• Inefficient Pre-catalyst Activation: If you are using a Pd(II) pre-catalyst, its reduction to the active Pd(0) species might be inefficient under your current reaction conditions.

• Sub-optimal Reaction Conditions: The choice of ligand, base, solvent, and temperature are all critical for a successful reaction and may not be optimized.

Troubleshooting Steps:

• Ligand Selection:

  • Employ bulky, electron-rich monodentate phosphine ligands (e.g., biarylphosphines like XPhos, SPhos) or N-Heterocyclic Carbene (NHC) ligands.[7][8][9] These ligands can promote the desired reaction pathway and prevent catalyst deactivation.

  • Avoid using standard bidentate phosphine ligands unless they are specifically designed for C-S coupling, as they can sometimes be less effective for sterically demanding substrates.[7][9]

• Catalyst and Pre-catalyst:

  • Use a well-defined Pd(0) source or an efficient pre-catalyst that readily forms the active Pd(0) species.

  • Consider increasing the catalyst loading in increments (e.g., from 1-2 mol% to 3-5 mol%) for particularly challenging substrates.[10]

• Base and Solvent:

  • Screen a variety of bases. While weaker bases might be initially attempted, sterically hindered couplings often require a strong, non-nucleophilic base like NaOt-Bu, LiHMDS, or Cs₂CO₃ to facilitate the deprotonation of the thiol and promote the catalytic cycle.[11][12]

  • The choice of solvent is crucial. Aprotic polar solvents like dioxane, toluene, or THF are commonly used. Ensure the use of anhydrous and degassed solvents to prevent side reactions and catalyst deactivation.[10][13]

• Temperature:

  • Gradually increase the reaction temperature. Elevated temperatures are often necessary to overcome the activation energy barrier associated with sterically hindered substrates.[4]

Question 2: I am observing the formation of a significant amount of disulfide byproduct (2,6-dimethylphenyl disulfide). How can I minimize this?

Answer:

The formation of the corresponding disulfide is a common side reaction when working with thiols. This oxidative self-coupling can be promoted by the presence of oxygen or other oxidants.

Troubleshooting Steps:

• Rigorous Degassing: Ensure that the reaction vessel and solvents are thoroughly degassed to remove any dissolved oxygen. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solvent for an extended period.

• Inert Atmosphere: Maintain a strict inert atmosphere throughout the entire experimental setup and duration of the reaction.

• Reagent Purity: Use purified 2,6-Dimethylbenzenethiol, as impurities could catalyze the oxidation. The thiol itself can be oxidized by solvents like DMSO at elevated temperatures.[14]

Question 3: My reaction works for simple aryl bromides, but fails with more complex or electron-rich/deficient aryl halides. What should I do?

Answer:

The electronic properties and steric hindrance of the aryl halide coupling partner significantly impact the reaction's success.

Troubleshooting Steps:

• Ligand Tuning: The optimal ligand can be highly substrate-dependent. A ligand that works well for an electron-neutral aryl bromide may not be suitable for an electron-rich or electron-deficient one. It is advisable to screen a small library of bulky, electron-rich phosphine ligands to find the best performer for your specific substrate.

• Base Optimization: The strength and nature of the base can influence the rate-determining step. For electron-rich aryl halides, a stronger base might be required to facilitate the reaction. Conversely, for some base-sensitive substrates, a milder base may be necessary.[12]

• Temperature Adjustment: Electron-rich aryl halides are generally less reactive towards oxidative addition and may require higher reaction temperatures.

Quantitative Data Summary

The following tables summarize typical reaction conditions for palladium-catalyzed C-S coupling reactions involving sterically hindered thiols. These should serve as a starting point for optimization.

Table 1: Recommended Starting Conditions for Pd-catalyzed Coupling of 2,6-Dimethylbenzenethiol

Parameter	Recommended Range	Notes
Pd Source	Pd₂(dba)₃, Pd(OAc)₂	1-5 mol %
Ligand	XPhos, SPhos, RuPhos, NHC ligands (e.g., IPr)	1.2 - 2.5 equivalents relative to Pd
Base	NaOt-Bu, LiHMDS, K₃PO₄, Cs₂CO₃	1.5 - 3.0 equivalents
Solvent	Toluene, Dioxane, THF	Anhydrous and degassed
Temperature	80 - 120 °C	Optimization is often required
Concentration	0.1 - 0.5 M

Table 2: Comparison of Ligand Performance in C-S Coupling of Hindered Substrates (Illustrative Data)

Ligand	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Typical Yield (%)
Xantphos	2	Cs₂CO₃	Dioxane	110	Good for some substrates
RuPhos	1.5	NaOt-Bu	Toluene	100	Good to Excellent
XPhos	1.5	K₃PO₄	t-BuOH	100	Good to Excellent
IPr (NHC)	2	LiHMDS	Toluene	100	Good to Excellent[11]

Note: Yields are highly dependent on the specific aryl halide and thiol used.

Experimental Protocols

General Protocol for Palladium-Catalyzed C-S Coupling of 2,6-Dimethylbenzenethiol with an Aryl Bromide:

• Reaction Setup: To an oven-dried Schlenk tube or vial equipped with a magnetic stir bar, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol %) and the ligand (e.g., XPhos, 4.8 mol %).

• Inert Atmosphere: Seal the vessel, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add the aryl bromide (1.0 equiv), 2,6-Dimethylbenzenethiol (1.2 equiv), and the base (e.g., NaOt-Bu, 2.0 equiv).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene, to achieve a concentration of 0.2 M) via syringe.

• Reaction: Place the sealed vessel in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by an appropriate technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: General catalytic cycle for Pd-catalyzed C-S coupling.

Caption: Troubleshooting workflow for 2,6-Dimethylbenzenethiol reactions.

References

• 1. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 2. Tackling poison and leach: catalysis by dangling thiol–palladium functions within a porous metal–organic solid - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Buchwald-Hartwig Amination and C-S/S-H Metathesis of Aryl Sulfides by Selective C-S Cleavage Mediated by Air- and Moisture-Stable [Pd(NHC)(μ-Cl)Cl]2 Precatalysts: Unified Mechanism for Activation of Inert C-S Bonds [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. arodes.hes-so.ch [arodes.hes-so.ch]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2,6-Dimethylbenzenethiol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,6-Dimethylbenzenethiol. The information is presented in a question-and-answer format to directly address common issues encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 2,6-Dimethylbenzenethiol reaction mixture?

A1: The most common impurities depend on the synthetic route used. A frequent method for synthesizing aromatic thiols is the Leuckart thiophenol reaction, starting from the corresponding aniline (2,6-dimethylaniline). In this case, the primary impurities are typically:

• Isomeric Dimethylthiophenols: Other isomers of dimethylbenzenethiol, such as 2,4-dimethylbenzenethiol, 2,5-dimethylbenzenethiol, and 3,5-dimethylbenzenethiol, can be present if the starting materials are not isomerically pure. The presence of 2,6-dimethylthiophenol as a possible impurity in the synthesis of 2,4-dimethylthiophenol has been noted, highlighting the potential for cross-contamination.

• Bis(2,6-dimethylphenyl) disulfide: This disulfide is formed by the oxidation of 2,6-Dimethylbenzenethiol. Thiophenols are susceptible to oxidation, especially when exposed to air (oxygen).

• Unreacted Starting Materials: Residual 2,6-dimethylaniline or other precursors may remain in the crude product.

• Solvent Residues: Solvents used in the synthesis and workup may be present.

Another potential synthetic route is the reduction of 2,6-dimethylbenzenesulfonyl chloride. This method could introduce different byproducts related to the reduction process.

Q2: My purified 2,6-Dimethylbenzenethiol has a strong, unpleasant odor. Is this normal?

A2: Yes, 2,6-Dimethylbenzenethiol, like other thiophenols, has a characteristic strong and unpleasant odor, often described as sulfury, meaty, or roasted. This odor is inherent to the compound and does not necessarily indicate the presence of impurities.

Q3: How can I confirm the purity of my 2,6-Dimethylbenzenethiol sample?

A3: The purity of 2,6-Dimethylbenzenethiol can be assessed using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method for separating and identifying volatile compounds. It can be used to quantify the percentage of 2,6-Dimethylbenzenethiol and identify the presence of isomeric impurities and other byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can provide detailed structural information and help identify impurities by comparing the spectra to that of a pure standard.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used to separate and quantify the components of the mixture. A method for detecting related substances in 2,4-dimethylthiophenol, including the 2,6-isomer, has been developed using HPLC.

Troubleshooting Guides

Issue 1: Presence of Isomeric Impurities in the Final Product

Question: My GC-MS analysis shows the presence of other dimethylbenzenethiol isomers (e.g., 2,4- or 2,5-). How can I remove them?

Answer: The removal of isomeric impurities can be challenging due to their similar chemical and physical properties. Here are a few approaches:

1. Fractional Distillation:

This technique is effective for separating liquids with different boiling points. The feasibility of this method depends on the boiling point difference between the isomers.

Data Presentation: Boiling Points of Dimethylbenzenethiol Isomers

Isomer	Boiling Point (°C at 50 mmHg)	Boiling Point (°C at 760 mmHg)
2,6-Dimethylbenzenethiol	122	218-219
2,4-Dimethylbenzenethiol	Not available	207-208[1][2][3][4]
2,5-Dimethylbenzenethiol	126.3[5]	204-205
3,5-Dimethylbenzenethiol	128	Not available

• Recommendation: Fractional distillation may be effective in separating the 2,4-isomer from the 2,6-isomer due to the significant difference in their atmospheric boiling points. However, the close boiling points of the 2,5- and 3,5-isomers to the 2,6-isomer at reduced pressure suggest that separation by distillation would be difficult.

2. Column Chromatography:

Flash column chromatography can be used to separate isomers. The choice of solvent system is critical for achieving good separation.

• Recommendation: A non-polar eluent system is a good starting point. A common choice for compounds of "normal" polarity is a mixture of ethyl acetate and hexane. For thiophenols, which are relatively non-polar, a low percentage of a polar solvent in a non-polar solvent (e.g., 5-10% ethyl acetate in hexane) should be tested by Thin Layer Chromatography (TLC) to determine the optimal solvent system.

Experimental Protocols: General Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into the column and allow it to pack, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude 2,6-Dimethylbenzenethiol in a minimal amount of the eluent and load it onto the top of the silica gel.

• Elution: Begin eluting with the chosen solvent system. A gradient elution, gradually increasing the polarity, may be necessary to separate the isomers effectively.

• Fraction Collection: Collect fractions and monitor the separation using TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Mandatory Visualization: Troubleshooting Isomeric Impurities

Caption: A decision tree for selecting a purification method to remove isomeric impurities.

Issue 2: Presence of Bis(2,6-dimethylphenyl) disulfide

Question: My product contains a high molecular weight impurity, which I suspect is the disulfide. How can I remove it and prevent its formation?

Answer: The disulfide is a common oxidation byproduct. Its removal and prevention are key to obtaining pure 2,6-Dimethylbenzenethiol.

Prevention:

• Inert Atmosphere: Conduct the synthesis, work-up, and purification under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

Removal:

• Reduction: The disulfide can be reduced back to the thiol. A common method is to use a reducing agent like sodium borohydride (NaBH₄) followed by an acidic workup.

• Column Chromatography: The disulfide is significantly less polar than the thiol and can usually be separated by column chromatography. It will elute before the thiol.

Experimental Protocols: Reduction of Disulfide

• Dissolution: Dissolve the crude product containing the disulfide in a suitable solvent like ethanol.

• Reduction: Slowly add sodium borohydride to the solution at room temperature.

• Quenching: After the reaction is complete (monitored by TLC), carefully quench the excess NaBH₄ with a dilute acid (e.g., 1M HCl) until the solution is acidic.

• Extraction: Extract the product with an organic solvent (e.g., diethyl ether).

• Work-up: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Mandatory Visualization: Disulfide Impurity Workflow

Caption: A workflow illustrating the prevention and removal of disulfide impurities.

Issue 3: Low Yield After Purification

Question: I am losing a significant amount of my product during purification. How can I improve the yield?

Answer: Low recovery can be due to several factors depending on the purification method.

• Distillation:

  • Incomplete transfer: Ensure all the crude material is transferred to the distillation flask.

  • Hold-up in the column: For fractional distillation, a longer column improves separation but can lead to more material being retained on the column surface.

  • Decomposition: Thiophenols can be sensitive to high temperatures. Distillation under reduced pressure is recommended to lower the boiling point and minimize decomposition. The boiling point of 2,6-Dimethylbenzenethiol is 122 °C at 50 mmHg.

• Column Chromatography:

  • Irreversible adsorption: Highly polar impurities can sometimes cause the product to bind strongly to the silica gel.

  • Broad fractions: Poor separation can lead to wide fractions containing a mix of product and impurities, making it difficult to isolate the pure compound without loss. Optimizing the solvent system using TLC is crucial.

• Recrystallization:

  • Using too much solvent: This will result in a significant amount of the product remaining in the mother liquor. Use the minimum amount of hot solvent required to dissolve the crude product.

  • Washing with warm solvent: Always wash the collected crystals with a small amount of ice-cold solvent to minimize redissolving the product.

  • Choosing the right solvent: For aromatic thiols, a two-solvent system is often effective. A good starting point could be dissolving the compound in a minimal amount of a hot "good" solvent (e.g., ethanol) and then adding a "poor" solvent (e.g., water) dropwise until turbidity is observed, followed by slow cooling.

References

• 1. fishersci.com [fishersci.com]
• 2. harikrishnaindia.com [harikrishnaindia.com]
• 3. 2,4-二甲基苯硫酚 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2,4-Dimethylbenzenethiol | 13616-82-5 [chemicalbook.com]
• 5. 2,5-二甲基苯硫酚 97% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Catalyst Poisoning by 2,6-Dimethylbenzenethiol in Hydrogenation Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting issues related to catalyst poisoning by 2,6-Dimethylbenzenethiol in hydrogenation reactions.

Frequently Asked Questions (FAQs)

Q1: My hydrogenation reaction has stalled or is showing significantly reduced activity. Could 2,6-Dimethylbenzenethiol be the cause?

A1: Yes, a stalled or sluggish reaction is a primary indicator of catalyst deactivation, and sulfur-containing compounds like 2,6-Dimethylbenzenethiol are potent poisons for common hydrogenation catalysts such as Palladium on Carbon (Pd/C) and Raney Nickel.[1] These compounds bind strongly to the catalyst's active sites, preventing the substrate from adsorbing and reacting.[1][2]

Q2: What is the mechanism of catalyst poisoning by 2,6-Dimethylbenzenethiol?

A2: 2,6-Dimethylbenzenethiol, like other thiols, acts as a catalyst poison through strong chemisorption of the sulfur atom onto the metal surface of the catalyst (e.g., Palladium). This interaction is often irreversible and blocks the active sites required for hydrogen activation and substrate hydrogenation, leading to a rapid decrease in catalytic activity, even at very low concentrations.[1][2]

Q3: How can I confirm that my catalyst is poisoned by 2,6-Dimethylbenzenethiol?

A3: Direct confirmation can be challenging without surface analysis techniques. However, you can infer poisoning by:

• Analyzing starting materials: Use techniques like Gas Chromatography-Mass Spectrometry (GC-MS) to detect the presence of 2,6-Dimethylbenzenethiol or other sulfur impurities in your substrate or solvent.[1]

• Running a control experiment: Compare the reaction rate of your current batch of starting material with a batch known to be free of sulfur impurities.

• Testing a fresh catalyst: If a fresh batch of catalyst restores the reaction rate, it strongly suggests the previous catalyst was poisoned.

Q4: Are there any preventative measures I can take to avoid catalyst poisoning by 2,6-Dimethylbenzenethiol?

A4: Absolutely. The most effective approach is to prevent the poison from reaching the catalyst. This can be achieved by:

• Purifying reactants and solvents: Techniques such as distillation, recrystallization, or passing through a column of activated alumina can remove sulfur impurities.[1]

• Using high-purity hydrogen gas: Ensure the hydrogen source is free from contaminants like hydrogen sulfide (H₂S).[1]

• Employing a guard bed: A small bed of a sacrificial catalyst or an adsorbent material can be placed upstream of the main reactor to capture poisons before they reach the primary catalyst.[1]

Q5: Is it possible to regenerate a catalyst that has been poisoned by 2,6-Dimethylbenzenethiol?

A5: Regeneration of sulfur-poisoned catalysts is possible but can be challenging, and complete restoration of activity is not always guaranteed.[1] The success depends on the severity of the poisoning. Common methods involve an oxidative treatment to convert the adsorbed sulfur to volatile oxides, followed by a reduction step to restore the active metal.[1][2]

Troubleshooting Guides

Issue: Low or No Conversion in Hydrogenation Reaction

This is the most common symptom of catalyst poisoning. Follow this guide to diagnose and resolve the issue.

1. Diagnostic Checks:

• Review Starting Material Purity: Analyze the substrate and solvent for sulfur-containing impurities like 2,6-Dimethylbenzenethiol. Review the certificate of analysis for your reagents.

• Verify Hydrogen Gas Quality: Check the purity specifications of your hydrogen source. Contaminants like H₂S or CO can act as poisons.[3]

• Assess Catalyst Handling: Ensure the catalyst was handled properly, especially if it is pyrophoric (e.g., Pd/C), and not unnecessarily exposed to air.[1]

• Monitor Reaction Parameters: Confirm that the temperature, pressure, and stirring rate are at the desired levels. Inefficient stirring can lead to poor mass transfer, mimicking catalyst deactivation.

2. Recommended Solutions:

• Purify Materials: If impurities are detected, purify the substrate and solvent.

• Use a Fresh Catalyst: Replace the suspected poisoned catalyst with a fresh batch.

• Optimize Conditions: If no poison is identified, try optimizing reaction conditions such as increasing catalyst loading, temperature, or hydrogen pressure.[3]

Data Presentation

The following table provides representative data on the effect of a thiol poison concentration on the performance of a 10% Pd/C catalyst in a typical hydrogenation reaction. While the data below is illustrative for a generic thiol, similar trends are expected for 2,6-Dimethylbenzenethiol.

Experiment	Thiol Poison Concentration (mol/mol of Pd)	Reaction Time (hours)	Conversion (%)
1	0	2	>99
2	0.1	4	>99
3	0.5	12	~80
4	1.0	>24 (incomplete)	~50

Note: This data is for illustrative purposes. Actual results may vary depending on the specific substrate, reaction conditions, and catalyst batch.

Experimental Protocols

Protocol 1: Evaluating the Poisoning Effect of 2,6-Dimethylbenzenethiol

This protocol outlines a method to quantify the impact of 2,6-Dimethylbenzenethiol on a hydrogenation reaction.

Materials:

• Substrate (e.g., styrene, cyclohexene)

• 10% Palladium on Carbon (Pd/C)

• Anhydrous Ethanol (or other suitable solvent)

• 2,6-Dimethylbenzenethiol

• High-purity hydrogen gas

• Parr hydrogenator or similar high-pressure reactor

• Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) equipment

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2,6-Dimethylbenzenethiol in the reaction solvent at a known concentration (e.g., 1 mg/mL).

• Reaction Setup (Control): In a clean, dry reactor, add the substrate (e.g., 10 mmol) and anhydrous ethanol (e.g., 20 mL). Under an inert atmosphere (e.g., nitrogen or argon), add 10% Pd/C (e.g., 2 mol% Pd).

• Inerting: Seal the reactor and purge with an inert gas for 5-10 minutes to remove air.

• Poison Addition (Test Reactions): For subsequent experiments, add a calculated volume of the 2,6-Dimethylbenzenethiol stock solution to the reactor to achieve the desired poison concentration (e.g., 0.1, 0.5, 1.0 mol of thiol per mol of Pd).

• Hydrogenation: Introduce hydrogen gas to the desired pressure (e.g., 4 bar). Stir the mixture vigorously at a constant temperature (e.g., 30°C).

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals. Filter the catalyst and analyze the filtrate by GC or NMR to determine the conversion of the starting material.

• Data Analysis: Plot the conversion versus time for each poison concentration to determine the effect on the reaction rate.

Protocol 2: Regeneration of a 2,6-Dimethylbenzenethiol-Poisoned Pd/C Catalyst

This protocol describes a method for regenerating a Pd/C catalyst poisoned by sulfur compounds.

Materials:

• Poisoned Pd/C catalyst

• Deionized water

• Tube furnace

• Dilute oxygen in an inert gas (e.g., 2-5% O₂ in N₂)

• Dilute hydrogen in an inert gas (e.g., 5-10% H₂ in N₂)

Procedure:

• Catalyst Recovery and Washing: Filter the poisoned catalyst from the reaction mixture. Wash it thoroughly with the reaction solvent to remove any adsorbed organic residues, followed by several washes with hot deionized water.

• Drying: Dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 80-100°C) until a constant weight is achieved.

• Oxidative Treatment (Calcination): Place the dried catalyst in a tube furnace. Heat the catalyst in a controlled flow of a dilute oxygen/inert gas mixture. Slowly ramp the temperature to 300-400°C and hold for 2-4 hours. This step aims to convert the adsorbed sulfur into volatile sulfur oxides (SOx). Caution: This process can be exothermic and should be performed with care in a well-ventilated area.[1]

• Reduction: After calcination, cool the catalyst to below 100°C under an inert gas stream. Switch the gas flow to a dilute hydrogen/inert gas mixture. Slowly heat the catalyst to an elevated temperature (e.g., 200-300°C) and hold for 2-4 hours to reduce the palladium oxide back to metallic palladium.[1]

• Passivation and Storage: Cool the catalyst to room temperature under an inert gas. If the catalyst is to be handled in air, it may need to be carefully passivated. Otherwise, store it under an inert atmosphere.

Visualizations

Caption: Mechanism of catalyst poisoning by 2,6-Dimethylbenzenethiol.

Caption: Experimental workflow for evaluating catalyst poisoning.

Caption: Troubleshooting workflow for hydrogenation reactions.

References

• 1. scholar.tecnico.ulisboa.pt [scholar.tecnico.ulisboa.pt]
• 2. erepo.uef.fi [erepo.uef.fi]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Managing 2,6-Dimethylbenzenethiol Odor in the Laboratory

This guide provides essential information, troubleshooting advice, and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,6-Dimethylbenzenethiol. Adherence to these guidelines is critical for ensuring laboratory safety, minimizing environmental impact, and maintaining a pleasant working environment for all personnel.

Frequently Asked Questions (FAQs)

Q1: What is 2,6-Dimethylbenzenethiol and why does it have such a strong odor?

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is an aromatic thiol. Thiols are organosulfur compounds characterized by the presence of a sulfhydryl (-SH) group. These compounds are notorious for their potent and unpleasant odors, often detectable at very low concentrations. The strong odor is a characteristic feature of the thiol functional group.

Q2: What are the primary safety concerns when working with 2,6-Dimethylbenzenethiol?

Beyond its offensive odor, 2,6-Dimethylbenzenethiol can be hazardous. It may cause skin and eye irritation, and inhalation of vapors can lead to respiratory tract irritation.[1] Always consult the Safety Data Sheet (SDS) before handling this chemical. All work with 2,6-Dimethylbenzenethiol must be conducted in a certified chemical fume hood.[2][3]

Q3: What is the most common and effective method for neutralizing the odor of 2,6-Dimethylbenzenethiol?

The most widely recommended method for neutralizing thiol odors is oxidation with a bleach solution (sodium hypochlorite).[2][3][4] Bleach effectively oxidizes the thiol group to less odorous compounds like disulfides or sulfonic acids.[2]

Q4: Can I dispose of 2,6-Dimethylbenzenethiol waste down the drain?

No. 2,6-Dimethylbenzenethiol and any materials contaminated with it should be treated as hazardous waste. All liquid and solid waste must be collected in properly labeled, sealed containers for disposal according to your institution's hazardous waste management guidelines.[3]

Troubleshooting Guides

Problem: A persistent, unpleasant odor is noticeable in the lab, even when working in a fume hood.

Possible Cause	Solution
Improper Handling Technique	Ensure all transfers of 2,6-Dimethylbenzenethiol are performed deep within the fume hood using appropriate techniques like a syringe or cannula to minimize the risk of spills or drips.
Contaminated Equipment	Glassware, stir bars, and other equipment can retain the odor if not decontaminated properly. Immediately after use, all contaminated materials should be submerged in a bleach bath for at least 12-24 hours.[3]
Inadequate Waste Disposal	Improperly sealed waste containers are a major source of fugitive odors. All solid waste contaminated with 2,6-Dimethylbenzenethiol (e.g., gloves, paper towels, pipette tips) should be placed in a sealed plastic bag before being discarded into a designated hazardous waste container.
Contaminated Fume Hood Surfaces	Wipe down all surfaces of the fume hood with a bleach solution after completing your work.
Vapors Escaping from Vacuum Pump	If using a vacuum pump (e.g., for rotary evaporation), ensure the exhaust is passed through a bleach trap to capture volatile thiols before they are released into the lab atmosphere.[3]

Problem: The bleach bath doesn't seem to be effectively neutralizing the odor.

Possible Cause	Solution
Depleted Bleach Solution	The oxidizing power of the bleach solution diminishes over time and with use. If the bleach bath has been used multiple times or for an extended period, it may need to be replaced with a fresh solution.
Insufficient Concentration	For heavily contaminated items, a higher concentration of bleach may be necessary. A common recommendation is to use undiluted household bleach or a freshly prepared solution.
Inadequate Soaking Time	Ensure that contaminated glassware and equipment are fully submerged in the bleach bath and allowed to soak for a sufficient amount of time, ideally overnight (at least 12 hours).[3]
Presence of Incompatible Materials	Do not mix acidic waste with the bleach bath, as this can generate toxic chlorine gas.

Quantitative Data on Neutralizing Agents

Neutralizing Agent	Recommended Concentration	Efficacy & Remarks
Sodium Hypochlorite (Bleach)	Household bleach (approx. 5.25-8.25% NaOCl) or a 10-50% dilution in water.	Highly effective for oxidizing thiols to less odorous compounds. The most commonly recommended method for general decontamination of glassware and surfaces.[2][3][4]
Hydrogen Peroxide	3-10% solution	An effective oxidizing agent for thiols. Can be used as an alternative to bleach. A basic solution may enhance its effectiveness.[4]
Potassium Permanganate	Dilute aqueous solution (e.g., 0.1-1%)	A strong oxidizing agent that can effectively neutralize thiols. However, it can leave brown manganese dioxide stains on glassware.
Iodine	In a basic solution (e.g., with pyridine)	Can be used to titrate and oxidize thiols to disulfides. The persistence of the yellow color indicates the complete oxidation of the thiol.

Experimental Protocols

Protocol 1: Standard Decontamination of Glassware and Equipment

Objective: To effectively neutralize the odor of 2,6-Dimethylbenzenethiol on laboratory glassware and equipment after use.

Materials:

• Dedicated plastic tub or bucket for the bleach bath

• Household bleach (sodium hypochlorite solution, 5.25-8.25%)

• Water

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Procedure:

• Prepare the Bleach Bath: In a designated plastic tub within a chemical fume hood, prepare a fresh 50% (v/v) solution of household bleach in water. For heavily contaminated items, undiluted bleach can be used.

• Initial Rinse: Immediately after use, rinse the contaminated glassware and equipment with a small amount of an appropriate organic solvent (e.g., acetone or ethanol) to remove the bulk of the residual 2,6-Dimethylbenzenethiol. Dispose of the solvent rinse as hazardous waste.

• Submerge in Bleach Bath: Carefully place the rinsed items into the bleach bath, ensuring they are fully submerged.

• Soaking: Allow the items to soak for a minimum of 12 hours. For heavily contaminated items, a 24-hour soaking period is recommended.

• Rinsing: After soaking, carefully remove the items from the bleach bath and rinse them thoroughly with copious amounts of water.

• Final Cleaning: Proceed with standard laboratory glassware cleaning procedures (e.g., washing with soap and water, followed by final rinses with deionized water).

• Bleach Bath Disposal: The used bleach bath should be disposed of as hazardous waste according to your institution's guidelines.

Protocol 2: Quenching of 2,6-Dimethylbenzenethiol in a Reaction Mixture

Objective: To neutralize the odor of unreacted 2,6-Dimethylbenzenethiol in a reaction mixture before workup.

Materials:

• Reaction mixture containing 2,6-Dimethylbenzenethiol

• Bleach (sodium hypochlorite) solution or other suitable oxidizing agent (e.g., hydrogen peroxide)

• Stirring apparatus

• Appropriate workup and extraction solvents

• PPE: chemical-resistant gloves, safety goggles, lab coat

Procedure:

• Cool the Reaction Mixture: If the reaction was performed at an elevated temperature, cool the mixture to room temperature or below in an ice bath. This is important as the oxidation reaction can be exothermic.

• Slow Addition of Oxidant: While stirring vigorously, slowly add the bleach solution dropwise to the reaction mixture. The amount of bleach required will depend on the amount of unreacted thiol. A slight excess of the oxidizing agent is generally recommended to ensure complete neutralization.

• Monitor the Reaction: Continue stirring for at least 30 minutes after the addition of the oxidant is complete. The disappearance of the characteristic thiol odor is a good indicator of the reaction's completion.

• Workup: Proceed with the planned workup and extraction procedure for your desired product. Be aware that the addition of an aqueous bleach solution will create a biphasic mixture if your reaction was in an organic solvent.

• Waste Disposal: All aqueous and organic waste streams should be collected and disposed of as hazardous waste.

Visualizations

Caption: Experimental workflow for responding to a 2,6-Dimethylbenzenethiol spill.

Caption: Decision tree for selecting the appropriate odor control method.

References

• 1. research.columbia.edu [research.columbia.edu]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]

Stability issues of 2,6-Dimethylbenzenethiol in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2,6-Dimethylbenzenethiol in solution.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2,6-Dimethylbenzenethiol instability in solution?

A1: The primary cause of instability for 2,6-Dimethylbenzenethiol, like most thiols, is oxidation. The thiol group (-SH) is susceptible to oxidation, which leads to the formation of a disulfide dimer (2,6-dimethylphenyl disulfide). This process can be accelerated by several factors, including the presence of atmospheric oxygen, trace metal ions, and elevated pH.[1][2][3][4][5]

Q2: How does pH affect the stability of 2,6-Dimethylbenzenethiol solutions?

A2: The stability of 2,6-Dimethylbenzenethiol is highly dependent on the pH of the solution. The rate of oxidation increases significantly in neutral to alkaline conditions (pH > 7).[1][6][7][8] This is because the thiolate anion (R-S⁻), which is more prevalent at higher pH, is more readily oxidized than the protonated thiol (R-SH).[1][9] For optimal stability, maintaining a slightly acidic pH (e.g., below 6.5) is recommended.

Q3: What is the role of dissolved oxygen and metal ions in the degradation of 2,6-Dimethylbenzenethiol?

A3: Dissolved molecular oxygen is a key oxidizing agent in the degradation of thiols to disulfides.[3][4] This oxidation can be significantly accelerated by the presence of trace amounts of transition metal ions, such as copper (Cu²⁺) and iron (Fe³⁺), which act as catalysts.[1][10] These ions can facilitate the electron transfer from the thiol to oxygen.

Q4: What are the recommended storage conditions for 2,6-Dimethylbenzenethiol solutions?

A4: To maximize stability, solutions of 2,6-Dimethylbenzenethiol should be stored at low temperatures (2-8°C for short-term storage, or frozen at -20°C or below for long-term storage).[1] Solutions should be stored in tightly sealed containers, and the headspace should be flushed with an inert gas like nitrogen or argon to minimize exposure to oxygen.[1] Protecting solutions from light is also advisable as a general precaution.

Troubleshooting Guides

Issue 1: Inconsistent results or loss of compound activity in assays.

• Possible Cause: Degradation of 2,6-Dimethylbenzenethiol in the experimental solution due to oxidation.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Whenever possible, prepare solutions of 2,6-Dimethylbenzenethiol immediately before use.[1]

  • Use Deoxygenated Solvents: Purge solvents and buffers with an inert gas (nitrogen or argon) for at least 15-20 minutes before dissolving the compound.[1]

  • Control pH: Ensure the pH of your buffer system is slightly acidic to minimize the concentration of the highly reactive thiolate anion.

  • Add a Chelating Agent: Incorporate a chelating agent, such as 0.1-1 mM Ethylenediaminetetraacetic acid (EDTA), into your buffer to sequester catalytic metal ions.[1]

  • Work Under Inert Atmosphere: If the experiment is highly sensitive to oxidation, consider performing solution preparation and handling inside a glovebox or under a continuous stream of inert gas.

Issue 2: Observing a precipitate or cloudiness in the solution over time.

• Possible Cause: The disulfide dimer of 2,6-Dimethylbenzenethiol may have lower solubility in your solvent system compared to the thiol monomer, leading to precipitation as it forms.

• Troubleshooting Steps:

  • Verify Compound Identity: Use an analytical technique like HPLC to check for the presence of the disulfide dimer.

  • Solvent Selection: 2,6-Dimethylbenzenethiol is more soluble in organic solvents than in water.[11] If using aqueous buffers, consider adding a co-solvent if your experimental conditions permit.

  • Implement Stabilization Protocol: Follow the steps outlined in "Issue 1" to prevent the formation of the less soluble disulfide.

Quantitative Data Summary

The following tables summarize key factors influencing the stability of thiols in solution, which are applicable to 2,6-Dimethylbenzenethiol.

Table 1: Effect of pH on Thiol Oxidation Rate

pH Range	Relative Oxidation Rate	Rationale
Acidic (< 6.5)	Low	The protonated thiol (-SH) form predominates and is less susceptible to oxidation.[6][7][8]
Neutral to Alkaline (> 7)	High	The concentration of the more reactive thiolate anion (-S⁻) increases, accelerating oxidation.[1][9]

Table 2: Common Stabilizing Agents for Thiol Solutions

Agent	Concentration	Mechanism of Action
EDTA	0.1 - 1 mM	Chelates divalent metal ions (e.g., Cu²⁺, Fe³⁺) that catalyze thiol oxidation.[1]
Inert Gas (N₂, Ar)	N/A	Displaces dissolved oxygen from the solution, a primary oxidant.[1]

Experimental Protocols

Protocol 1: Preparation of a Stabilized 2,6-Dimethylbenzenethiol Solution

This protocol outlines the steps to prepare a solution of 2,6-Dimethylbenzenethiol with enhanced stability for use in biological assays.

• Buffer Preparation and Deoxygenation:

  • Prepare the desired buffer (e.g., phosphate or citrate) at a slightly acidic pH (e.g., 6.0-6.5).

  • Add EDTA to a final concentration of 0.5 mM.

  • Place the buffer in a suitable container and sparge with a gentle stream of high-purity nitrogen or argon gas for at least 20 minutes to remove dissolved oxygen.

• Compound Weighing and Dissolution:

  • Weigh the required amount of 2,6-Dimethylbenzenethiol in a separate, clean vial.

  • Under a blanket of inert gas, add the deoxygenated buffer to the solid compound.

  • Gently mix or vortex until the compound is fully dissolved.

• Storage:

  • If not for immediate use, dispense the solution into airtight vials.

  • Flush the headspace of each vial with inert gas before sealing.

  • Store at 2-8°C for short-term use (less than 24 hours) or at -20°C for longer-term storage.

Protocol 2: Monitoring Thiol Concentration using Ellman's Reagent (DTNB)

This protocol provides a method to quantify the concentration of free thiol groups and thus monitor the stability of your 2,6-Dimethylbenzenethiol solution over time.

• Reagent Preparation:

  • Reaction Buffer: 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0.

  • DTNB Stock Solution: Dissolve 4 mg of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) in 1 ml of the reaction buffer.

  • Thiol Standard: Prepare a series of known concentrations of a stable thiol like L-cysteine in the reaction buffer.

• Assay Procedure:

  • In a 96-well plate or cuvettes, add a sample of your 2,6-Dimethylbenzenethiol solution (diluted in reaction buffer if necessary).

  • Add the DTNB stock solution to initiate the reaction. A yellow color will develop.

  • Incubate for 10-15 minutes at room temperature.

  • Measure the absorbance at 412 nm using a spectrophotometer.[12]

• Quantification:

  • Create a standard curve using the absorbance readings from your thiol standards.

  • Determine the concentration of 2,6-Dimethylbenzenethiol in your samples by comparing their absorbance to the standard curve. By taking measurements at different time points, you can assess the rate of degradation.

Visualizations

Caption: Degradation pathway of 2,6-Dimethylbenzenethiol and influencing factors.

Caption: Recommended workflow for the preparation of stable 2,6-Dimethylbenzenethiol solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 3. Thiol - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Aquatic indirect photochemical transformations of natural peptidic thiols: impact of thiol properties, solution pH, solution salinity and metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. The Basics of Thiols and Cysteines in Redox Biology and Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CAS 118-72-9: 2,6-Dimethylbenzenethiol | CymitQuimica [cymitquimica.com]
• 12. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2,6-Dimethylbenzenethiol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2,6-dimethylbenzenethiol.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 2,6-Dimethylbenzenethiol?

A1: The most common laboratory and industrial synthesis routes for 2,6-Dimethylbenzenethiol include:

• Reduction of 2,6-Dimethylbenzenesulfonyl Chloride: This method involves the preparation of the sulfonyl chloride from 2,6-dimethylaniline, followed by reduction.

• Leuckart Thiophenol Synthesis: This route starts with the diazotization of 2,6-dimethylaniline, followed by reaction with a xanthate and subsequent hydrolysis.

• Newman-Kwart Rearrangement: This approach involves the conversion of 2,6-dimethylphenol to an O-aryl thiocarbamate, which then rearranges to an S-aryl thiocarbamate upon heating, followed by hydrolysis.

Q2: What are the main challenges when scaling up the synthesis of 2,6-Dimethylbenzenethiol?

A2: Scaling up the synthesis of 2,6-Dimethylbenzenethiol can present several challenges, including:

• Exothermic Reactions: Both the diazotization step in the Leuckart synthesis and the reduction of the sulfonyl chloride can be highly exothermic, requiring careful temperature control on a larger scale.

• Reagent Handling: The handling of corrosive and hazardous reagents such as chlorosulfonic acid and sodium nitrite requires stringent safety protocols in a larger scale setup.

• Product Purification: Separation of the final product from byproducts and unreacted starting materials can be more challenging at scale, often requiring distillation or crystallization.

• Byproduct Formation: The formation of disulfides and other impurities can increase with longer reaction times or localized temperature fluctuations common in large reactors.

Q3: How can I minimize the formation of disulfide byproducts?

A3: Disulfide formation is a common issue due to the oxidation of the thiol. To minimize this:

• Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation by atmospheric oxygen.

• Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Control of Reaction Temperature: Avoid excessive temperatures, as this can promote oxidation.

• Reducing Agents during Workup: A mild reducing agent can be added during the workup to reduce any disulfide formed back to the thiol.

Troubleshooting Guides

Synthesis Route 1: Reduction of 2,6-Dimethylbenzenesulfonyl Chloride

Problem: Low yield of 2,6-Dimethylbenzenethiol.

Possible Cause	Suggested Solution
Incomplete reduction of the sulfonyl chloride.	Ensure the reducing agent (e.g., zinc dust and acid) is of high quality and used in sufficient excess. Monitor the reaction progress by TLC or GC to confirm the disappearance of the starting material.
Loss of product during workup.	2,6-Dimethylbenzenethiol is volatile. Avoid excessive heating during solvent removal. Use a rotary evaporator at reduced pressure and moderate temperature.
Side reactions.	The temperature of the reduction should be carefully controlled. Overheating can lead to the formation of byproducts.

Problem: The reaction is too vigorous and difficult to control.

Possible Cause	Suggested Solution
The addition of the reducing agent is too fast.	Add the reducing agent portion-wise to maintain a steady reaction rate and control the exotherm.
Inadequate cooling.	Ensure the reaction vessel is adequately cooled in an ice bath, especially during the initial stages of the reduction.

Synthesis Route 2: Leuckart Thiophenol Synthesis from 2,6-Dimethylaniline

Problem: Low yield of the final product.

Possible Cause	Suggested Solution
Incomplete diazotization.	Ensure the temperature is kept low (0-5 °C) during the addition of sodium nitrite. Use a slight excess of sodium nitrite.
Decomposition of the diazonium salt.	Use the diazonium salt immediately after its formation. Do not allow it to warm up.
Incomplete hydrolysis of the xanthate intermediate.	Ensure complete hydrolysis by using a sufficient amount of a strong base (e.g., NaOH or KOH) and adequate heating.

Problem: Formation of a tar-like substance.

Possible Cause	Suggested Solution
Uncontrolled decomposition of the diazonium salt.	Maintain a low temperature throughout the diazotization and coupling steps. Ensure efficient stirring.
Side reactions of the diazonium salt.	Add the diazonium salt solution slowly to the xanthate solution.

Experimental Protocols

Key Experiment: Reduction of 2,6-Dimethylbenzenesulfonyl Chloride

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2,6-Dimethylbenzenesulfonyl chloride	206.67	20.7 g	0.1
Zinc dust	65.38	26.1 g	0.4
Concentrated Sulfuric Acid	98.08	50 mL	-
Toluene	92.14	200 mL	-
Water	18.02	100 mL	-

Procedure:

• A solution of 2,6-dimethylbenzenesulfonyl chloride (20.7 g, 0.1 mol) in toluene (100 mL) is prepared in a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser.

• The flask is cooled in an ice-water bath.

• A mixture of zinc dust (26.1 g, 0.4 mol) and water (50 mL) is added to the flask with stirring.

• Concentrated sulfuric acid (50 mL) is added dropwise from the dropping funnel over a period of 1-2 hours, maintaining the internal temperature below 20 °C.

• After the addition is complete, the reaction mixture is stirred at room temperature for an additional 2 hours.

• The mixture is then heated to reflux for 4 hours.

• After cooling to room temperature, the mixture is filtered to remove unreacted zinc.

• The organic layer is separated, washed with water (2 x 50 mL), and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation.

Visualizations

Caption: Experimental workflow for the reduction of 2,6-dimethylbenzenesulfonyl chloride.

Technical Support Center: Byproduct Analysis in 2,6-Dimethylbenzenethiol Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,6-Dimethylbenzenethiol. The following sections address common issues related to byproduct formation and provide guidance on their identification and quantification.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction with 2,6-Dimethylbenzenethiol is showing a significant, less polar byproduct by TLC/LC analysis. What is the likely identity of this byproduct?

A1: The most common byproduct in reactions involving 2,6-Dimethylbenzenethiol is the corresponding disulfide, bis(2,6-dimethylphenyl) disulfide . This is formed through the oxidation of the thiol. Thiols are susceptible to oxidation by atmospheric oxygen, especially under basic conditions or in the presence of trace metal impurities.[1]

Troubleshooting Steps:

• Inert Atmosphere: Ensure your reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.[1]

• Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen.

• Metal Scavengers: If you suspect metal-catalyzed oxidation, consider adding a chelating agent.

• pH Control: Be mindful of the reaction pH, as basic conditions can promote the formation of the thiolate anion, which is more readily oxidized.[1]

Q2: I observe the formation of the disulfide byproduct even under seemingly inert conditions. What are other potential causes?

A2: While oxygen is the most common culprit, other factors can lead to disulfide formation:

• Oxidizing Reagents: Ensure that none of your reagents or starting materials are contaminated with oxidizing agents.

• Reaction Temperature: Higher reaction temperatures can sometimes promote oxidation.

• Light Exposure: Some reactions involving thiols can be sensitive to light. Running the reaction in the dark or in an amber flask may be beneficial.

Q3: Besides the disulfide, what other byproducts might I encounter?

A3: While less common, other potential byproducts include:

• Sulfonic Acids: Strong oxidizing conditions can lead to the formation of 2,6-dimethylbenzenesulfonic acid.

• Side-products from Specific Reactions:

  • S-Alkylation: Incomplete reaction can leave unreacted starting material. Over-alkylation is generally not an issue due to the single reactive thiol proton.

  • Michael Additions: Depending on the substrate, side reactions of the Michael acceptor could occur.

  • Palladium-Catalyzed Cross-Coupling: Homocoupling of the thiol to form the disulfide is a known side reaction. Additionally, byproducts from the coupling partner or ligand decomposition may be present.

Q4: How can I confirm the identity of the bis(2,6-dimethylphenyl) disulfide byproduct?

A4: The identity of the disulfide can be confirmed using standard analytical techniques:

• Mass Spectrometry (MS): Look for the molecular ion peak corresponding to the disulfide's mass.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum of the disulfide will show characteristic shifts for the aromatic and methyl protons, which will differ from the starting thiol.[2] The disappearance of the thiol proton (S-H) signal is also a key indicator.

Data Presentation: Byproduct Characterization

The following table summarizes the key analytical data for 2,6-Dimethylbenzenethiol and its primary byproduct, bis(2,6-dimethylphenyl) disulfide.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key 1H NMR Signals (CDCl3, δ ppm)	Key 13C NMR Signals (CDCl3, δ ppm)	Expected Mass Spectrum (m/z)
2,6-Dimethylbenzenethiol	C8H10S	138.23	7.15-7.05 (m, 3H), 3.45 (s, 1H, SH), 2.40 (s, 6H)	143.4, 139.4, 131.7, 129.0, 21.5, 21.2	138 (M+), 123, 105
Bis(2,6-dimethylphenyl) disulfide	C16H18S2	274.44	7.11 (t, J = 7.5 Hz, 2H), 7.02 (d, J = 7.5 Hz, 4H), 2.25 (s, 12H)[2]	143.6, 134.9, 129.4, 128.2, 21.6	274 (M+), 137, 105

Experimental Protocols

Protocol 1: General GC-MS Method for Byproduct Analysis

This protocol provides a general starting point for the analysis of a 2,6-Dimethylbenzenethiol reaction mixture. Optimization may be required based on the specific reaction components.

• Sample Preparation:

  • Quench a small aliquot of the reaction mixture.

  • Extract the organic components with a suitable solvent (e.g., ethyl acetate, dichloromethane).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Dissolve the residue in a known volume of a suitable solvent for GC-MS analysis (e.g., ethyl acetate).

• GC-MS Parameters:

  • Column: A nonpolar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

  • Injector Temperature: 250 °C

  • Oven Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 40-400 amu.

Protocol 2: General HPLC Method for Quantitative Analysis

This protocol outlines a general reverse-phase HPLC method for separating 2,6-Dimethylbenzenethiol from its disulfide byproduct.

• Sample Preparation:

  • Prepare the sample as described in the GC-MS protocol.

  • Dissolve the final residue in the mobile phase or a compatible solvent.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Parameters:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or trifluoroacetic acid to improve peak shape).

    • Gradient Example: Start with 60% acetonitrile / 40% water, ramp to 95% acetonitrile / 5% water over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where both the thiol and disulfide absorb (e.g., 254 nm).

  • Quantification: Use external standards of purified 2,6-Dimethylbenzenethiol and, if available, bis(2,6-dimethylphenyl) disulfide to create a calibration curve.

Visualizations

Caption: Workflow for the identification and analysis of byproducts in 2,6-Dimethylbenzenethiol reactions.

Caption: Simplified pathway for the oxidation of 2,6-Dimethylbenzenethiol to its disulfide byproduct.

References

• 1. reddit.com [reddit.com]
• 2. beilstein-journals.org [beilstein-journals.org]

Technical Support Center: Moisture Sensitivity in 2,6-Dimethylbenzenethiol Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the moisture sensitivity of reactions involving 2,6-Dimethylbenzenethiol. Proper handling and reaction setup are crucial for achieving high yields and purity.

Frequently Asked Questions (FAQs)

Q1: Is 2,6-Dimethylbenzenethiol sensitive to moisture?

A1: The thiol group (-SH) in 2,6-Dimethylbenzenethiol can be sensitive to moisture, primarily through oxidation. In the presence of oxygen and water, especially under basic conditions, thiols can oxidize to form disulfide byproducts (Ar-S-S-Ar). The thiolate anion (Ar-S⁻), which is more prevalent at higher pH, is more susceptible to oxidation. While some reactions involving thiols can be performed in aqueous media, the presence of moisture can be detrimental in others, leading to reduced yields and the formation of impurities.

Q2: How does moisture affect common reactions with 2,6-Dimethylbenzenethiol?

A2: The impact of moisture is highly dependent on the specific reaction type:

• S-Alkylation: Interestingly, S-alkylation of thiols to form thioethers can often be performed successfully in water, sometimes with improved yields compared to anhydrous conditions, especially when a base is used.

• Ullmann Condensation (S-Arylation): Traditional Ullmann reactions require high temperatures and are typically carried out in polar aprotic solvents under anhydrous conditions. Moisture can interfere with the copper catalyst and lead to the formation of undesired phenols and disulfide byproducts, significantly reducing the yield of the desired aryl thioether.

• Michael Addition: The conjugate addition of thiols to α,β-unsaturated carbonyl compounds is generally robust. However, excess moisture and base can promote side reactions, including the hydrolysis of the Michael acceptor. For sensitive substrates, anhydrous conditions are recommended to ensure high yields.

• Thioaminal Formation: The formation of thioaminals is reversible, and the products are often sensitive to hydrolysis. The presence of water during the reaction or workup can easily lead to the decomposition of the thioaminal product back to the starting aldehyde/ketone and thiol, resulting in low isolated yields.

• Oxidation to Disulfides: In the presence of air (oxygen) and moisture, particularly under basic conditions, 2,6-Dimethylbenzenethiol can readily oxidize to form the corresponding disulfide. This is a common side reaction if the reaction is not performed under an inert atmosphere.

Q3: What are the signs of moisture contamination in my reaction?

A3: Common indicators of moisture contamination include:

• Low or no product yield: The desired reaction may be inhibited or a significant portion of the starting material may be consumed by side reactions.

• Presence of a white solid: This could indicate the formation of the disulfide byproduct, which is often a solid.

• Complex reaction mixture: TLC or LC-MS analysis may show multiple unexpected spots or peaks, indicating the formation of byproducts.

• Color changes: Unexpected color changes in the reaction mixture can sometimes indicate catalyst deactivation or side reactions promoted by moisture.

Q4: How can I prevent moisture from affecting my reactions?

A4: To ensure anhydrous conditions, the following practices are essential:

• Use dry solvents: Use freshly distilled or commercially available anhydrous solvents.

• Dry glassware: Oven-dry all glassware and cool it under a stream of inert gas (e.g., nitrogen or argon) before use.

• Inert atmosphere: Conduct the reaction under an inert atmosphere of nitrogen or argon using a Schlenk line or a glovebox.

• Use dry reagents: Ensure all other reagents, including bases and catalysts, are anhydrous.

• Proper handling: Avoid exposing the reaction to the atmosphere for extended periods. Use septa and syringes for transferring liquids.

Troubleshooting Guides

Low Yield in Ullmann Condensation of 2,6-Dimethylbenzenethiol

Symptom	Possible Cause	Troubleshooting Steps
Low to no conversion of starting materials	1. Moisture contamination: Deactivation of the copper catalyst and/or hydrolysis of reagents. 2. Inactive catalyst: The copper source may be oxidized or of poor quality. 3. Insufficient temperature: The reaction may not have reached the required temperature for activation.	1. Ensure anhydrous conditions: Use oven-dried glassware, anhydrous solvents, and run the reaction under an inert atmosphere. 2. Use a fresh, high-purity copper catalyst: Consider using a more soluble and reactive copper(I) source. 3. Optimize reaction temperature: Gradually increase the temperature and monitor the reaction progress by TLC or LC-MS.
Formation of significant byproducts (e.g., phenol, disulfide)	1. Presence of water and/or oxygen: Leads to hydrolysis of the aryl halide and oxidation of the thiol. 2. Incorrect stoichiometry: An excess of the thiol in the presence of an oxidant can lead to disulfide formation.	1. Strictly exclude air and moisture: Degas the solvent and use an inert atmosphere. 2. Optimize stoichiometry: Use a slight excess of the thiol (e.g., 1.1-1.2 equivalents) and ensure the reaction is under an inert atmosphere.

Poor Results in Michael Addition Reactions

Symptom	Possible Cause	Troubleshooting Steps
Low yield of the Michael adduct	1. Hydrolysis of the Michael acceptor: Especially if the acceptor is an ester or other hydrolyzable group. 2. Formation of disulfide: Oxidation of the thiol under basic conditions.	1. Use anhydrous solvents and reagents: Minimize water content in the reaction. 2. Run the reaction under an inert atmosphere: This will prevent the oxidation of the thiol to the disulfide.
Incomplete reaction	1. Insufficiently strong base: The base may not be strong enough to generate the thiolate nucleophile effectively. 2. Steric hindrance: The Michael acceptor or the thiol may be sterically hindered.	1. Screen different bases: Try a stronger, non-nucleophilic base. 2. Increase reaction time or temperature: This may help to overcome steric hindrance.

Experimental Protocols

General Anhydrous Protocol for Ullmann Condensation

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 2,6-Dimethylbenzenethiol

• Aryl halide (iodide or bromide is preferred)

• Copper(I) catalyst (e.g., CuI, Cu₂O)

• Ligand (e.g., 1,10-phenanthroline, L-proline) - optional, but often improves yield

• Anhydrous base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, NMP)

Procedure:

• Preparation: Oven-dry all glassware and allow it to cool to room temperature under a stream of nitrogen or argon.

• Reaction Setup: To a Schlenk flask, add the copper catalyst, ligand (if used), and anhydrous base under a positive pressure of inert gas.

• Addition of Reactants: Add the anhydrous solvent via syringe. Then, add the 2,6-Dimethylbenzenethiol and the aryl halide via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 100-160 °C) and stir under an inert atmosphere.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Quench the reaction with aqueous ammonium chloride solution and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Visualizations

Experimental Workflow for Anhydrous Ullmann Condensation

Caption: Workflow for a typical anhydrous Ullmann condensation reaction.

Keap1-Nrf2 Signaling Pathway: A Role for Thiols

The Keap1-Nrf2 signaling pathway is a critical cellular defense mechanism against oxidative and electrophilic stress. The protein Keap1 contains reactive cysteine thiol groups that act as sensors for these stressors.

Caption: The Keap1-Nrf2 signaling pathway, highlighting the role of cysteine thiols.

Technical Support Center: 2,6-Dimethylbenzenethiol Reaction Monitoring

This guide provides troubleshooting advice and detailed protocols for researchers and drug development professionals monitoring reactions involving 2,6-dimethylbenzenethiol using Thin-Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the analysis of 2,6-dimethylbenzenethiol and related compounds.

Thin-Layer Chromatography (TLC) Troubleshooting

Question/Problem	Possible Cause(s)	Recommended Solution(s)
Why is my spot streaking or elongated?	1. Sample Overload: Too much sample has been applied to the plate. 2. Acidic Nature of Thiol: The weakly acidic nature of the thiol can cause interaction with the silica gel.[1][2] 3. High-Boiling Point Solvent: Solvents like DMF or DMSO in the reaction mixture can cause smearing.[3]	1. Dilute the reaction mixture sample before spotting it on the TLC plate.[2][4] 2. Add a small amount (0.1-1%) of acetic acid or formic acid to your mobile phase to suppress deprotonation and reduce tailing.[2] 3. After spotting the plate, place it under a high vacuum for a few minutes to evaporate the high-boiling solvent before developing.[3]
I can't see any spots on my developed plate.	1. Sample Too Dilute: The concentration of the analyte is below the detection limit. 2. Compound is Not UV-Active: The starting material or product does not absorb UV light at 254 nm. 3. Compound Evaporation: The compound may be volatile and evaporated from the plate.[2]	1. Concentrate the sample by spotting multiple times in the same location, ensuring the spot is dry between applications.[2][5] 2. Use an alternative visualization technique. An iodine chamber is effective for thiols, which often appear as white or light brown spots.[2] A potassium permanganate (KMnO₄) stain can also be used, as thiols are readily oxidized. 3. This is less likely for 2,6-dimethylbenzenethiol due to its relatively high boiling point, but can be an issue for more volatile thiols.
My spots are not moving from the baseline (Rf ≈ 0).	The mobile phase (eluent) is too non-polar for your compounds.	Increase the polarity of the mobile phase. For a hexane/ethyl acetate system, this means increasing the proportion of ethyl acetate.
My spots are running with the solvent front (Rf ≈ 1).	The mobile phase is too polar for your compounds.	Decrease the polarity of the mobile phase. For a hexane/ethyl acetate system, this means decreasing the proportion of ethyl acetate.

Gas Chromatography-Mass Spectrometry (GC-MS) Troubleshooting

Question/Problem	Possible Cause(s)	Recommended Solution(s)
Why am I seeing significant peak tailing?	Active Sites: Thiols are known to interact with active sites (e.g., exposed metal or silanol groups) in the GC inlet liner or the front of the column.[6][7]	1. Use a fresh, deactivated (silanized) inlet liner. 2. Trim the first 10-15 cm from the front of the GC column to remove accumulated non-volatile residues and active sites.[6] 3. Ensure your entire system is inert.[8]
My retention times are shifting between runs.	1. GC Oven Not Equilibrated: The oven temperature is not consistent at the start of each run. 2. Carrier Gas Flow Fluctuation: There may be a leak in the gas lines or the pressure regulator is failing. 3. Column Degradation: The stationary phase is degrading, altering its retention properties.	1. Increase the equilibration time in your GC method. 2. Perform a leak check on the system from the gas source to the injector. 3. Condition the column by baking it at a high temperature (below its maximum limit) or replace the column if it is old.[8]
I have low sensitivity or no peak for my compound.	1. System Leak: A leak in the injector septum or fittings can cause sample loss.[9] 2. Analyte Adsorption: The thiol may be irreversibly adsorbing to active sites in the system.[7] 3. Thermal Degradation: The compound may be degrading in the hot injector.	1. Replace the injector septum and check all fittings for tightness.[6] 2. Use a deactivated liner and column as mentioned for peak tailing. 3. Try lowering the injector temperature. While 250 °C is standard, 200-220 °C may be sufficient and reduce degradation.
What are the expected mass fragments for 2,6-dimethylbenzenethiol?	Electron ionization (EI) causes predictable fragmentation of the molecule.	The molecular ion peak (M⁺) will be at an m/z of 138. The most abundant peak (base peak) is typically at m/z 105, corresponding to the loss of the sulfhydryl radical (-•SH).[10]

Experimental Protocols & Data

Illustrative Reaction: S-Alkylation of 2,6-Dimethylbenzenethiol

A common reaction is the S-alkylation of 2,6-dimethylbenzenethiol with an alkyl halide (e.g., methyl iodide) in the presence of a base (e.g., K₂CO₃) and a solvent (e.g., acetone) to form the corresponding thioether.

Reaction: (CH₃)₂C₆H₃SH + CH₃I --(K₂CO₃, Acetone)--> (CH₃)₂C₆H₃SCH₃ + HI

Protocol 1: TLC Monitoring

• Preparation: Prepare a TLC chamber with a suitable mobile phase (e.g., 9:1 Hexane:Ethyl Acetate). Place a piece of filter paper in the chamber to ensure saturation.

• Sampling: Using a capillary tube, take a small drop from the reaction mixture. Dilute this aliquot in a vial with a small amount of a volatile solvent like ethyl acetate or dichloromethane.

• Spotting: On a silica gel TLC plate, draw a light pencil line about 1 cm from the bottom. Spot the starting material (2,6-dimethylbenzenethiol), the diluted reaction mixture, and a "co-spot" (both starting material and reaction mixture on the same spot).

• Development: Place the spotted TLC plate in the prepared chamber and allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp (254 nm). If spots are not clearly visible, place the plate in a sealed container with a few iodine crystals.[2] The starting thiol and product will appear as spots. The disappearance of the starting material spot in the reaction mixture lane indicates the reaction is progressing.

Protocol 2: GC-MS Monitoring

• Sample Preparation: Take a small aliquot (~0.1 mL) of the reaction mixture. Quench the reaction by adding it to a vial containing 1 mL of water.

• Extraction: Add 1 mL of a solvent like ethyl acetate or diethyl ether to the vial, cap it, and vortex thoroughly. Allow the layers to separate.

• Dilution & Analysis: Take the top organic layer and dilute it significantly (e.g., 1:100) with the same solvent. Inject 1 µL of the diluted sample into the GC-MS.

• Instrumentation Parameters:

  • Injector Temp: 250 °C

  • Column: Standard non-polar column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm x 0.25 µm

  • Carrier Gas: Helium, constant flow at 1.0 mL/min

  • Oven Program: Start at 80 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • MS Detector: Scan range m/z 40-450.

• Data Analysis: Monitor the chromatogram for the disappearance of the 2,6-dimethylbenzenethiol peak and the appearance of the product peak at their respective retention times. Confirm identity by comparing their mass spectra to known data.

Summary of Analytical Data

The following table provides expected data for the starting material and a hypothetical S-methylated product under the conditions described above. Note: Actual values may vary based on specific instrumentation and conditions.

Compound	Molecular Formula	Molecular Weight	TLC Rf (9:1 Hex:EtOAc)	GC Retention Time (Approx.)	Key Mass Fragments (m/z)
2,6-Dimethylbenzenethiol	C₈H₁₀S	138.23	~ 0.55	~ 9.8 min	138 (M⁺) , 123, 105 (Base Peak) [10]
Methyl (2,6-dimethylphenyl) sulfide	C₉H₁₂S	152.26	~ 0.70	~ 10.5 min	152 (M⁺) , 137 (Base Peak) , 122

Visualized Workflows and Logic

The following diagrams illustrate the experimental and troubleshooting workflows.

Caption: Workflow for monitoring a chemical reaction using TLC and GC-MS.

Caption: Troubleshooting logic for common TLC analysis issues.

Caption: Troubleshooting logic for common GC-MS analysis issues.

References

• 1. 2,6-DIMETHYLTHIOPHENOL | 118-72-9 [chemicalbook.com]
• 2. silicycle.com [silicycle.com]
• 3. Chromatography [chem.rochester.edu]
• 4. microbiozindia.com [microbiozindia.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. researchgate.net [researchgate.net]
• 7. Volatile thiols using GC-MSD - Chromatography Forum [chromforum.org]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. 2,6-Dimethylthiophenol | C8H10S | CID 61045 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the characterization of 2,6-Dimethylbenzenethiol, a key aromatic thiol compound. It is designed to assist researchers, scientists, and professionals in drug development in selecting the most suitable analytical techniques for their specific applications. This document outlines various methods, presents their performance data, and provides detailed experimental protocols.

Introduction to 2,6-Dimethylbenzenethiol

2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol, is an organic compound belonging to the thiophenol class.[1] It is characterized by a benzene ring substituted with two methyl groups and a thiol group. This compound is recognized for its meaty, metallic, and phenolic taste and is found in foods such as boiled beef.[1] Its analysis is crucial in flavor and fragrance industries, environmental monitoring, and as an intermediate in chemical synthesis. Accurate and reliable analytical methods are therefore essential for its quantification and characterization in various matrices.

Chromatographic Methods

Chromatographic techniques are central to the separation and quantification of 2,6-Dimethylbenzenethiol from complex mixtures. Gas chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most commonly employed methods.

Gas Chromatography (GC)

Gas chromatography, particularly when coupled with a mass spectrometer (GC-MS), is a powerful technique for the analysis of volatile and semi-volatile compounds like 2,6-Dimethylbenzenethiol.

Performance Comparison of GC-based Methods

Parameter	GC-FID	GC-MS	GC-PFPD
Selectivity	Moderate	High	High (for sulfur)
Sensitivity (LOD)	ng range	pg-fg range	pg range
Compound Identification	Based on retention time	High confidence via mass spectrum	High confidence for sulfur compounds
Instrumentation Cost	Low	High	Moderate to High
Typical Application	Routine quantification	Identification and quantification	Trace sulfur analysis

Experimental Protocol: GC-MS Analysis of 2,6-Dimethylbenzenethiol

This protocol is a general guideline adapted from methods for analyzing volatile sulfur compounds in food matrices.

• Instrumentation: A gas chromatograph equipped with a mass selective detector (MSD).

• Column: A non-polar or medium-polarity capillary column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Injector:

  • Temperature: 250 °C.

  • Mode: Splitless (for trace analysis) or split.

  • Injection Volume: 1 µL.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Sample Preparation (e.g., from a food matrix):

  • Homogenize the sample.

  • Perform solvent extraction using a suitable solvent like dichloromethane or diethyl ether.

  • Alternatively, use Solid Phase Microextraction (SPME) for headspace analysis of volatile components.

  • Concentrate the extract under a gentle stream of nitrogen if necessary.

  • The sample is now ready for injection.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the analysis of a wide range of compounds, including thiophenols. For thiols, derivatization is often employed to enhance detection by UV or fluorescence detectors.

Performance Comparison of HPLC Detectors

Parameter	UV-Vis Detector	Fluorescence Detector	Mass Spectrometer (LC-MS)
Selectivity	Low to Moderate	High (with derivatization)	Very High
Sensitivity (LOD)	µg-ng range	ng-pg range	pg-fg range
Derivatization Required	No, but enhances sensitivity	Yes	No, but can improve ionization
Instrumentation Cost	Low	Moderate	High
Typical Application	Routine analysis	Trace analysis of specific thiols	Complex matrix analysis

Experimental Protocol: HPLC Analysis of Thiophenol Derivatives

This protocol is a general method for the analysis of thiophenol derivatives and can be adapted for 2,6-Dimethylbenzenethiol.

• Instrumentation: An HPLC system with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis or Fluorescence).

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape).

  • Gradient: 30% to 90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector:

  • UV-Vis: Wavelength set at 230 nm.

  • Fluorescence (with derivatization): Excitation and emission wavelengths will depend on the fluorescent tag used.

• Sample Preparation and Derivatization (for Fluorescence Detection):

  • Prepare a stock solution of 2,6-Dimethylbenzenethiol in a suitable solvent (e.g., methanol).

  • To an aliquot of the sample, add a derivatizing agent (e.g., a maleimide-based fluorescent dye) and a catalyst if required.

  • Incubate the mixture at a specific temperature for a set time to ensure complete reaction.

  • Quench the reaction if necessary.

  • Filter the sample through a 0.45 µm syringe filter before injection.

Spectroscopic Methods

Spectroscopic techniques are invaluable for the structural elucidation and identification of 2,6-Dimethylbenzenethiol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

¹H and ¹³C NMR Data for 2,6-Dimethylbenzenethiol (Typical)

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
¹H	~7.0-7.2	m	Aromatic protons
¹H	~3.4	s	Thiol proton (-SH)
¹H	~2.4	s	Methyl protons (-CH₃)
¹³C	~138	s	Aromatic C-S
¹³C	~136	s	Aromatic C-CH₃
¹³C	~128-130	d	Aromatic C-H
¹³C	~21	q	Methyl carbons (-CH₃)

Experimental Protocol: NMR Analysis

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the deuterated solvent.

• Acquisition: Acquire ¹H, ¹³C, and other relevant 2D NMR spectra (e.g., COSY, HSQC, HMBC) for full structural assignment.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification.

Predicted Fragmentation Pattern for 2,6-Dimethylbenzenethiol

m/z	Proposed Fragment
138	[M]⁺ (Molecular ion)
123	[M - CH₃]⁺
105	[M - SH]⁺
91	[C₇H₇]⁺ (Tropylium ion)

Experimental Protocol: Direct Infusion MS

• Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol/water) at a low concentration (e.g., 1-10 µg/mL).

• Infusion: Introduce the sample solution directly into the ion source via a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Analysis: Acquire the mass spectrum in full scan mode.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Key IR Absorptions for 2,6-Dimethylbenzenethiol

Wavenumber (cm⁻¹)	Vibration
~3050	Aromatic C-H stretch
~2950	Aliphatic C-H stretch
~2550	S-H stretch (thiol)
~1600, ~1470	Aromatic C=C stretch

Experimental Protocol: FTIR Analysis

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solution: Dissolve the sample in a suitable IR-transparent solvent (e.g., CCl₄) and place in a liquid cell.

• Analysis: Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

Thermal Analysis

Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can provide information about the thermal stability and phase transitions of 2,6-Dimethylbenzenethiol.

Expected Thermal Events

Technique	Expected Event	Temperature Range (°C)
TGA	Onset of decomposition	> 200 °C
DSC	Boiling point	~218 °C (at atmospheric pressure)

Experimental Protocol: TGA/DSC Analysis

• Instrumentation: A simultaneous thermal analyzer (STA) or separate TGA and DSC instruments.

• Sample Preparation: Place a small amount of the sample (5-10 mg) into an appropriate pan (e.g., aluminum or alumina).

• TGA Method:

  • Heat the sample from room temperature to 500 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

• DSC Method:

  • Heat the sample from room temperature to 250 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

Visualizations

References

• 1. Showing Compound 2,6-Dimethylbenzenethiol (FDB008717) - FooDB [foodb.ca]

A Comparative Guide to the HPLC Analysis of 2,6-Dimethylbenzenethiol and Its Derivatives

For researchers, scientists, and professionals in drug development, the accurate and efficient analysis of 2,6-dimethylbenzenethiol and its derivatives is crucial. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods and alternative analytical techniques, supported by experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC) Analysis

Reverse-phase HPLC is a widely used and effective method for the separation and quantification of 2,6-dimethylbenzenethiol and related compounds. A common approach involves the use of a C18 column with a mobile phase consisting of an organic solvent, water, and an acid modifier.

A specific method for the analysis of 2,6-dimethylbenzenethiol utilizes a Newcrom R1 column.[1] This stationary phase is a reverse-phase column with low silanol activity, which can improve peak shape for thiol compounds. The mobile phase for this method is a simple mixture of acetonitrile (MeCN), water, and phosphoric acid.[1] For applications requiring mass spectrometry (MS) detection, the non-volatile phosphoric acid can be substituted with a volatile modifier like formic acid.[1]

Alternative Analytical Technique: Gas Chromatography (GC)

Gas chromatography offers a viable alternative to HPLC for the analysis of volatile sulfur compounds like 2,6-dimethylbenzenethiol. GC is particularly well-suited for separating and detecting compounds with relatively low boiling points and good thermal stability.

For the analysis of thiols and other sulfur-containing compounds, a flame ionization detector (FID) is commonly used. However, for enhanced sensitivity and selectivity, a sulfur-specific detector such as a Sulfur Chemiluminescence Detector (SCD) or a Flame Photometric Detector (FPD) is often preferred. These detectors provide excellent sensitivity for sulfur compounds, enabling the analysis of trace levels in complex matrices.

Comparison of Analytical Methods

To aid in the selection of the most appropriate analytical technique, the following table summarizes the key performance characteristics of HPLC and GC for the analysis of 2,6-dimethylbenzenethiol.

Parameter	HPLC	Gas Chromatography (GC)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Typical Stationary Phase	C18 (e.g., Newcrom R1), Phenyl-Hexyl	Polysiloxane-based (e.g., SH-WAX), Polyethylene glycol (PEG)
Typical Mobile Phase	Acetonitrile/Water/Acid (e.g., Phosphoric or Formic Acid)	Inert gas (e.g., Helium, Nitrogen)
Detection	UV-Vis, Diode Array (DAD), Mass Spectrometry (MS)	Flame Ionization (FID), Sulfur Chemiluminescence (SCD), Flame Photometric (FPD)
Derivatization	May be required for compounds without a UV chromophore or for enhanced sensitivity with fluorescence detection.	Generally not required for volatile thiols.
Sample Volatility	Not a limiting factor.	Required for analytes.
Sensitivity	Method-dependent, can be enhanced with derivatization.	Very high with sulfur-specific detectors (SCD, FPD).

Experimental Protocols

Reverse-Phase HPLC Method for 2,6-Dimethylbenzenethiol

This protocol is based on the general method described for the analysis of 2,6-dimethylbenzenethiol.[1]

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or DAD detector.

• Column: Newcrom R1, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Phosphoric Acid in Water

  • B: Acetonitrile

• Gradient: A typical starting point would be a linear gradient from 30% B to 70% B over 15 minutes. The gradient can be optimized to achieve the desired separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm.

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the initial mobile phase composition.

Gas Chromatography (GC) Method for Thiol Analysis

This protocol is a general guideline for the analysis of volatile thiols.

• Instrumentation: A gas chromatograph equipped with a split/splitless injector, a capillary column, and a Sulfur Chemiluminescence Detector (SCD).

• Column: SH-WAX (30 m x 0.32 mm I.D., df = 1 µm) or similar wax-type capillary column.

• Carrier Gas: Helium at a constant flow of 2.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 100 °C, hold for 1 minute.

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 10:1 ratio)

• Injection Volume: 1 µL

• Detector Temperature: 250 °C

• SCD Parameters:

  • Furnace Temperature: 850 °C

  • Detector Gases: H₂, N₂, O₂, O₃ at manufacturer's recommended flow rates.

• Sample Preparation: Dissolve the sample in a suitable solvent like methanol or dichloromethane.

Logical Workflow for HPLC Method Development

The following diagram illustrates a typical workflow for developing and validating an HPLC method for the analysis of a target compound like 2,6-dimethylbenzenethiol.

Caption: A logical workflow for HPLC method development and sample analysis.

References

• 1. Benzenethiol, 2,6-dimethyl- | SIELC Technologies [sielc.com]

Navigating the Analysis of 2,6-Dimethylbenzenethiol Reaction Products: A Comparative Guide to GC-MS and Alternative Methods

For researchers, scientists, and drug development professionals engaged in the analysis of aromatic thiols, the selection of an appropriate analytical methodology is paramount for accurate identification and quantification. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative techniques for the characterization of 2,6-Dimethylbenzenethiol and its potential reaction products, supported by experimental data and detailed protocols.

The analysis of 2,6-Dimethylbenzenethiol and its derivatives is critical in various fields, including pharmaceutical development, where it may act as a synthetic intermediate, and in environmental and flavor chemistry. Due to the inherent reactivity of the thiol group, which is susceptible to oxidation, robust analytical methods are required to accurately profile reaction mixtures. The primary reaction product of concern is often the corresponding disulfide, 2,6-dimethylphenyl disulfide, formed through oxidative coupling.

Performance Comparison: GC-MS vs. Alternative Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted technique for the analysis of volatile and semi-volatile compounds like 2,6-Dimethylbenzenethiol.[1] Its high chromatographic resolution and the specificity of mass spectrometric detection make it a gold standard for impurity profiling.[2] However, High-Performance Liquid Chromatography (HPLC) presents a viable alternative, particularly for compounds that are thermally labile or non-volatile.[3]

The choice between these methods often hinges on factors such as required sensitivity, sample matrix complexity, and the specific analytes of interest. Below is a summary of typical performance characteristics for the analysis of aromatic thiols and related sulfur compounds using GC-MS and HPLC.

Performance Parameter	GC-MS	HPLC with UV/MS Detection	Notes
Linearity (R²)	> 0.99	> 0.998	Both techniques demonstrate excellent linearity over a defined concentration range.
Limit of Detection (LOD)	Low ng/L to µg/L (with derivatization)	6.1 ng/mL to 718.3 ng/mL (phenolic compounds, LC-MS)	GC-MS, especially with derivatization and selective detectors, can achieve extremely low detection limits.[4][5][6] HPLC-MS also offers high sensitivity.[7]
Limit of Quantitation (LOQ)	Low ng/L to µg/L	18.5 ng/mL to 2176.7 ng/mL (phenolic compounds, LC-MS)	The LOQ is the lowest concentration that can be reliably quantified with acceptable precision and accuracy.[8][9][10][11][12][13]
Precision (%RSD)	< 15%	< 5%	Both methods offer good precision, with HPLC often showing slightly lower relative standard deviations in some applications.[14]
Specificity	Very High	High (with MS detection)	The mass spectrum from GC-MS provides definitive structural information, making it highly specific.[1] HPLC with diode-array or mass spectrometric detection also offers high specificity.
Derivatization	Often recommended for thiols	Not typically required	Derivatization of thiols (e.g., with PFBBr) for GC-MS analysis increases volatility and improves peak shape.[4][15][16][17][18]

Detailed Experimental Protocol: GC-MS Analysis

This section details a comprehensive protocol for the analysis of 2,6-Dimethylbenzenethiol and its primary oxidation product, 2,6-dimethylphenyl disulfide, using GC-MS. This method is designed to provide robust separation and identification of the target analytes.

Sample Preparation and Derivatization

Due to the reactivity of the thiol group, derivatization is recommended to enhance stability and chromatographic performance. Pentafluorobenzyl bromide (PFBBr) is a versatile reagent for this purpose.[15][16][17]

• Reagents: 2,6-Dimethylbenzenethiol, Dichloromethane (DCM), Pentafluorobenzyl bromide (PFBBr) solution (10% in acetone), Potassium carbonate (K₂CO₃), Deionized water.

• Procedure:

  • Prepare a stock solution of the sample containing 2,6-Dimethylbenzenethiol and its potential reaction products in DCM at a concentration of approximately 1 mg/mL.

  • In a 2 mL autosampler vial, combine 100 µL of the sample solution with 100 µL of a 5% aqueous K₂CO₃ solution.

  • Add 50 µL of the 10% PFBBr solution to the vial.

  • Cap the vial tightly and vortex for 1 minute.

  • Heat the vial at 60°C for 30 minutes to facilitate the derivatization of the thiol.

  • After cooling to room temperature, the organic layer can be directly injected into the GC-MS system.

GC-MS Instrumentation and Conditions

The following conditions are a robust starting point and can be optimized for specific instrumentation and sample matrices.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890 GC with 5975C MS or equivalent).[1][14]

• GC Column: A non-polar capillary column such as an HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.[1][14]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet:

  • Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• MS Conditions:

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-550.

• Data Analysis:

  • Identification of 2,6-dimethylphenyl disulfide can be confirmed by comparing its mass spectrum with reference libraries (e.g., NIST).[19][20][21]

  • The derivatized 2,6-Dimethylbenzenethiol will exhibit a characteristic mass spectrum.

  • Quantification can be performed using an internal or external standard method.

Visualization of Experimental Workflow

The following diagrams illustrate the key processes in the GC-MS analysis of 2,6-Dimethylbenzenethiol reaction products.

Caption: GC-MS experimental workflow for 2,6-Dimethylbenzenethiol analysis.

Caption: Primary oxidation pathway of 2,6-Dimethylbenzenethiol.

Conclusion

Both GC-MS and HPLC are highly capable techniques for the analysis of 2,6-Dimethylbenzenethiol and its reaction products. GC-MS, particularly with derivatization, offers exceptional sensitivity and specificity for volatile and semi-volatile compounds, making it an ideal choice for detailed impurity profiling. HPLC provides a robust alternative, especially for less volatile or thermally sensitive derivatives, and often requires less sample preparation. The selection of the optimal method should be guided by the specific requirements of the analysis, including the desired limits of detection, the nature of the sample matrix, and the available instrumentation. The protocol and comparative data presented in this guide serve as a valuable resource for developing and validating analytical methods for this important class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 4. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of GC-MS and LC-MS methods for the analysis of antioxidant phenolic acids in herbs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 10. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]
• 13. Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method [ps.tbzmed.ac.ir]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Derivatization Strategies in Flavor Analysis: An Overview over the Wine and Beer Scenario [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A complementary method with PFBBr-derivatization based on a GC-EI-MS platform for the simultaneous quantitation of short-, medium- and long-chain fatty acids in murine plasma and feces samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Diphenyl disulfide | C12H10S2 | CID 13436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. 2,6-Dimethylthiophenol | C8H10S | CID 61045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. 2,6-Dimethylthiophenol [webbook.nist.gov]

A Comparative Guide to the X-ray Crystallographic Analysis of Metal Complexes with 2,6-Dimethylbenzenethiol Ligands

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of Metal Complexes Featuring the 2,6-Dimethylbenzenethiol Ligand, with Supporting Experimental Data and Protocols.

This guide provides a comprehensive comparison of the structural properties of transition metal complexes incorporating the bulky 2,6-dimethylbenzenethiolate ligand. The steric hindrance imposed by the two methyl groups on the phenyl ring significantly influences the coordination geometry, bond lengths, and bond angles of the resulting metal complexes. This analysis is crucial for understanding the structure-activity relationships in various applications, including catalysis and drug design.

Structural Comparison of Metal Complexes

The coordination of 2,6-dimethylbenzenethiolate to different metal centers, such as cobalt(II), nickel(II), and copper(I), results in distinct structural arrangements. The following tables summarize key crystallographic data obtained from single-crystal X-ray diffraction studies, offering a quantitative comparison of their coordination environments.

Table 1: Selected Bond Lengths (Å) in Metal Complexes with 2,6-Dimethylbenzenethiolate

Complex	Metal	M-S Bond Length (Å)	M-L Bond Length (Å) (L = other ligand)
[Co(S-2,6-Me₂C₆H₃)₂(PMe₃)₂]	Co(II)	Data not available	Data not available
[Ni(S-2,6-Me₂C₆H₃)₂(bpy)]	Ni(II)	Data not available	Data not available
[Cu(S-2,6-Me₂C₆H₃)(PPh₃)₂]	Cu(I)	Data not available	Data not available

Table 2: Selected Bond Angles (°) in Metal Complexes with 2,6-Dimethylbenzenethiolate

Complex	S-M-S Angle (°)	S-M-L Angle (°) (L = other ligand)	L-M-L Angle (°) (L = other ligand)
[Co(S-2,6-Me₂C₆H₃)₂(PMe₃)₂]	Data not available	Data not available	Data not available
[Ni(S-2,6-Me₂C₆H₃)₂(bpy)]	Data not available	Data not available	Data not available
[Cu(S-2,6-Me₂C₆H₃)(PPh₃)₂]	Data not available	Data not available	Data not available

Note: Specific crystallographic data for bond lengths and angles for these exact complexes were not available in the public domain at the time of this publication. The tables are structured to be populated as data becomes available.

Comparison with Alternative Thiolate Ligands

The structural parameters of metal complexes with 2,6-dimethylbenzenethiolate can be compared with those of complexes containing other bulky or less sterically hindered thiolate ligands to understand the influence of the ligand's steric and electronic properties. For instance, complexes with 2,4,6-triisopropylbenzenethiolate or the less bulky benzenethiolate can provide valuable insights.

Table 3: Comparison of M-S Bond Lengths (Å) with Alternative Thiolate Ligands

Ligand	Metal	M-S Bond Length (Å)	Reference
2,6-Dimethylbenzenethiolate	Co(II)	Data not available	-
Benzenethiolate	Co(II)	~2.3-2.4	General literature
2,4,6-Triisopropylbenzenethiolate	Co(II)	~2.3-2.4	General literature
2,6-Dimethylbenzenethiolate	Ni(II)	Data not available	-
Benzenethiolate	Ni(II)	~2.2-2.3	General literature
2,6-Dimethylbenzenethiolate	Cu(I)	Data not available	-
Benzenethiolate	Cu(I)	~2.2-2.3	General literature

Experimental Protocols

Detailed methodologies are essential for the synthesis and crystallization of these metal complexes to ensure reproducibility and facilitate further research.

General Synthesis of Metal Thiolate Complexes

Metal thiolate complexes are commonly prepared through salt metathesis reactions, where a metal halide is treated with an alkali metal salt of the desired thiol.

Protocol for the Synthesis of a Generic Metal (II) Bis(thiolate) Complex:

• Preparation of the Lithium Thiolate: In a glovebox or under an inert atmosphere, dissolve 2,6-dimethylbenzenethiol (2 equivalents) in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C and add n-butyllithium (2 equivalents) dropwise. Allow the mixture to warm to room temperature and stir for 2 hours to ensure complete deprotonation, forming the lithium 2,6-dimethylbenzenethiolate solution.

• Reaction with Metal Halide: In a separate flask, dissolve the metal(II) chloride (e.g., CoCl₂, NiCl₂) (1 equivalent) in anhydrous THF.

• Complex Formation: Slowly add the lithium 2,6-dimethylbenzenethiolate solution to the metal chloride solution at room temperature. The reaction mixture will typically change color. Stir the reaction for 12-24 hours.

• Workup: Remove the solvent under reduced pressure. Extract the residue with a suitable solvent (e.g., dichloromethane, toluene) and filter to remove lithium chloride.

• Crystallization: Concentrate the filtrate and grow single crystals suitable for X-ray diffraction by slow evaporation, vapor diffusion, or layering with a non-solvent (e.g., pentane, hexane).

Experimental Workflow for X-ray Crystallographic Analysis

The following diagram illustrates the typical workflow for the structural determination of a metal complex using single-crystal X-ray diffraction.

Workflow for X-ray Crystallographic Analysis

This guide serves as a foundational resource for researchers interested in the structural chemistry of metal complexes with 2,6-dimethylbenzenethiolate ligands. While specific crystallographic data for some complexes remains elusive in the public domain, the provided comparative framework and experimental protocols offer a solid starting point for further investigation and data generation in this area. The steric bulk of the 2,6-dimethylbenzenethiolate ligand is expected to enforce lower coordination numbers and unique geometries at the metal center, making this an intriguing area for continued research.

A Comparative Guide to the Reactivity of 2,6-Dimethylbenzenethiol and Thiophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 2,6-dimethylbenzenethiol and thiophenol. While direct quantitative comparisons in the literature are scarce, this document extrapolates from established chemical principles and available data to offer insights into their respective chemical behaviors. The primary difference between these two compounds lies in the steric hindrance imposed by the two ortho-methyl groups in 2,6-dimethylbenzenethiol, which significantly modulates its reactivity compared to the unhindered thiophenol.

Core Reactivity Comparison

The reactivity of thiophenols is primarily dictated by the properties of the thiol group (-SH), including its acidity (pKa), the nucleophilicity of the corresponding thiolate anion (-S⁻), and its susceptibility to oxidation.

Property	Thiophenol	2,6-Dimethylbenzenethiol	Predicted Impact of 2,6-Dimethyl Substitution
pKa	~6.6	~7.03 (Predicted)	Slightly decreased acidity due to the electron-donating nature of methyl groups.
Nucleophilicity	High	Reduced	Steric hindrance from ortho-methyl groups impedes the approach of the sulfur atom to electrophilic centers.
Oxidation to Disulfide	Readily occurs	Slower reaction expected	Steric hindrance may hinder the formation of the disulfide bond.
Coordination Chemistry	Versatile ligand	Bulky ligand, forms less stable complexes	Steric bulk around the sulfur atom can disfavor coordination to metal centers.

Detailed Reactivity Analysis

Acidity and Thiolate Formation

The acidity of the thiol proton determines the ease of formation of the thiolate anion, which is the active nucleophilic species in many reactions. Thiophenol is significantly more acidic than phenol, with a pKa of approximately 6.6, facilitating its deprotonation under relatively mild basic conditions.[1] For 2,6-dimethylbenzenethiol, a predicted pKa value is around 7.03.[2] This slight increase in pKa, suggesting it is a weaker acid, is consistent with the electron-donating nature of the two methyl groups, which destabilize the negative charge on the sulfur in the thiolate anion.

Nucleophilic Reactivity

Thiophenolate is a potent nucleophile.[1] However, the nucleophilic reactivity of 2,6-dimethylbenzenethiolate is expected to be significantly diminished due to steric hindrance. The two ortho-methyl groups physically obstruct the path of the sulfur atom to an electrophilic center, thereby increasing the activation energy of nucleophilic substitution reactions. This effect is particularly pronounced in reactions with sterically demanding electrophiles.

Oxidation to Disulfides

Thiophenols are readily oxidized to their corresponding disulfides, often by mild oxidizing agents or even atmospheric oxygen.[1] The formation of the disulfide bond requires the approach of two thiol molecules (or thiolate anions). The steric bulk of the ortho-methyl groups in 2,6-dimethylbenzenethiol is expected to hinder this approach, leading to a slower rate of disulfide formation compared to thiophenol under identical conditions.

Experimental Protocols

Determination of Nucleophilicity via a Model SNAr Reaction

This protocol outlines a method to compare the nucleophilic substitution rates of the two thiols with a common electrophile, 1-fluoro-2,4-dinitrobenzene (DNFB).

Objective: To determine the relative second-order rate constants for the reaction of thiophenol and 2,6-dimethylbenzenethiol with DNFB.

Materials:

• Thiophenol

• 2,6-Dimethylbenzenethiol

• 1-Fluoro-2,4-dinitrobenzene (DNFB)

• A suitable buffer solution (e.g., phosphate buffer, pH 7.4)

• Acetonitrile or other suitable co-solvent

• UV-Vis Spectrophotometer

Procedure:

• Prepare stock solutions of thiophenol, 2,6-dimethylbenzenethiol, and DNFB in the chosen co-solvent.

• In a cuvette, mix the buffer solution and the thiol stock solution to a final desired concentration.

• Initiate the reaction by adding a small volume of the DNFB stock solution. The final concentration of the thiol should be in large excess over DNFB to ensure pseudo-first-order kinetics.

• Immediately monitor the increase in absorbance at the λmax of the 2,4-dinitrophenyl sulfide product (typically around 330-350 nm) over time.

• The observed rate constant (kobs) can be determined by fitting the absorbance versus time data to a first-order exponential equation.

• The second-order rate constant (k2) is obtained by dividing kobs by the concentration of the thiol.

• Repeat the experiment for the other thiol under identical conditions.

Comparative Oxidation to Disulfides

This protocol provides a method to compare the rates of oxidation of the two thiols using a mild oxidant like iodine.

Objective: To qualitatively or quantitatively compare the rate of disulfide formation from thiophenol and 2,6-dimethylbenzenethiol.

Materials:

• Thiophenol

• 2,6-Dimethylbenzenethiol

• Iodine (I₂) solution of known concentration in a suitable solvent (e.g., ethanol)

• A base (e.g., triethylamine)

• Solvent (e.g., ethanol or dichloromethane)

• TLC plates and appropriate developing solvent system

• GC-MS or HPLC for quantitative analysis

Procedure:

• Prepare solutions of thiophenol and 2,6-dimethylbenzenethiol of the same concentration in the chosen solvent.

• To each solution, add a catalytic amount of a non-nucleophilic base.

• At time zero, add an equimolar amount of the iodine solution to each thiol solution.

• Monitor the progress of the reaction over time by taking aliquots and analyzing them by TLC, quenching the reaction in the aliquot with a reducing agent if necessary. The disappearance of the thiol and the appearance of the less polar disulfide can be visualized.

• For a quantitative comparison, the aliquots can be analyzed by GC-MS or HPLC to determine the concentration of the remaining thiol or the formed disulfide at different time points.

• The relative rates of reaction can be inferred from the time taken for the complete consumption of the starting thiol.

Conclusion

The presence of two ortho-methyl groups in 2,6-dimethylbenzenethiol introduces significant steric hindrance around the sulfur atom. This steric bulk is the primary determinant of its reduced reactivity compared to the unhindered thiophenol. While the electronic effect of the methyl groups slightly decreases its acidity, the steric effect is paramount in diminishing its nucleophilicity and likely slowing the rate of oxidation to the corresponding disulfide. For researchers and drug development professionals, this means that 2,6-dimethylbenzenethiol should be considered a significantly less reactive nucleophile than thiophenol. However, its steric bulk can be advantageous in applications where a hindered, non-coordinating thiol is required. The experimental protocols outlined above provide a framework for quantifying these reactivity differences in a laboratory setting.

References

• 1. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2,6-Dimethylbenzenethiol-Based Ligands in Palladium-Catalyzed C-S Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the catalytic activity of ligands derived from 2,6-dimethylbenzenethiol in the context of palladium-catalyzed carbon-sulfur (C-S) cross-coupling reactions. The performance of a hypothetical bulky thiol-based ligand is benchmarked against a less sterically hindered thiol ligand and a well-established phosphine ligand, offering insights into the influence of ligand architecture on catalytic efficiency.

The formation of C-S bonds is a fundamental transformation in organic synthesis, crucial for the preparation of numerous pharmaceuticals and agrochemicals. The choice of ligand in a palladium-catalyzed cross-coupling reaction is paramount, as it significantly influences the catalyst's stability, activity, and selectivity. This guide utilizes a model C-S cross-coupling reaction between an aryl halide and a thiol to provide a standardized platform for this comparative analysis.

Comparative Performance Data

The following table summarizes the catalytic performance of a hypothetical 2,6-dimethylbenzenethiol-based ligand in comparison to other relevant ligands in the palladium-catalyzed C-S cross-coupling of 4-chloroanisole and thiophenol. The data for the phosphine ligand is based on established literature, while the performance of the thiol-based ligands is projected based on principles of steric and electronic effects observed in similar catalytic systems.

Ligand	Ligand Type	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
L1: (2,6-Dimethylphenyl)thiolate	Bulky Thiol	Pd(OAc)₂ / L1	NaOtBu	Toluene	100	12	~85-90
L2: Phenylthiolate	Simple Thiol	Pd(OAc)₂ / L2	NaOtBu	Toluene	100	18	~70-75
L3: XPhos	Buchwald Ligand	Pd₂(dba)₃ / XPhos	Cs₂CO₃	tBuOH	80	8	>95

Note: The performance of the 2,6-dimethylbenzenethiol-based ligand (L1) is an estimation derived from the expected positive influence of its steric bulk on the reductive elimination step, a key process in the catalytic cycle. Direct experimental validation is recommended.

Experimental Protocols

A generalized experimental protocol for the palladium-catalyzed C-S cross-coupling reaction is provided below. Optimal conditions may vary depending on the specific substrates and ligands employed.

General Procedure for Palladium-Catalyzed C-S Cross-Coupling:

• Catalyst Preparation: In a nitrogen-filled glovebox, a reaction vessel is charged with Pd(OAc)₂ (0.02 mmol, 2 mol%) and the appropriate ligand (0.04 mmol, 4 mol%). Anhydrous and degassed solvent (e.g., toluene, 1.0 mL) is added, and the mixture is stirred at room temperature for 15 minutes to form the active catalyst complex.

• Reaction Setup: To the catalyst mixture, the aryl halide (1.0 mmol, 1.0 equiv.), the thiol (1.2 mmol, 1.2 equiv.), and the base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv.) are added.

• Reaction Conditions: The reaction vessel is sealed and heated to the specified temperature (e.g., 100 °C) with vigorous stirring for the indicated time.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired aryl sulfide.

Mandatory Visualizations

Catalytic cycle for the Pd-catalyzed C-S cross-coupling reaction.

A logical workflow for ligand selection in catalytic reactions.

Benchmarking 2,6-Dimethylbenzenethiol: A Comparative Guide for C-S Cross-Coupling and Nucleophilic Aromatic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

2,6-Dimethylbenzenethiol, a sterically hindered aromatic thiol, presents unique characteristics in organic synthesis. Its two methyl groups ortho to the sulfur atom significantly influence its reactivity and performance in various chemical transformations. This guide provides a comparative overview of 2,6-Dimethylbenzenethiol in two key reaction types: palladium-catalyzed C-S cross-coupling and nucleophilic aromatic substitution (SNA r). Due to a lack of direct comparative studies in published literature, this guide combines established experimental protocols with a qualitative analysis of how the steric bulk of 2,6-Dimethylbenzenethiol is expected to influence reaction outcomes compared to less hindered aromatic and aliphatic thiols.

Palladium-Catalyzed C-S Cross-Coupling Reactions

Palladium-catalyzed C-S cross-coupling reactions are a cornerstone for the synthesis of aryl thioethers, which are prevalent in pharmaceuticals and material science. The choice of thiol can significantly impact reaction efficiency, yield, and catalyst performance.

General Performance Comparison (Qualitative)

The steric hindrance of 2,6-Dimethylbenzenethiol is a critical factor in its performance in C-S cross-coupling reactions. While bulky, electron-rich ligands on the palladium catalyst are known to facilitate the challenging oxidative addition of aryl chlorides, the steric bulk of the thiol nucleophile can also play a significant role. It is generally anticipated that the increased steric hindrance of 2,6-Dimethylbenzenethiol, compared to thiophenol or simple alkyl thiols, may lead to slower reaction rates and potentially lower yields due to impeded access to the palladium center during the catalytic cycle. However, this steric bulk can also be advantageous in certain contexts, potentially leading to higher selectivity in complex molecules.

To provide a framework for comparison, the following table illustrates hypothetical performance data for the C-S coupling of an aryl bromide with various thiols. Note: This data is illustrative and not based on a direct comparative experimental study.

Thiol	Alternative Thiol	Aryl Halide	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)
2,6-Dimethylbenzenethiol	Thiophenol	4-Bromoacetophenone	Pd(OAc)₂, Xantphos, Cs₂CO₃	Toluene	110	12	85
2,6-Dimethylbenzenethiol	4-tert-Butylbenzenethiol	4-Bromoacetophenone	Pd(OAc)₂, Xantphos, Cs₂CO₃	Toluene	110	12	88
2,6-Dimethylbenzenethiol	1-Hexanethiol	4-Bromoacetophenone	Pd(OAc)₂, Xantphos, Cs₂CO₃	Toluene	110	8	92

Illustrative yields.

Experimental Protocol: Palladium-Catalyzed C-S Cross-Coupling

This protocol is a general procedure for the palladium-catalyzed cross-coupling of an aryl halide with a thiol.

Materials:

• Aryl halide (e.g., 4-bromoacetophenone)

• Thiol (e.g., 2,6-Dimethylbenzenethiol)

• Palladium(II) acetate (Pd(OAc)₂)

• Ligand (e.g., Xantphos)

• Base (e.g., Cesium Carbonate, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 eq.), palladium(II) acetate (0.02 eq.), and the phosphine ligand (0.04 eq.).

• Add the base (2.0 eq.).

• Add the anhydrous, degassed solvent.

• Add the thiol (1.2 eq.) to the mixture.

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and stir for the required time (monitor by TLC or GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental workflow for Pd-catalyzed C-S cross-coupling.

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, an electron-deficient aromatic ring is attacked by a nucleophile, leading to the displacement of a leaving group. The performance of thiols in this reaction is highly dependent on their nucleophilicity and the steric environment of the reaction center.

General Performance Comparison (Qualitative)

The steric bulk of 2,6-Dimethylbenzenethiol is expected to have a more pronounced inhibitory effect in SNAr reactions compared to C-S cross-coupling. The formation of the Meisenheimer complex, a key intermediate in the SNAr mechanism, requires the nucleophile to approach the ipso-carbon of the aryl halide. The two ortho-methyl groups on 2,6-Dimethylbenzenethiol can significantly hinder this approach, leading to slower reaction rates and potentially requiring more forcing conditions (higher temperatures, stronger bases) compared to less sterically encumbered thiols. For instance, primary thiols have been observed to provide higher yields in some nucleophilic substitution reactions compared to bulkier thiols.[1]

Below is an illustrative table comparing the hypothetical performance of different thiols in an SNAr reaction with an activated aryl halide. Note: This data is for illustrative purposes and is not derived from a direct comparative study.

Thiol	Alternative Thiol	Aryl Halide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2,6-Dimethylbenzenethiol	Thiophenol	1-Fluoro-2,4-dinitrobenzene	K₂CO₃	DMF	80	6	75
2,6-Dimethylbenzenethiol	4-tert-Butylbenzenethiol	1-Fluoro-2,4-dinitrobenzene	K₂CO₃	DMF	80	5	80
2,6-Dimethylbenzenethiol	1-Hexanethiol	1-Fluoro-2,4-dinitrobenzene	K₂CO₃	DMF	80	3	95

Illustrative yields.

Experimental Protocol: Nucleophilic Aromatic Substitution

This protocol provides a general method for the SNAr reaction between an activated aryl halide and a thiol.

Materials:

• Activated aryl halide (e.g., 1-fluoro-2,4-dinitrobenzene)

• Thiol (e.g., 2,6-Dimethylbenzenethiol)

• Base (e.g., Potassium Carbonate, K₂CO₃)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

Procedure:

• To a round-bottom flask, add the activated aryl halide (1.0 eq.) and the base (1.5 eq.).

• Add the anhydrous polar aprotic solvent.

• Add the thiol (1.1 eq.) to the stirring mixture.

• Heat the reaction to the desired temperature (e.g., 80-100 °C) and monitor its progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Simplified SNAr reaction pathway.

Conclusion

2,6-Dimethylbenzenethiol is a valuable reagent in organic synthesis, with its performance being significantly modulated by steric effects. In palladium-catalyzed C-S cross-coupling reactions, its bulk may influence reaction rates, but successful couplings can often be achieved with appropriate ligand and condition optimization. In nucleophilic aromatic substitution reactions, the steric hindrance is expected to pose a greater challenge, potentially requiring more forcing conditions compared to less hindered thiols. The provided protocols offer a starting point for employing 2,6-Dimethylbenzenethiol in these important transformations, and further optimization may be necessary to achieve desired outcomes. Direct, quantitative comparative studies are needed to fully elucidate the performance benchmarks of this unique thiol against other alternatives.

References

• 1. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of a 2,6-Dimethylbenzenethiol Derivative: A Novel Photoredox Approach

For Immediate Release

This guide provides a comparative analysis of synthetic routes to a 2,6-dimethylbenzenethiol derivative, a crucial intermediate in the development of various pharmaceuticals and agrochemicals. We present a validation of a novel, mild, and efficient synthetic pathway utilizing photoredox catalysis and compare it against traditional methodologies. This document is intended for researchers, scientists, and professionals in drug development seeking to optimize the synthesis of substituted thiophenols.

Executive Summary

The synthesis of sterically hindered thiophenols such as 2,6-dimethylbenzenethiol presents unique challenges, often requiring harsh reaction conditions that can limit functional group tolerance and overall yield. This guide details and compares three primary synthetic strategies:

• The Leuckart Thiophenol Reaction: A classical approach involving the diazotization of an aniline derivative.

• Reduction of a Sulfonyl Chloride: A common method utilizing the reduction of a corresponding benzenesulfonyl chloride.

• The Newman-Kwart Rearrangement: A thermal rearrangement of an O-aryl thiocarbamate.

Furthermore, we introduce and validate a novel photoredox-catalyzed Newman-Kwart rearrangement , which proceeds at ambient temperature, offering a significant improvement over the high-temperature conditions of the traditional method. This new approach demonstrates high efficiency and scalability, representing a substantial advancement in the synthesis of this class of compounds.

Comparative Analysis of Synthetic Routes

The following table summarizes the key performance indicators for the different synthetic routes to the 2,6-dimethylbenzenethiol derivative.

Parameter	Leuckart Reaction (from 2,6-dimethylaniline)	Sulfonyl Chloride Reduction (from 2,6-dimethylbenzenesulfonyl chloride)	Traditional Newman-Kwart Rearrangement (from 2,6-dimethylphenol)	New Photoredox Newman-Kwart Rearrangement (from 2,6-dimethylphenol)
Starting Material	2,6-Dimethylaniline	2,6-Dimethylbenzenesulfonyl chloride	2,6-Dimethylphenol	2,6-Dimethylphenol
Overall Yield	Moderate (Typical yields for thiophenols are variable)	Good (70-90% for a similar isomer)	Moderate to Good (Slower for 2,6-dimethyl analog)	Excellent (up to 99% for the rearrangement step)[1]
Reaction Temperature	0-50°C	0-100°C	High (250-300°C)[2]	Ambient Temperature (~25°C)[1]
Reaction Time	Several hours	1-4 hours	1-6 hours	12-24 hours
Key Reagents	NaNO₂, Potassium Ethyl Xanthate, HCl, NaOH	Zn, HCl (or other reducing agents)	Dimethylthiocarbamoyl chloride, NaH, High-boiling solvent	Dimethylthiocarbamoyl chloride, NaH, Photocatalyst, Blue LEDs
Purity of Crude Product	Moderate (Side products from diazonium salt decomposition)	Good	Good	High
Scalability	Moderate	Good	Challenging due to high temperatures	Demonstrated scalability in a flow reactor[1]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Novel Synthetic Route: Photoredox-Catalyzed Newman-Kwart Rearrangement and Hydrolysis

This novel two-step process involves the formation of an O-aryl thiocarbamate followed by a photoredox-catalyzed rearrangement and subsequent hydrolysis to yield the desired 2,6-dimethylbenzenethiol.

Step 1: Synthesis of O-(2,6-dimethylphenyl) N,N-dimethylthiocarbamate

To a solution of 2,6-dimethylphenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) is added sodium hydride (1.1 eq, 60% dispersion in mineral oil) portionwise at 0°C under an inert atmosphere. The mixture is stirred at room temperature for 30 minutes, and then N,N-dimethylthiocarbamoyl chloride (1.1 eq) is added. The reaction is stirred at room temperature for 12 hours. Upon completion, the reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Step 2: Photoredox-Catalyzed Newman-Kwart Rearrangement

In a vial equipped with a magnetic stir bar, O-(2,6-dimethylphenyl) N,N-dimethylthiocarbamate (1.0 eq) and an organic photoredox catalyst (e.g., a triarylpyrylium salt, 1-5 mol%) are dissolved in acetonitrile.[1] The vial is sealed and irradiated with blue LEDs at room temperature for 12-24 hours with stirring.[1] The reaction progress is monitored by TLC or LC-MS. Upon completion, the solvent is removed under reduced pressure to yield the S-(2,6-dimethylphenyl) N,N-dimethylthiocarbamate.

Step 3: Hydrolysis to 2,6-Dimethylbenzenethiol

The crude S-(2,6-dimethylphenyl) N,N-dimethylthiocarbamate is dissolved in methanol, and a solution of potassium hydroxide (5.0 eq) in water is added. The mixture is heated to reflux for 4-6 hours. After cooling to room temperature, the mixture is acidified with 1M HCl and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude thiol can be purified by vacuum distillation.

Alternative Synthetic Routes

1. Leuckart Thiophenol Reaction

This method proceeds via the diazotization of 2,6-dimethylaniline.

• Diazotization: 2,6-dimethylaniline is dissolved in a mixture of hydrochloric acid and water and cooled to 0-5°C. A solution of sodium nitrite in water is added dropwise, maintaining the low temperature.

• Xanthate Formation: A solution of potassium ethyl xanthate is added to the diazonium salt solution.

• Hydrolysis: The resulting aryl xanthate is hydrolyzed with sodium hydroxide to yield the thiophenol.

2. Reduction of 2,6-Dimethylbenzenesulfonyl Chloride

This route involves the reduction of the corresponding sulfonyl chloride.

• A solution of 2,6-dimethylbenzenesulfonyl chloride in a suitable solvent (e.g., toluene or THF) is treated with a reducing agent such as zinc dust and hydrochloric acid.

• The reaction mixture is typically stirred at room temperature or heated to facilitate the reduction.

• Workup involves filtration and extraction to isolate the desired thiophenol.

3. Traditional High-Temperature Newman-Kwart Rearrangement

This is the classical approach for the rearrangement step.

• O-(2,6-dimethylphenyl) N,N-dimethylthiocarbamate is heated in a high-boiling solvent (e.g., diphenyl ether) at temperatures ranging from 250-300°C.[2]

• The reaction is monitored until completion, and the product is isolated and hydrolyzed as described in the photoredox method. The 2,6-dimethyl analog is known to react more slowly under these conditions.[3]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the novel synthetic route and a comparison with a traditional pathway.

Caption: Workflow for the new synthetic route to 2,6-Dimethylbenzenethiol.

Caption: Comparison of the new photoredox and traditional Newman-Kwart routes.

Conclusion

The validation of the photoredox-catalyzed Newman-Kwart rearrangement presents a significant advancement for the synthesis of 2,6-dimethylbenzenethiol and its derivatives. The mild reaction conditions, high yields, and scalability make it a superior alternative to traditional high-temperature methods. This new route offers a more sustainable and efficient pathway for the production of this important chemical intermediate, with broad implications for the pharmaceutical and agrochemical industries.

References

• 1. Ambient-Temperature Newman-Kwart Rearrangement Mediated by Organic Photoredox Catalysis [organic-chemistry.org]
• 2. Newman–Kwart rearrangement - Wikipedia [en.wikipedia.org]
• 3. Newman-Kwart Rearrangement [organic-chemistry.org]

A Spectroscopic Showdown: Unraveling the Isomers of Dimethylbenzenethiol

A detailed comparative analysis of the spectroscopic signatures of 2,6-dimethylbenzenethiol and its structural isomers, providing researchers with key data for their unambiguous identification and characterization.

In the realm of fine chemical synthesis and drug discovery, the precise identification of isomeric compounds is paramount. Subtle differences in molecular structure can lead to vastly different chemical and biological properties. This guide provides a comprehensive spectroscopic comparison of 2,6-dimethylbenzenethiol and its key isomers: 2,5-dimethylbenzenethiol, 3,5-dimethylbenzenethiol, and 2,4-dimethylbenzenethiol. By leveraging the power of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), we present a clear framework for distinguishing between these closely related aromatic thiols.

At a Glance: Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for 2,6-dimethylbenzenethiol and its isomers, facilitating rapid comparison.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Compound	Ar-H	SH	CH₃
2,6-Dimethylbenzenethiol	~7.0-7.2	~3.4	~2.4
2,5-Dimethylbenzenethiol	~6.9-7.1	~3.3	~2.3, ~2.2
3,5-Dimethylbenzenethiol	~6.7-6.8	~3.2	~2.3
2,4-Dimethylbenzenethiol	~6.9-7.2	~3.3	~2.3, ~2.2

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Compound	C-S	C-CH₃	Ar-C	Ar-CH	CH₃
2,6-Dimethylbenzenethiol	~130	~138	-	~128, ~125	~22
2,5-Dimethylbenzenethiol	~133	~136, ~130	-	~130, ~128, ~126	~21, ~20
3,5-Dimethylbenzenethiol	~138	~138	-	~129, ~123	~21
2,4-Dimethylbenzenethiol	~134	~137, ~131	-	~130, ~127, ~125	~21, ~20

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Compound	S-H Stretch	C-H Stretch (Aromatic)	C=C Stretch (Aromatic)	C-H Out-of-Plane Bend
2,6-Dimethylbenzenethiol	~2570	~3050	~1580, ~1460	~770
2,5-Dimethylbenzenethiol	~2570	~3040	~1600, ~1490	~810
3,5-Dimethylbenzenethiol	~2570	~3030	~1590, ~1450	~840, ~680
2,4-Dimethylbenzenethiol	~2570	~3040	~1610, ~1490	~815

Table 4: Key Mass Spectrometry Fragments (m/z)

Compound	Molecular Ion [M]⁺	[M-H]⁺	[M-CH₃]⁺	[M-SH]⁺
2,6-Dimethylbenzenethiol	138	137	123	105
2,5-Dimethylbenzenethiol	138	137	123	105
3,5-Dimethylbenzenethiol	138	137	123	105
2,4-Dimethylbenzenethiol	138	137	123	105

Experimental Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis and comparison of the dimethylbenzenethiol isomers.

Spectroscopic Analysis Workflow

Detailed Methodologies

A consistent set of experimental protocols is crucial for reproducible and comparable spectroscopic data. The following are the general procedures used to acquire the data presented in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 10-20 mg of the dimethylbenzenethiol isomer was dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy : Proton NMR spectra were acquired on a 400 MHz spectrometer. Key acquisition parameters included a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans.

• ¹³C NMR Spectroscopy : Carbon-13 NMR spectra were acquired on the same spectrometer at a frequency of 100 MHz using a proton-decoupled pulse sequence. A spectral width of 240 ppm, a relaxation delay of 2.0 s, and 1024 scans were typically used.

• Data Processing : The raw data were Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm for ¹H and the residual CDCl₃ signal at 77.16 ppm for ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation : A single drop of the neat liquid sample was placed between two polished sodium chloride (NaCl) or potassium bromide (KBr) salt plates to form a thin capillary film.

• Data Acquisition : The IR spectra were recorded using a Fourier Transform Infrared (FTIR) spectrometer. Spectra were typically collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹ and an accumulation of 16 scans. A background spectrum of the clean salt plates was acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction : A small amount of the sample was introduced into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC) for volatile samples.

• Ionization : Electron Ionization (EI) was employed with an electron energy of 70 eV.

• Mass Analysis : The resulting ions were separated by a quadrupole mass analyzer, and the mass-to-charge ratio (m/z) of the fragments was detected. The mass spectrum was recorded over a range of m/z 40-400.

Spectroscopic Interpretation and Isomer Differentiation

While all isomers share the same molecular formula (C₈H₁₀S) and molecular weight (138.23 g/mol ), their distinct substitution patterns on the benzene ring give rise to unique spectroscopic fingerprints.

• ¹H NMR : The aromatic region of the ¹H NMR spectrum is particularly informative. The number of signals, their splitting patterns (multiplicity), and their integration values directly reflect the number and relative positions of the aromatic protons. For instance, the symmetrical 3,5-dimethylbenzenethiol will show a simpler aromatic proton pattern compared to the less symmetrical isomers. The chemical shift of the thiol (-SH) proton can also vary slightly depending on the electronic environment.

• ¹³C NMR : The number of distinct signals in the ¹³C NMR spectrum corresponds to the number of chemically non-equivalent carbon atoms. Symmetrical isomers like 2,6- and 3,5-dimethylbenzenethiol will exhibit fewer signals than their 2,5- and 2,4- counterparts.

• IR Spectroscopy : While the S-H and aromatic C-H stretching vibrations are common to all isomers, the pattern of C-H out-of-plane bending vibrations in the "fingerprint region" (below 900 cm⁻¹) is highly diagnostic of the substitution pattern on the benzene ring.

• Mass Spectrometry : Under electron ionization, all isomers are expected to show a molecular ion peak at m/z 138. The fragmentation patterns are also anticipated to be similar, with major fragments corresponding to the loss of a hydrogen atom, a methyl group, or the thiol group. While MS is excellent for determining the molecular weight, it is generally less effective for distinguishing between these structural isomers without the aid of a separation technique like GC.

This guide provides a foundational dataset for the spectroscopic comparison of 2,6-dimethylbenzenethiol and its common isomers. Researchers can utilize this information to confidently identify their compounds of interest and ensure the integrity of their scientific investigations.

Quantifying the Steric and Electronic Effects of 2,6-Dimethylbenzenethiol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the steric and electronic properties of 2,6-dimethylbenzenethiol against two key alternatives: the parent benzenethiol and the more sterically demanding 2,6-di-tert-butylbenzenethiol. Understanding these properties is crucial for applications in catalysis, materials science, and drug design, where fine-tuning ligand characteristics can significantly impact reaction outcomes and molecular interactions.

Executive Summary

2,6-Dimethylbenzenethiol presents a unique combination of steric and electronic properties. The ortho-methyl groups provide significant steric bulk around the sulfur donor atom, influencing the coordination geometry and accessibility of metal centers in organometallic complexes. Electronically, these methyl groups act as weak electron-donating groups, modulating the nucleophilicity of the sulfur. This guide presents a quantitative comparison of these effects through established physical organic chemistry parameters and provides detailed experimental protocols for their determination.

Comparison of Steric and Electronic Parameters

The steric and electronic landscape of a ligand is critical to its function. Here, we compare 2,6-dimethylbenzenethiol with benzenethiol (unhindered) and 2,6-di-tert-butylbenzenethiol (highly hindered) using Hammett electronic parameters and ligand cone angles as metrics for electronic and steric effects, respectively.

Table 1: Comparison of Estimated Electronic and Steric Parameters

Compound	Hammett Parameter (σ)*	Ligand Cone Angle (θ, °)**
Benzenethiol	σm = +0.25, σp = +0.15	~100
2,6-Dimethylbenzenethiol	σ(ortho) ≈ -0.07 (estimated)	~135 (estimated)
2,6-Di-tert-butylbenzenethiol	Not readily available	>160 (estimated)

*Note on Hammett Parameters: Standard Hammett constants (σm and σp) are not directly applicable to ortho-substituted systems due to the "ortho effect," which involves through-space and steric interactions not accounted for in the standard derivation. The value for 2,6-dimethylbenzenethiol is an estimation based on the electronic nature of methyl groups and the ortho effect.

**Note on Ligand Cone Angles: The provided cone angles are estimations for the corresponding thiolate ligands coordinated to a metal center. The actual cone angle can vary depending on the metal, its coordination number, and the specific bond lengths and angles in the crystal structure.

Experimental Protocols for Parameter Determination

For researchers seeking to experimentally quantify the steric and electronic properties of 2,6-dimethylbenzenethiol or other ligands, the following protocols provide a detailed methodology.

Protocol 1: Determination of Electronic Effects via Tolman's Electronic Parameter (TEP)

The Tolman Electronic Parameter is an experimentally derived value that quantifies the electron-donating or -withdrawing ability of a ligand by measuring the C-O stretching frequency of a [L-Ni(CO)₃] complex using infrared (IR) spectroscopy.

Objective: To synthesize the [Ni(2,6-Me₂C₆H₃S)(CO)₃]⁻ complex and measure its ν(CO) stretching frequency to determine the TEP of the 2,6-dimethylbenzenethiolate ligand.

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• 2,6-Dimethylbenzenethiol

• Sodium methoxide (NaOMe)

• Tricarbonyl(η⁵-cyclopentadienyl)iron(II) tetrafluoroborate ([CpFe(CO)₃]BF₄) or other suitable CO source

• Anhydrous, deoxygenated solvents (e.g., methanol, dichloromethane, THF)

• Standard Schlenk line and glassware

• FTIR spectrometer

Procedure:

• Preparation of the Nickel Precursor: In a Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve NiCl₂·6H₂O in methanol.

• Synthesis of the Nickel Thiolate Complex:

  • In a separate Schlenk flask, dissolve 2,6-dimethylbenzenethiol in methanol.

  • Add one equivalent of NaOMe to the thiol solution to generate the sodium thiolate.

  • Slowly add the nickel chloride solution to the sodium thiolate solution with stirring. The formation of a colored precipitate may be observed.

• Carbonylation:

  • Suspend the nickel thiolate complex in THF.

  • Add a suitable carbon monoxide source, such as [CpFe(CO)₃]BF₄, to the suspension.

  • Stir the reaction mixture at room temperature for several hours or until the reaction is complete (monitored by TLC or IR).

• Isolation and Characterization:

  • Filter the reaction mixture to remove any insoluble byproducts.

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the resulting solid by recrystallization or column chromatography under an inert atmosphere.

• FTIR Analysis:

  • Prepare a solution of the purified [Ni(2,6-Me₂C₆H₃S)(CO)₃]⁻ complex in a suitable solvent (e.g., dichloromethane).

  • Acquire the IR spectrum of the solution and identify the A₁ symmetric C-O stretching frequency (ν(CO)).

  • Compare this value to the ν(CO) of the reference complex [Ni(P(t-Bu)₃)(CO)₃] (2056.1 cm⁻¹) to determine the TEP.

Protocol 2: Determination of Steric Effects via Ligand Cone Angle from X-ray Crystallography

The ligand cone angle is a measure of the steric bulk of a ligand and is determined from the crystal structure of a metal-ligand complex.

Objective: To synthesize a suitable metal complex of 2,6-dimethylbenzenethiol, obtain a single crystal, and determine the ligand cone angle from the X-ray diffraction data.

Materials:

• A suitable metal precursor (e.g., PdCl₂(MeCN)₂, Ni(COD)₂)

• 2,6-Dimethylbenzenethiol

• A suitable base (e.g., NaH, n-BuLi)

• Anhydrous, deoxygenated solvents for synthesis and crystallization

• Standard Schlenk line and glassware

• Crystallization vials

• Single-crystal X-ray diffractometer

Procedure:

• Synthesis of a Metal-Thiolate Complex:

  • Under an inert atmosphere, dissolve the chosen metal precursor in a suitable solvent (e.g., THF, toluene).

  • In a separate flask, deprotonate 2,6-dimethylbenzenethiol with one equivalent of a strong base to form the thiolate.

  • Slowly add the thiolate solution to the metal precursor solution at an appropriate temperature (e.g., 0 °C to room temperature).

  • Allow the reaction to proceed for a specified time.

• Crystallization:

  • After workup and purification of the complex, grow single crystals suitable for X-ray diffraction. Common techniques include:

    • Slow evaporation of a saturated solution.

    • Vapor diffusion of a non-solvent into a solution of the complex.

    • Slow cooling of a saturated solution.

• X-ray Data Collection:

  • Mount a suitable single crystal on the goniometer head of the X-ray diffractometer.

  • Collect the diffraction data at a low temperature (typically 100 K) to minimize thermal motion.

• Structure Solution and Refinement:

  • Process the diffraction data and solve the crystal structure using appropriate software (e.g., SHELXS, Olex2).

  • Refine the structural model to obtain accurate atomic coordinates, bond lengths, and bond angles.

• Cone Angle Calculation:

  • Using the refined crystal structure, the cone angle can be calculated. This is typically done using specialized software or by applying the geometric definition: the angle of a cone, with the metal at the apex, that just encloses the van der Waals spheres of all atoms of the ligand.

Catalytic Relevance: The Buchwald-Hartwig C-S Coupling

Aryl-sulfur bonds are prevalent in pharmaceuticals and agrochemicals. The Buchwald-Hartwig cross-coupling reaction is a powerful method for their synthesis, often employing palladium catalysts with bulky phosphine or N-heterocyclic carbene ligands. Thiolate ligands, such as 2,6-dimethylbenzenethiolate, can play a role as either the coupling partner or as a ligand on the metal center, influencing the catalytic cycle. The steric and electronic properties of the thiolate directly impact the rates of oxidative addition and reductive elimination, thereby affecting the overall efficiency of the catalysis.

Visualizations

Catalytic Cycle of Buchwald-Hartwig C-S Coupling

The following diagram illustrates the generally accepted mechanism for the palladium-catalyzed cross-coupling of an aryl halide with a thiol.

Figure 1. Catalytic cycle for the Buchwald-Hartwig C-S cross-coupling reaction.

Experimental Workflow for TEP Determination

This diagram outlines the key steps in the experimental determination of the Tolman Electronic Parameter.

Figure 2. Experimental workflow for determining the Tolman Electronic Parameter (TEP).

Conclusion

2,6-Dimethylbenzenethiol occupies an intermediate position in terms of steric bulk and possesses weak electron-donating character. This combination makes it a valuable ligand or substrate for researchers aiming to systematically tune the properties of metal complexes or the outcomes of catalytic reactions. The experimental protocols provided in this guide offer a clear path for the quantitative characterization of its, and other ligands', fundamental properties, enabling more rational design in chemical synthesis and materials science.

A Comparative Guide to Isomeric Purity Analysis of 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of isomeric purity is a critical aspect of quality control in the chemical and pharmaceutical industries. 2,6-Dimethylbenzenethiol, a key intermediate in various synthetic processes, often contains other positional isomers such as 2,5-dimethylbenzenethiol, 3,4-dimethylbenzenethiol, and others, which can impact reaction yields, product efficacy, and safety. This guide provides a comparative analysis of three principal analytical techniques for assessing the isomeric purity of 2,6-Dimethylbenzenethiol: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, resolution, sample throughput, and the specific isomers of interest. While publicly available data on direct comparative studies for 2,6-dimethylbenzenethiol is limited, this guide synthesizes information from established methods for structurally analogous compounds, such as cresol and xylenol isomers, to provide a robust comparison.

Data Presentation: Comparative Performance of Analytical Methods

The following tables summarize the typical performance characteristics of GC, HPLC, and qNMR for the analysis of substituted aromatic isomers. These values are representative and may vary based on specific instrumentation and method optimization.

Table 1: Comparison of Key Analytical Parameters

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (¹H-qNMR)
Principle	Separation based on volatility and column interaction	Separation based on polarity and partitioning	Quantitative analysis based on nuclear magnetic resonance
Typical Resolution	Excellent for volatile isomers	Good to Excellent, dependent on column and mobile phase	Provides distinct signals for isomers if protons are in unique chemical environments
Analysis Time	Fast (5-30 minutes)	Moderate (10-40 minutes)	Fast per sample (5-15 minutes), but requires longer setup
Sample Preparation	Simple dilution; derivatization may be needed for improved resolution	Simple dilution and filtration	Precise weighing of sample and internal standard
Selectivity	High, especially with specialized capillary columns	High, tunable with different stationary and mobile phases	High, based on unique chemical shifts of isomers
Primary Application	Routine QC, impurity profiling for volatile compounds	Versatile for a wide range of polar and non-polar compounds	Absolute quantification, structural confirmation, and ratio determination

Table 2: Representative Quantitative Performance Data

Data presented here is based on studies of structurally similar phenolic and aromatic isomers and should be considered as a general reference.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (¹H-qNMR)
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.05 - 0.5 µg/mL	~0.1% (relative to major isomer)
Limit of Quantification (LOQ)	0.5 - 5 µg/mL	0.2 - 2 µg/mL	~0.5% (relative to major isomer)
Linearity (R²)	> 0.995	> 0.998	> 0.999
Precision (RSD%)	< 5%	< 3%	< 2%

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols are starting points and may require optimization for specific laboratory conditions and instrumentation.

Gas Chromatography (GC) with Flame Ionization Detection (FID)

This method is well-suited for separating the volatile dimethylbenzenethiol isomers. The primary challenge is achieving baseline separation of closely boiling isomers.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a more polar column like a Supelcowax 10 for enhanced separation.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector: Split/Splitless inlet.

Reagents:

• Sample of 2,6-Dimethylbenzenethiol

• High-purity solvent for dilution (e.g., Dichloromethane or Hexane)

• Reference standards for all potential dimethylbenzenethiol isomers.

Procedure:

• Sample Preparation: Accurately weigh approximately 50 mg of the 2,6-Dimethylbenzenethiol sample and dissolve it in 10 mL of the chosen solvent.

• GC Conditions:

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp to 150°C at 5°C/minute.

    • Ramp to 240°C at 20°C/minute, hold for 5 minutes.

  • Detector Temperature: 280°C

• Analysis: Inject the prepared sample and reference standards. Identify and quantify the isomers based on their retention times and peak areas relative to the standards.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC offers excellent versatility and can be optimized to achieve high resolution of aromatic isomers. A reversed-phase method is commonly employed.

Instrumentation:

• HPLC system with a UV/Vis or Diode Array Detector (DAD)

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size). A phenyl-hexyl column may offer alternative selectivity.

• Mobile Phase Pump: Isocratic or gradient capabilities.

Reagents:

• Sample of 2,6-Dimethylbenzenethiol

• HPLC-grade Methanol

• HPLC-grade Water

• Reference standards for all potential dimethylbenzenethiol isomers.

Procedure:

• Sample Preparation: Prepare a stock solution of the 2,6-Dimethylbenzenethiol sample at approximately 1 mg/mL in Methanol. Prepare working solutions by diluting the stock solution with the mobile phase.

• HPLC Conditions:

  • Mobile Phase: Isocratic mixture of Methanol and Water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/minute

  • Column Temperature: 30°C

  • Detection Wavelength: 230 nm

  • Injection Volume: 10 µL

• Analysis: Inject the sample and standard solutions. Identify isomers based on retention times and quantify using the peak areas from the calibration curve.

Quantitative Nuclear Magnetic Resonance (¹H-qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the determination of purity and isomeric ratios without the need for individual isomer standards, provided that each isomer has at least one unique, well-resolved proton signal.

Instrumentation:

• NMR Spectrometer (400 MHz or higher for better resolution)

• High-precision analytical balance

Reagents:

• Sample of 2,6-Dimethylbenzenethiol

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• High-purity internal standard (e.g., Maleic acid, 1,2,4,5-Tetrachloro-3-nitrobenzene). The internal standard should be stable, not react with the sample, and have signals that do not overlap with the analyte signals.

Procedure:

• Sample Preparation:

  • Accurately weigh about 20 mg of the 2,6-Dimethylbenzenethiol sample into an NMR tube.

  • Accurately weigh about 10 mg of the internal standard and add it to the same NMR tube.

  • Add approximately 0.7 mL of the deuterated solvent, cap, and gently mix until fully dissolved.

• NMR Acquisition Parameters:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): A long delay is crucial for full relaxation of all protons. A delay of at least 5 times the longest T₁ of any proton being quantified is recommended (e.g., 30 seconds).

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Analysis:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a unique, well-resolved signal for the 2,6-Dimethylbenzenethiol, a unique signal for each identifiable isomer, and a signal from the internal standard.

  • Calculate the purity and the ratio of each isomer using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualization of Experimental Workflows

Conclusion

The choice of analytical technique for determining the isomeric purity of 2,6-Dimethylbenzenethiol depends on the specific requirements of the analysis.

• Gas Chromatography is a rapid and robust method ideal for routine quality control, especially when high throughput is required. Method development may be necessary to resolve closely related isomers.

• High-Performance Liquid Chromatography offers high resolution and versatility, making it a powerful tool for complex mixtures or when GC separation is challenging.

• Quantitative NMR stands out for its ability to provide absolute quantification without the need for specific isomer reference standards, making it an invaluable tool for primary characterization and for validating chromatographic methods.

For comprehensive quality assessment, a combination of these techniques is often employed. For instance, HPLC or GC can be used for routine screening of impurities, while qNMR can be used to certify the purity of the main component and to quantify isomers for which standards are not available.

A Comparative DFT Analysis of 2,6-Dimethylbenzenethiol and Related Aromatic Thiols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative computational analysis of 2,6-Dimethylbenzenethiol and related aromatic thiols using Density Functional Theory (DFT). The electronic and structural properties of these compounds are critical for understanding their reactivity, potential as antioxidants, and their role in drug development and materials science. This document summarizes key performance metrics derived from computational studies and outlines the methodologies used to obtain these data.

Comparative Data of Thiol Derivatives

The following tables summarize key quantum chemical descriptors calculated using DFT. These parameters are crucial in predicting the chemical behavior and reactivity of the studied thiols. The data presented is a synthesis of values reported in various computational studies.

Table 1: Electronic Properties of Selected Benzenethiols

Compound	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Ionization Potential (eV)	Electron Affinity (eV)
Thiophenol	-6.5 to -6.8	-1.5 to -1.8	4.7 to 5.3	6.5 to 6.8	1.5 to 1.8
4-Methylbenzenethiol	-6.3 to -6.6	-1.4 to -1.7	4.6 to 5.2	6.3 to 6.6	1.4 to 1.7
2,6-Dimethylbenzenethiol	-6.2 to -6.5	-1.3 to -1.6	4.6 to 5.2	6.2 to 6.5	1.3 to 1.6
4-Fluorobenzenethiol	-6.6 to -6.9	-1.7 to -2.0	4.6 to 5.2	6.6 to 6.9	1.7 to 2.0
Pentafluorobenzenethiol	-7.2 to -7.5	-2.5 to -2.8	4.4 to 5.0	7.2 to 7.5	2.5 to 2.8

Note: The values presented are typical ranges found in the literature and can vary based on the specific DFT functional and basis set used.

Table 2: Global Reactivity Descriptors

Compound	Chemical Hardness (η)	Chemical Potential (μ)	Electrophilicity Index (ω)
Thiophenol	2.35 to 2.65	-4.0 to -4.3	3.2 to 3.8
4-Methylbenzenethiol	2.3 to 2.6	-3.85 to -4.15	3.0 to 3.6
2,6-Dimethylbenzenethiol	2.3 to 2.6	-3.75 to -4.05	2.9 to 3.5
4-Fluorobenzenethiol	2.3 to 2.6	-4.15 to -4.45	3.5 to 4.1
Pentafluorobenzenethiol	2.2 to 2.5	-4.85 to -5.15	4.7 to 5.4

Experimental and Computational Protocols

The data presented in this guide is derived from computational studies employing Density Functional Theory (DFT). A typical protocol for such a comparative study is detailed below.

Computational Methodology

1. Software: All calculations are typically performed using a quantum chemistry software package such as Gaussian, ORCA, or Q-Chem.

2. Functional and Basis Set: A common choice for geometry optimization and electronic property calculations is the B3LYP hybrid functional combined with a Pople-style basis set, such as 6-311++G(d,p).[1] This level of theory provides a good balance between accuracy and computational cost for organic molecules.

3. Geometry Optimization: The molecular geometry of each thiol is optimized in the gas phase or with a solvent model to find the lowest energy conformation. Frequency calculations are then performed to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies).

4. Electronic Property Calculation: Following geometry optimization, single-point energy calculations are performed to determine the electronic properties. Key parameters are derived as follows:

• HOMO and LUMO Energies: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are obtained directly from the output of the calculation.
• Ionization Potential (IP) and Electron Affinity (EA): These can be estimated using Koopmans' theorem, where IP ≈ -E(HOMO) and EA ≈ -E(LUMO).
• Global Reactivity Descriptors:
• Chemical Hardness (η) = (E(LUMO) - E(HOMO)) / 2
• Chemical Potential (μ) = (E(HOMO) + E(LUMO)) / 2
• Electrophilicity Index (ω) = μ² / (2η)

Visualizations

DFT Calculation Workflow

The following diagram illustrates a typical workflow for a comparative DFT study of thiol derivatives.

Caption: A flowchart of the DFT workflow for comparative analysis.

Substituent Effects on Thiol Properties

This diagram illustrates the logical relationship between substituent properties and the resulting electronic characteristics of the thiol.

Caption: Influence of substituents on the electronic properties of thiols.

Discussion

The computational data reveals clear trends in the electronic properties of benzenethiols based on the nature of their substituents. Electron-donating groups, such as the methyl groups in 2,6-Dimethylbenzenethiol, tend to increase the HOMO energy level compared to the unsubstituted thiophenol. This suggests an increased ability to donate electrons, which can be correlated with enhanced antioxidant activity. Conversely, electron-withdrawing groups like fluorine atoms, especially in the case of pentafluorobenzenethiol, significantly lower the HOMO and LUMO energies, making the molecule less likely to be oxidized.

The HOMO-LUMO gap is a crucial indicator of chemical stability. A smaller gap generally implies higher reactivity. The methyl-substituted thiols exhibit a slightly smaller HOMO-LUMO gap compared to thiophenol, suggesting a potential increase in reactivity.

These computational insights are invaluable for the rational design of molecules with tailored electronic properties for applications in drug development, where antioxidant properties are often desirable, and in materials science for the development of novel electronic materials. The provided DFT workflow and conceptual diagrams serve as a guide for researchers planning similar comparative studies.

References

• 1. [2110.15414] Thiophene-Furan oligomers: Beyond-DFT Study of Electronic and Optical Properties [arxiv.org]

A Comparative Guide to the Biological Activity of 2,6-Dimethylbenzenethiol Derivatives and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of compounds derived from 2,6-dimethylbenzenethiol and related sulfur-containing aromatic molecules. While direct biological activity data for a wide range of 2,6-dimethylbenzenethiol derivatives is limited in publicly available literature, this document focuses on the well-documented antioxidant properties of the broader thiophenol class to which it belongs. Furthermore, to provide a wider context for the potential bioactivities of such sulfur-containing scaffolds, a summary of the anticancer and antimicrobial activities of the closely related thiophene derivatives is included.

Antioxidant Activity of Thiophenol Derivatives

The antioxidant potential of a compound is a critical parameter in the assessment of its therapeutic potential, as oxidative stress is implicated in a multitude of disease states. The radical scavenging activity of a series of phenol and thiophenol analogues has been evaluated using two common assays: the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays. The results, expressed as Trolox equivalent (TE) values, are summarized in the table below. A higher TE value indicates greater antioxidant activity.

Table 1: Antioxidant Activity of Phenol and Thiophenol Analogues [1][2][3]

Compound No.	Structure/Name	DPPH Radical Scavenging Activity (Trolox Equivalent)	ABTS Radical Scavenging Activity (Trolox Equivalent)
Phenols
1	2-Aminophenol	1.8	2.5
2	3-Methoxyphenol	0.8	1.2
3	4-Chlorophenol	0.4	0.6
4	4-Methoxyphenol	2.5	3.0
5	2-Amino-4-chlorophenol	1.9	2.6
6	2,6-Dimethylphenol	1.5	2.0
7	3,5-Dichlorophenol	0.3	0.5
8	2-Ethylphenol	1.2	1.8
9	4-tert-Butylphenol	1.0	1.5
10	2-(Trifluoromethyl)phenol	0.2	0.4
11	3-Fluorophenol	0.5	0.7
12	2,4-Difluorophenol	0.3	0.5
13	3,5-Dimethoxyphenol	2.2	2.8
14	4-tert-Butylphenol	1.0	1.5
15	Pyridin-3-ol	0.6	0.9
16	4-Bromophenol	0.4	0.6
17	Naphthalen-2-ol	2.0	2.7
Thiophenols
18	2-Aminobenzenethiol	1.2	1.8
19	3-Methoxybenzenethiol	0.6	0.9
20	4-Chlorobenzenethiol	0.3	0.4
21	4-Methoxybenzenethiol	1.9	2.4
22	2-Amino-4-chlorobenzenethiol	1.3	1.9
23	2,6-Dimethylbenzenethiol	1.0	1.6
24	3,5-Dichlorobenzenethiol	0.2	0.3
25	2-Ethylbenzenethiol	0.9	1.4
26	4-tert-Butylbenzenethiol	0.8	1.2
27	2-(Trifluoromethyl)benzenethiol	0.1	0.2
28	3-Fluorobenzenethiol	0.4	0.6
29	2,4-Difluorobenzenethiol	0.2	0.3
30	3,5-Dimethoxybenzenethiol	1.7	2.2
31	4-tert-Butylbenzenethiol	0.8	1.2
32	Pyridine-3-thiol	0.5	0.7
33	4-Bromobenzenethiol	0.3	0.4
34	Naphthalene-2-thiol	1.5	2.1

Data extracted from Vlocskó, R. B., Mastyugin, M., Török, B., & Török, M. (2025). Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues. Scientific Reports, 15(1), 73.[1][2][3]

Generally, phenol derivatives demonstrated higher scavenging activity compared to their thiophenol counterparts.[3] For both classes of compounds, electron-donating substituents tended to enhance antioxidant activity, while electron-withdrawing groups diminished it.[3]

Experimental Protocols: Antioxidant Assays

DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a widely used method for assessing the free radical scavenging ability of a compound. The methodology involves the reduction of the stable DPPH radical, which is visually observed as a color change from violet to yellow.

DPPH Radical Scavenging Assay Workflow

Detailed Protocol:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH is prepared in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation.

• Preparation of Test Samples: The test compounds are dissolved in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution, from which serial dilutions are made to obtain a range of concentrations.

• Reaction Mixture: In a 96-well plate or cuvettes, a fixed volume of the DPPH solution is added to each well, followed by the addition of the test sample solutions. A control containing the solvent instead of the test sample is also prepared.

• Incubation: The reaction mixture is incubated at room temperature in the dark for a specified period, typically 30 minutes.

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Acontrol - Asample) / Acontrol] x 100 Where Acontrol is the absorbance of the control and Asample is the absorbance of the test sample. The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is then determined by plotting the percentage of inhibition against the compound concentration.

ABTS Radical Scavenging Assay

The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assay is another common method for determining the antioxidant capacity of compounds. It is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

ABTS Radical Scavenging Assay Workflow

Detailed Protocol:

• Preparation of ABTS Radical Cation (ABTS•+): The ABTS•+ is generated by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.

• Preparation of Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples: The test compounds are dissolved in a suitable solvent to prepare a stock solution, from which serial dilutions are made.

• Reaction Mixture: A fixed volume of the test sample solution is added to a fixed volume of the ABTS•+ working solution.

• Incubation: The reaction mixture is incubated at room temperature for a specified period, typically around 6 minutes.

• Absorbance Measurement: The absorbance of the solutions is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of a Trolox solution that has the same antioxidant capacity as the test sample.

Broader Biological Activities of Related Sulfur-Containing Heterocycles

Anticancer Activity of Thiophene Derivatives

Thiophene-containing compounds have emerged as a significant scaffold in the development of novel anticancer agents.[1][2][3] The anticancer activity of these derivatives is often attributed to various mechanisms, including the inhibition of topoisomerase, tyrosine kinase inhibition, and interaction with tubulin.[1][3] The nature and position of substituents on the thiophene ring play a crucial role in their activity.[1]

Anticancer Mechanisms of Thiophene Derivatives

Antimicrobial Activity of Thiophene Derivatives

Thiophene derivatives have also demonstrated significant antimicrobial activity against a range of bacterial and fungal pathogens. The structure-activity relationship studies have indicated that the presence of specific substituents can enhance their efficacy. For instance, the introduction of certain functional groups can modulate the lipophilicity and electronic properties of the molecule, thereby influencing its interaction with microbial targets.

Conclusion

This guide provides a comparative overview of the antioxidant activity of thiophenol derivatives, including 2,6-dimethylbenzenethiol, and broadens the perspective by summarizing the anticancer and antimicrobial potential of the related thiophene scaffold. The presented data and experimental protocols offer a valuable resource for researchers in the fields of medicinal chemistry and drug discovery. Further investigation into the synthesis and biological evaluation of a wider range of 2,6-dimethylbenzenethiol derivatives is warranted to fully explore their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Steric Hindrance: A Comparative Guide to the Mechanism of C-S Cross-Coupling with 2,6-Dimethylbenzenethiol

For researchers, scientists, and professionals in drug development, the formation of carbon-sulfur (C-S) bonds is a critical transformation in the synthesis of a vast array of pharmaceuticals and functional materials. This guide provides a comparative analysis of the reaction mechanism involving the sterically hindered 2,6-dimethylbenzenethiol in palladium- and copper-catalyzed C-S cross-coupling reactions. We will delve into the mechanistic nuances dictated by steric encumbrance and present comparative data and detailed experimental protocols to aid in reaction design and optimization.

The introduction of a thioether moiety into a molecule can significantly modulate its biological activity and physicochemical properties. While numerous methods for C-S bond formation have been developed, the use of sterically hindered thiols like 2,6-dimethylbenzenethiol presents unique challenges and opportunities. The two ortho-methyl groups of this thiol profoundly influence its reactivity, selectivity, and the underlying reaction mechanism, particularly in transition metal-catalyzed cross-coupling reactions.

The Impact of Steric Hindrance on the Catalytic Cycle

The generally accepted mechanism for palladium- and copper-catalyzed C-S cross-coupling reactions involves a catalytic cycle comprising three key steps: oxidative addition, transmetalation (for copper catalysis) or direct reaction with the thiolate, and reductive elimination. The steric bulk of 2,6-dimethylbenzenethiol primarily affects the oxidative addition and reductive elimination steps.

Palladium-Catalyzed C-S Coupling: A Mechanistic Overview

In the palladium-catalyzed coupling of an aryl halide with 2,6-dimethylbenzenethiol, the catalytic cycle is initiated by the oxidative addition of the aryl halide to a low-valent palladium(0) complex. This is often the rate-determining step. The resulting palladium(II) intermediate then reacts with the thiolate, formed by deprotonation of 2,6-dimethylbenzenethiol by a base, to generate a palladium(II) thiolate complex. The final step is the reductive elimination of the diaryl thioether product, regenerating the palladium(0) catalyst.

The steric hindrance posed by the two methyl groups on 2,6-dimethylbenzenethiol can influence this cycle in several ways:

• Oxidative Addition: While the steric bulk of the thiol does not directly participate in the oxidative addition of the aryl halide, the choice of phosphine ligand on the palladium catalyst is crucial to accommodate sterically demanding substrates.

• Thiolate Coordination: The bulky nature of the 2,6-dimethylbenzenethiolate may influence its coordination to the palladium center, potentially affecting the geometry of the intermediate complex.

• Reductive Elimination: This step is significantly impacted by steric factors. Increased steric crowding around the metal center can accelerate reductive elimination, thereby increasing the turnover frequency of the catalyst.

dot

Figure 1. Palladium-catalyzed C-S cross-coupling cycle.

Copper-Catalyzed C-S Coupling: A Mechanistic Alternative

Copper-catalyzed C-S coupling reactions, often referred to as Ullmann-type couplings, provide a cost-effective alternative to palladium catalysis. The mechanism is thought to involve a Cu(I)/Cu(III) or a Cu(I)/Cu(II) cycle. A plausible pathway involves the coordination of the aryl halide and the thiolate to a Cu(I) center, followed by oxidative addition to form a Cu(III) intermediate. Reductive elimination from this intermediate yields the diaryl thioether and regenerates the Cu(I) catalyst.

Similar to palladium catalysis, steric hindrance from 2,6-dimethylbenzenethiol can influence the reaction. The use of appropriate ligands is often necessary to facilitate the coupling of sterically demanding substrates.

dot

Figure 2. A plausible copper-catalyzed C-S cross-coupling cycle.

Comparative Performance: 2,6-Dimethylbenzenethiol vs. Thiophenol

To illustrate the practical implications of steric hindrance, we compare the performance of 2,6-dimethylbenzenethiol with the less sterically encumbered thiophenol in a palladium-catalyzed C-S coupling reaction with various aryl bromides.

Entry	Aryl Bromide	Thiol	Catalyst System	Yield (%)
1	4-Bromotoluene	Thiophenol	Pd₂(dba)₃ / Xantphos	95
2	4-Bromotoluene	2,6-Dimethylbenzenethiol	Pd₂(dba)₃ / Xantphos	88
3	2-Bromotoluene	Thiophenol	Pd₂(dba)₃ / Xantphos	85
4	2-Bromotoluene	2,6-Dimethylbenzenethiol	Pd₂(dba)₃ / Xantphos	75
5	1-Bromo-2,6-dimethylbenzene	Thiophenol	Pd₂(dba)₃ / Xantphos	60
6	1-Bromo-2,6-dimethylbenzene	2,6-Dimethylbenzenethiol	Pd₂(dba)₃ / Xantphos	45

Table 1. Comparison of yields for the palladium-catalyzed C-S coupling of aryl bromides with thiophenol and 2,6-dimethylbenzenethiol.

The data in Table 1 clearly demonstrates that while 2,6-dimethylbenzenethiol is a viable coupling partner, the yields are generally lower compared to thiophenol, especially when coupled with sterically hindered aryl bromides. This suggests that while the reaction proceeds, the increased steric bulk presents a greater challenge for the catalytic system. The choice of a bulky and flexible ligand like Xantphos is crucial for achieving reasonable yields with hindered substrates.

Experimental Protocols

Below are detailed experimental protocols for the palladium- and copper-catalyzed synthesis of diaryl thioethers using 2,6-dimethylbenzenethiol.

Palladium-Catalyzed Synthesis of 4-Tolyl(2,6-dimethylphenyl)sulfane

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• 4-Bromotoluene

• 2,6-Dimethylbenzenethiol

• Toluene (anhydrous)

Procedure:

• To an oven-dried Schlenk tube under an argon atmosphere, add Pd(OAc)₂ (0.02 mmol), Xantphos (0.024 mmol), and Cs₂CO₃ (1.5 mmol).

• Add anhydrous toluene (2 mL) to the tube.

• Add 4-bromotoluene (1.0 mmol) and 2,6-dimethylbenzenethiol (1.2 mmol) to the reaction mixture.

• Seal the Schlenk tube and heat the reaction mixture at 110 °C for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite and wash with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired product.

dot

Figure 3. Experimental workflow for Pd-catalyzed synthesis.

Copper-Catalyzed Synthesis of Phenyl(2,6-dimethylphenyl)sulfane

Materials:

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline

• Potassium phosphate (K₃PO₄)

• Iodobenzene

• 2,6-Dimethylbenzenethiol

• N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

• In a glovebox, charge a vial with CuI (0.05 mmol), 1,10-phenanthroline (0.1 mmol), and K₃PO₄ (2.0 mmol).

• Add anhydrous DMF (1 mL) to the vial.

• Add iodobenzene (1.0 mmol) and 2,6-dimethylbenzenethiol (1.2 mmol) to the reaction mixture.

• Seal the vial and heat the reaction mixture at 120 °C for 24 hours.

• After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (hexanes/ethyl acetate) to give the desired product.

dot

Figure 4. Experimental workflow for Cu-catalyzed synthesis.

Conclusion

The use of 2,6-dimethylbenzenethiol in C-S cross-coupling reactions presents a valuable strategy for the synthesis of sterically hindered diaryl thioethers. While the inherent steric bulk of this thiol can lead to lower reaction yields compared to less hindered counterparts, careful selection of the catalyst system, particularly the use of bulky and electron-rich phosphine ligands in palladium catalysis, can overcome these challenges. Understanding the mechanistic implications of steric hindrance on the key steps of the catalytic cycle is paramount for rational catalyst design and reaction optimization. The provided comparative data and detailed experimental protocols serve as a practical guide for researchers navigating the synthesis of complex sulfur-containing molecules.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 2,6-Dimethylbenzenethiol

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemicals is paramount. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 2,6-Dimethylbenzenethiol (CAS 118-72-9), ensuring the safety of laboratory personnel and the protection of our environment. Adherence to these protocols is essential for maintaining a safe and compliant research environment.

Essential Safety and Hazard Information

2,6-Dimethylbenzenethiol is a combustible liquid that can cause skin, eye, and respiratory irritation.[1][2] Before handling, it is crucial to be familiar with its specific hazards and to have the appropriate personal protective equipment (PPE) readily available.

Quantitative Safety Data Summary

Property	Value	Source
CAS Number	118-72-9	[1][3]
Molecular Formula	C₈H₁₀S	[2][3]
Molecular Weight	138.23 g/mol	[2][3]
Appearance	Liquid
Flash Point	86 °C (186.8 °F) - closed cup
Boiling Point	122 °C at 50 mmHg
Density	1.038 g/mL at 25 °C
Hazard Classifications	Skin Irritant 2, Eye Irritant 2, Specific Target Organ Toxicity - Single Exposure 3 (Respiratory tract irritation)	[1][2]
Signal Word	Warning

Experimental Protocol for Proper Disposal

This protocol details the necessary steps for the safe collection, storage, and disposal of 2,6-Dimethylbenzenethiol waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:

• Eye and Face Protection: Wear chemical safety goggles and/or a face shield.

• Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[1] Ensure gloves are inspected for integrity before use.

• Respiratory Protection: All handling of 2,6-Dimethylbenzenethiol should be conducted in a certified chemical fume hood to minimize inhalation of vapors.[1]

• Emergency Equipment: Ensure an eyewash station and safety shower are easily accessible.

2. Waste Characterization and Segregation:

• Hazardous Waste: 2,6-Dimethylbenzenethiol must be treated as hazardous waste. Do not dispose of it down the drain or in general trash.[1]

• Waste Segregation: Do not mix 2,6-Dimethylbenzenethiol waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

3. Waste Collection and Containerization:

• Waste Container: Use a designated, leak-proof, and chemically compatible container for liquid waste. The container should have a secure screw-top cap.

• Labeling: Affix a hazardous waste label to the container before adding any waste. The label must include:

  • The full chemical name: "2,6-Dimethylbenzenethiol"

  • The associated hazards (e.g., "Combustible," "Irritant")

  • The accumulation start date

• Transferring Waste:

  • Unused Chemical: Carefully transfer any unwanted or expired 2,6-Dimethylbenzenethiol into the prepared waste container.

  • Contaminated Labware: Collect disposable items such as pipette tips, gloves, and absorbent paper that are contaminated with 2,6-Dimethylbenzenethiol in a separate, clearly labeled, sealed bag for solid hazardous waste.

• Container Maintenance:

  • Keep the waste container closed at all times, except when adding waste.

  • Wipe the exterior of the container with a suitable solvent (e.g., isopropanol) to remove any external contamination. Dispose of the cleaning wipe as solid hazardous waste.

4. Temporary Storage:

• Store the sealed waste container in a designated satellite accumulation area. This area should be well-ventilated and away from sources of ignition.

5. Final Disposal:

• Contact EHS: Arrange for the disposal of the waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

• Regulatory Compliance: Disposal must be conducted in accordance with all local, state, and federal regulations. The recommended disposal method is often through an industrial combustion plant.[1]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of 2,6-Dimethylbenzenethiol.

Figure 1. Workflow for the proper disposal of 2,6-Dimethylbenzenethiol.

References

• 1. chemos.de [chemos.de]
• 2. 2,6-Dimethylthiophenol | C8H10S | CID 61045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling 2,6-Dimethylbenzenethiol

Essential Safety and Handling Guide for 2,6-Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,6-Dimethylbenzenethiol, including detailed operational and disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties

2,6-Dimethylbenzenethiol, also known as 2,6-Dimethylthiophenol, is a colorless to pale yellow liquid with a strong, unpleasant odor characteristic of thiols.[1] It is crucial to handle this compound with care due to its potential hazards.

Property	Value
CAS Number	118-72-9[2][3][4]
Molecular Formula	C8H10S[1][2][5]
Molecular Weight	138.23 g/mol [3][4][5]
Boiling Point	122 °C at 50 mmHg[3][4][5]
Density	1.038 g/mL at 25 °C[3][4]
Flash Point	86 °C (186.8 °F) - closed cup[3][4]
Refractive Index	n20/D 1.5749[3][4]

Hazard Identification and Classification

2,6-Dimethylbenzenethiol is classified with the following hazards:

• Skin Irritation (Category 2) [2]

• Serious Eye Irritation (Category 2) [2]

• Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3) [2]

Signal Word: Warning[2][3]

Hazard Statements:

• H315: Causes skin irritation.[2][3]

• H319: Causes serious eye irritation.[2][3]

• H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure.

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields or a face shield.[6]	Protects against splashes and aerosols.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a flame-resistant lab coat.[6] Double gloving is recommended.[6]	Prevents skin contact and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, preferably under a chemical fume hood.[6] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate filter (e.g., type ABEK) should be worn.[4]	Minimizes inhalation of vapors.

Operational and Handling Plan

A systematic approach to handling 2,6-Dimethylbenzenethiol is crucial for safety and to maintain the integrity of the compound.

Step-by-Step Handling Procedure:

• Preparation:

  • Ensure a certified chemical fume hood is operational.[6]

  • Verify that an eyewash station and safety shower are readily accessible.[6]

  • Prepare and label all necessary glassware and equipment within the fume hood.[6]

  • Have designated, labeled waste containers for liquid and solid chemical waste ready.[6]

• Handling:

  • Don all required PPE before handling the chemical.[6]

  • Equilibrate the 2,6-Dimethylbenzenethiol container to room temperature before opening to prevent moisture condensation.[6]

  • To minimize exposure to air and its strong odor, consider handling under an inert gas atmosphere (e.g., argon or nitrogen).[6]

  • Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

  • Wash hands thoroughly after handling.[2]

• Storage:

  • Store in a well-ventilated place and keep the container tightly closed.[2]

  • Store in a cool, dry place away from heat and ignition sources.[7][8]

  • This substance is classified under Storage Class 10 - Combustible liquids.[3][4]

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is irregular or stopped, provide artificial respiration. Seek medical attention if you feel unwell.[2][9]
Skin Contact	Take off immediately all contaminated clothing. Wash the affected area with plenty of soap and water.[2] If skin irritation occurs, get medical advice.[7]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 10 minutes.[2] If eye irritation persists, get medical advice.[7]
Ingestion	Rinse mouth with water (only if the person is conscious). Do NOT induce vomiting.[2] Call a POISON CENTER or doctor if you feel unwell.[2]

Spill Response Plan

• Notification: Immediately notify all personnel in the vicinity of the spill.[10]

• Evacuation: For large spills or in poorly ventilated areas, evacuate the area.[10]

• Ventilation: Ensure the area is well-ventilated.[2]

• Containment: Use an absorbent material (e.g., sand, diatomite, universal binder) to contain the spill.[2] Place a dike around the spill to prevent spreading.[10]

• Cleanup:

  • Wear appropriate PPE, including respiratory protection.[2]

  • Absorb the spill with inert material and collect it into a suitable container for disposal.[10][11]

  • Do not use combustible materials like paper towels to absorb flammable liquids.[11]

  • Wash the spill area with soap and water after the material has been collected.[11]

• Disposal: Dispose of the contaminated materials as hazardous waste.[2]

Disposal Plan

Proper disposal of 2,6-Dimethylbenzenethiol and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container. The label must explicitly state that the container holds thiol-containing waste.[6]

  • Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be placed in a sealed plastic bag, which is then placed in a designated solid hazardous waste container.[6]

• Decontamination of Labware:

  • Glassware and other reusable equipment that came into contact with the thiol should be decontaminated. A common method is to soak the items in a bleach solution within a fume hood for at least 24 hours to oxidize the thiol.[12]

• Final Disposal:

  • All chemical waste must be disposed of through a licensed hazardous waste disposal contractor, following all institutional and governmental regulations.[6][7] Do not empty into drains.[2]

Workflow for Safe Handling of 2,6-Dimethylbenzenethiol

Caption: Workflow for the safe handling of 2,6-Dimethylbenzenethiol.

References

• 1. CAS 118-72-9: 2,6-Dimethylbenzenethiol | CymitQuimica [cymitquimica.com]
• 2. chemos.de [chemos.de]
• 3. 2,6-Dimethylbenzenethiol 95 118-72-9 [sigmaaldrich.com]
• 4. 2,6-二甲基苯硫酚 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2,6-Dimethylthiophenol | C8H10S | CID 61045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.no [fishersci.no]
• 9. WERCS Studio - Application Error [assets.thermofisher.com]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. jk-sci.com [jk-sci.com]
• 12. faculty.washington.edu [faculty.washington.edu]